Nepitrin

• CAS: 569-90-4

Core Science & Biosynthesis

A Technical Guide to Nepitrin: CAS Number, Synonyms, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nepitrin, a flavonoid glycoside with demonstrated anti-inflammatory and neuroprotective properties. This document outlines its chemical identity, including its CAS number and synonyms, and delves into the molecular mechanisms underlying its biological activities. Detailed experimental protocols and quantitative data are presented to support further research and development.

Chemical Identity

Nepitrin, a naturally occurring flavonoid, is chemically known as 2-(3,4-dihydroxyphenyl)-7-(β-D-glucopyranosyloxy)-5-hydroxy-6-methoxy-4H-1-benzopyran-4-one[1].

CAS Number : 569-90-4[1][2][3][4]

Synonyms : Nepitrin has been identified by a variety of synonyms in scientific literature and chemical databases. These include:

• 6-methoxy Luteolin-7-glucoside[1]

• Nepetin 7-O-glucoside[1]

• Eupafolin-7-O-glucoside

• 5,3',4'-trihydroxy-6-methoxyflavone[2]

• 6-Methoxyluteolin 7-glucoside[2][3]

• 3',4',5-Trihydroxy-6-methoxy-7-(glucosyloxy)flavone[2][4]

• Nepetin-7-glucoside[3][5]

• Eupatolin 7-glucoside[4]

Biological Activity and Signaling Pathways

Nepitrin has shown significant potential as both an anti-inflammatory and a neuroprotective agent. Its mechanisms of action involve the modulation of key cellular signaling pathways.

Anti-inflammatory Effects

Nepitrin exerts its anti-inflammatory effects by intervening in critical inflammatory signaling cascades. In retinal pigment epithelial (RPE) cells, Nepitrin has been shown to inhibit inflammation induced by interleukin-1β (IL-1β) by targeting the NF-κB and MAPK signaling pathways[6].

Key Signaling Pathways:

• PLCγ1 and Akt Signaling: Nepitrin has been observed to suppress degranulation and the generation of eicosanoids in mast cells by inhibiting the Phospholipase Cγ1 (PLCγ1) and Akt signaling pathways.

• NF-κB Signaling: Nepitrin can decrease the nuclear translocation of the p65 subunit of NF-κB. This is achieved by suppressing the phosphorylation of the inhibitor of NF-κB (IκB) and the IκB kinase (IKK)[6].

• MAPK Signaling: The compound also attenuates the phosphorylation of key components of the Mitogen-Activated Protein Kinase (MAPK) pathway, including extracellular signal-regulated kinases (ERK) 1/2, c-Jun N-terminal kinase (JNK), and p38 MAPK[6].

The inhibition of these pathways ultimately leads to a reduction in the secretion and mRNA expression of pro-inflammatory mediators such as IL-6, IL-8, and MCP-1[6].

Neuroprotective Effects

The neuroprotective properties of flavonoids like Nepitrin are often attributed to their antioxidant and anti-inflammatory activities. These compounds can modulate signaling pathways crucial for neuronal survival and function. While direct and extensive studies on Nepitrin's neuroprotective signaling are emerging, the mechanisms are thought to be similar to other structurally related flavonoids, which involve the Nrf2/ARE and NF-κB pathways[7]. Gossypitrin, a similar flavonoid, has shown neuroprotective potential against hypoxic cell damage, likely through its antioxidant effects[8].

Quantitative Data

The following tables summarize the available quantitative data on the biological activity of Nepitrin and related flavonoids.

Table 1: Anti-inflammatory Activity of Nepitrin

Assay	Cell Line	Inducer	Measured Effect	IC50 / Effective Concentration	Reference
Cytokine Secretion (IL-6, IL-8, MCP-1)	ARPE-19	IL-1β	Dose-dependent decrease in protein and mRNA levels	Significant decrease at tested concentrations	[6]
NF-κB Activation	ARPE-19	IL-1β	Decreased nuclear translocation of p65	Not specified	[6]

| MAPK Phosphorylation (ERK1/2, JNK, p38) | ARPE-19 | IL-1β | Decreased phosphorylation | Not specified |[6] |

Table 2: Neuroprotective and Antioxidant Activity of Related Flavonoids

Compound	Assay	Cell Line/System	Measured Effect	EC50 / IC50	Reference
Gossypitrin	Cell Viability (KCN-induced hypoxia)	PC12	Cytoprotection	IC50: 4.82 ± 0.84 µM	[8]
Gossypitrin	DPPH Radical Scavenging	Cell-free	Antioxidant activity	IC50: Lower than Trolox	[8]
Gossypitrin	ABTS Radical Scavenging	Cell-free	Antioxidant activity	IC50: Lower than Trolox	[8]

| Gossypitrin | Lipid Peroxidation Inhibition | Cell-free | Antioxidant activity | IC50: 24.26 µM |[8] |

Experimental Protocols

This section provides an overview of the methodologies used in the cited studies to investigate the biological activities of Nepitrin. For detailed, step-by-step protocols, it is recommended to consult the original research articles.

Anti-inflammatory Assays

• Cell Culture and Treatment: Human retinal pigment epithelial (ARPE-19) cells are cultured and then stimulated with IL-1β to induce an inflammatory response. Cells are pre-treated with varying concentrations of Nepitrin to assess its inhibitory effects.

• Cytokine Measurement (ELISA and qRT-PCR): The levels of pro-inflammatory cytokines (e.g., IL-6, IL-8, MCP-1) in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA). The corresponding mRNA expression levels are measured by quantitative real-time polymerase chain reaction (qRT-PCR).

• Western Blot Analysis: To determine the effect on signaling pathways, whole-cell lysates are prepared and subjected to Western blotting. Specific antibodies are used to detect the phosphorylated (activated) and total forms of key proteins in the NF-κB (p65, IκB, IKK) and MAPK (ERK, JNK, p38) pathways.

Neuroprotective Assays

• Cell Viability and Cytotoxicity Assays: Neuronal cell lines (e.g., PC12) are exposed to a neurotoxin or hypoxic conditions to induce cell death. The protective effect of the compound is assessed by measuring cell viability using methods like the MTT assay.

• Antioxidant Activity Assays: The free radical scavenging activity is determined using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. The inhibition of lipid peroxidation can also be measured.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Nepitrin and a general experimental workflow for its analysis.

Caption: Nepitrin's Anti-inflammatory Signaling Pathway.

Caption: General Experimental Workflow for Nepitrin Analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nepitrin | 569-90-4 [chemicalbook.com]
• 4. Showing Compound Nepitrin (FDB002423) - FooDB [foodb.ca]
• 5. Nepitrin | Antioxidant | TargetMol [targetmol.com]
• 6. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. jppres.com [jppres.com]

A Technical Guide to the Natural Sources of Nepitrin 7-O-glucoside

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources of Nepitrin 7-O-glucoside, a flavonoid glycoside with significant therapeutic potential. This document details the primary plant sources, quantitative data on its occurrence, experimental protocols for its isolation, and insights into its biosynthetic and signaling pathways.

Principal Natural Sources of Nepitrin 7-O-glucoside

Nepitrin 7-O-glucoside, also known as 6-methoxyluteolin 7-O-glucoside, has been identified in a variety of plant species, primarily within the Lamiaceae and Plantaginaceae families. The most well-documented sources include:

• Nepeta hindostana : This medicinal plant, commonly used in traditional Indo-Pakistani medicine for cardiovascular ailments, is a prominent source of Nepitrin 7-O-glucoside.[1][2]

• Salvia plebeia : An herb used in traditional Chinese medicine, Salvia plebeia has been shown to contain significant amounts of nepitrin (the aglycone of Nepitrin 7-O-glucoside).

• Centaurea jacea : Also known as brown knapweed, this plant is another documented source of this flavonoid glycoside.

• Plantago asiatica : This plant, used in traditional medicine in East Asia, has been found to contain Nepitrin 7-O-glucoside.

• Rosmarinus officinalis (Rosemary): This common culinary and medicinal herb has been reported to contain nepitrin, although it may be present in derivatized forms such as feruloylnepitrin.

Quantitative Data on Nepitrin 7-O-glucoside Content

The concentration of Nepitrin 7-O-glucoside and its derivatives varies among different plant species and even between different parts of the same plant. The following table summarizes the available quantitative data. It is important to note that specific quantification of Nepitrin 7-O-glucoside is not available for all listed sources.

Plant Source	Plant Part	Compound Analyzed	Method of Analysis	Concentration
Rosmarinus officinalis	Tea Infusion	Feruloylnepitrin	HPLC-DAD	100.87 µg/g of dried rosemary
Salvia plebeia	Methanolic Extract	Nepitrin (Aglycone)	Not Specified	46.26 ± 2.19 mg/g of extract
Centaurea jacea	Not Specified	Nepitrin 7-O-glucoside	Not Specified	Data not available
Plantago asiatica	Not Specified	Nepitrin 7-O-glucoside	Not Specified	Data not available
Nepeta hindostana	Not Specified	Nepitrin 7-O-glucoside	Not Specified	Data not available

Experimental Protocols: Isolation and Purification

The isolation of Nepitrin 7-O-glucoside from its natural sources typically involves extraction followed by chromatographic separation. The following is a detailed, generalized protocol based on methods reported for the isolation of flavonoids from plant materials, specifically adapted for Nepitrin 7-O-glucoside from Nepeta hindostana.[1][2]

Extraction

• Plant Material Preparation : Air-dry the aerial parts of Nepeta hindostana at room temperature in the shade. Grind the dried plant material into a coarse powder.

• Solvent Extraction : Macerate the powdered plant material with methanol (B129727) (or 80% ethanol) at a ratio of 1:10 (w/v) for 72 hours at room temperature with occasional shaking.

• Filtration and Concentration : Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain a crude methanolic extract.

Chromatographic Purification

• Silica (B1680970) Gel Column Chromatography :

  • Suspend the crude methanolic extract in a small amount of silica gel (60-120 mesh) to create a slurry.

  • Prepare a silica gel column packed with the same stationary phase in a non-polar solvent (e.g., n-hexane).

  • Load the slurry onto the top of the column.

  • Elute the column with a gradient of solvents, starting with n-hexane, followed by increasing proportions of ethyl acetate, and then methanol.

  • Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v) and visualizing under UV light.

  • Combine fractions showing similar TLC profiles.

• Sephadex LH-20 Column Chromatography :

  • Dissolve the flavonoid-rich fractions obtained from the silica gel column in a minimal amount of methanol.

  • Apply the solution to a Sephadex LH-20 column equilibrated with methanol.

  • Elute the column with methanol.

  • Collect fractions and monitor by TLC. Fractions containing the target compound are pooled and concentrated.

• Preparative High-Performance Liquid Chromatography (HPLC) :

  • For final purification, subject the semi-purified fraction to preparative HPLC on a C18 column.

  • Use a gradient elution system, for example, with a mobile phase consisting of (A) 0.1% formic acid in water and (B) acetonitrile. A typical gradient might be: 0-5 min, 10% B; 5-30 min, 10-40% B; 30-35 min, 40-10% B.

  • Monitor the elution at a suitable wavelength (e.g., 330 nm).

  • Collect the peak corresponding to Nepitrin 7-O-glucoside and confirm its purity by analytical HPLC and its structure by spectroscopic methods (¹H-NMR, ¹³C-NMR, and MS).

Caption: General workflow for the isolation of Nepitrin 7-O-glucoside.

Biosynthetic Pathway of Nepitrin 7-O-glucoside

Nepitrin 7-O-glucoside is a flavone (B191248), a class of flavonoids synthesized via the phenylpropanoid pathway. The biosynthesis of its aglycone, nepetin (B1671783) (6-methoxyluteolin), involves the core flavonoid pathway followed by specific modification steps. The final step is the attachment of a glucose molecule.

The key steps are:

• Phenylpropanoid Pathway : Phenylalanine is converted to 4-coumaroyl-CoA.

• Flavonoid Core Synthesis : Chalcone (B49325) synthase (CHS) and chalcone isomerase (CHI) produce the flavanone (B1672756) naringenin.

• Formation of Luteolin (B72000) : Naringenin is converted to luteolin through a series of hydroxylation and oxidation reactions catalyzed by enzymes such as flavanone 3-hydroxylase (F3H), flavonoid 3'-hydroxylase (F3'H), and flavone synthase (FNS).

• Methylation : Luteolin is methylated at the 6-hydroxyl position by a specific O-methyltransferase (OMT) to form nepetin.

• Glycosylation : Finally, a glucosyl group is transferred from UDP-glucose to the 7-hydroxyl group of nepetin by a UDP-glycosyltransferase (UGT) to yield Nepitrin 7-O-glucoside.

Caption: Putative biosynthetic pathway of Nepitrin 7-O-glucoside.

Signaling Pathway: Interaction with PPAR-α

Nepitrin 7-O-glucoside has been shown to exert its anti-atherogenic effects by acting on the Peroxisome Proliferator-Activated Receptor alpha (PPAR-α).[1] PPAR-α is a nuclear receptor that plays a crucial role in the regulation of lipid metabolism.

The proposed mechanism involves the following steps:

• Ligand Binding : Nepitrin 7-O-glucoside (or its aglycone, nepetin, after deglycosylation) acts as a ligand for PPAR-α.

• Heterodimerization : Upon ligand binding, PPAR-α forms a heterodimer with the Retinoid X Receptor (RXR).

• DNA Binding : This heterodimer binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter region of target genes.

• Gene Transcription : The binding of the PPAR-α/RXR heterodimer to PPREs modulates the transcription of genes involved in fatty acid oxidation and lipid metabolism, leading to a reduction in lipid levels.

Caption: Signaling pathway of Nepitrin 7-O-glucoside via PPAR-α activation.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Nepitrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin, also known as 6-Methoxyluteolin 7-glucoside or Nepetin-7-glucoside, is a flavonoid glycoside found in various medicinal plants, including Nepeta hindostana, Salvia plebeia, and Scrophularia striata. As a member of the flavone (B191248) subclass of flavonoids, Nepitrin has garnered significant interest within the scientific community for its diverse biological activities. These include potent anti-inflammatory, antioxidant, and anti-atherogenic properties, making it a promising candidate for further investigation in drug discovery and development. This technical guide provides a comprehensive overview of the core physical and chemical properties of Nepitrin, detailed experimental protocols for its study, and a visualization of its proposed mechanism of action.

Physical and Chemical Properties of Nepitrin

The fundamental physicochemical characteristics of Nepitrin are summarized in the table below. This data is essential for its extraction, purification, formulation, and analysis.

Property	Value	Reference(s)
IUPAC Name	2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one	[1]
Synonyms	6-Methoxyluteolin 7-glucoside, Nepetin 7-O-glucoside, Eupafolin-7-glucoside	[1]
CAS Number	569-90-4	[1]
Molecular Formula	C₂₂H₂₂O₁₂	[1][2]
Molecular Weight	478.4 g/mol	[1][2]
Appearance	Yellow crystalline solid
Melting Point	252 - 256 °C	[1]
Solubility	Soluble in DMSO, methanol (B129727), ethanol; Slightly soluble in petroleum ether; Estimated water solubility: 7.26 g/L at 25°C
UV-Vis λmax (in Methanol)	258, 272, 350 nm
SMILES	COC1=C(C=C2C(=C1O)C(=O)C=C(O2)C3=CC(=C(C=C3)O)O)O[C@H]4--INVALID-LINK--CO)O)O">C@@HO	[1]
InChI Key	DMXHXBGUNHLMQO-IWLDQSELSA-N	[1]

Nuclear Magnetic Resonance (NMR) Spectral Data

Table 2: ¹H and ¹³C NMR Chemical Shift Values for Nepetin (Aglycone of Nepitrin) in DMSO-d₆ [3] (Note: This is not the data for Nepitrin)

Position	¹³C (δ ppm)	¹H (δ ppm)
2	163.5	-
3	102.8	6.89 (s)
4	181.9	-
5	152.9	12.98 (s, -OH)
6	131.2	-
7	157.5	-
8	94.1	6.48 (s)
9	152.5	-
10	104.9	-
1'	121.2	-
2'	113.3	7.42 (d, J=2.2 Hz)
3'	145.5	-
4'	149.7	-
5'	115.8	6.89 (d, J=8.3 Hz)
6'	118.8	7.40 (dd, J=8.3, 2.2 Hz)
6-OCH₃	60.1	3.75 (s)

Experimental Protocols

This section details methodologies for the isolation, characterization, and evaluation of the biological activity of Nepitrin.

Isolation and Purification of Nepitrin

The following is a representative protocol synthesized from common flavonoid extraction and purification methods.

Objective: To isolate and purify Nepitrin from dried plant material (e.g., leaves of Nepeta hindostana).

Materials:

• Dried, powdered plant material

• Solvents: n-hexane, ethyl acetate (B1210297), methanol (HPLC grade), ethanol

• Silica (B1680970) gel for column chromatography

• Deionized water

• Rotary evaporator

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system with a C18 column

Methodology:

• Extraction: a. Macerate 1 kg of dried, powdered plant material with 5 L of 80% methanol in water at room temperature for 48 hours with occasional stirring. b. Filter the mixture through cheesecloth and then Whatman No. 1 filter paper. c. Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain a crude aqueous extract.

• Solvent Partitioning (Liquid-Liquid Extraction): a. Suspend the crude aqueous extract in 1 L of deionized water. b. Perform successive extractions in a separatory funnel, first with n-hexane (3 x 1 L) to remove nonpolar compounds like fats and waxes. Discard the n-hexane fraction. c. Extract the remaining aqueous layer with ethyl acetate (3 x 1 L). Nepitrin, being moderately polar, will partition into the ethyl acetate fraction. d. Combine the ethyl acetate fractions and concentrate to dryness under reduced pressure to yield the crude ethyl acetate extract.

• Purification by Column Chromatography: a. Pack a glass column with silica gel (60-120 mesh) using n-hexane as the slurry solvent. b. Dissolve the crude ethyl acetate extract in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. c. Carefully load the dried, adsorbed sample onto the top of the packed column. d. Elute the column with a gradient solvent system, starting with 100% ethyl acetate and gradually increasing the polarity by adding methanol (e.g., 99:1, 98:2, 95:5, etc., ethyl acetate:methanol). e. Collect fractions of 20-30 mL and monitor them by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualizing under UV light. f. Pool the fractions containing the compound of interest (Nepitrin).

• Final Purification by Preparative HPLC: a. Further purify the pooled fractions using a Prep-HPLC system equipped with a C18 column. b. A typical mobile phase would be a gradient of methanol and water (with 0.1% formic acid). For example, a linear gradient from 30% to 70% methanol over 40 minutes. c. Monitor the eluent at a wavelength of 350 nm. d. Collect the peak corresponding to Nepitrin and evaporate the solvent to obtain the purified compound. e. Confirm the structure and purity using analytical techniques like LC-MS and NMR.

Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging capacity of Nepitrin.

Materials:

• Nepitrin standard

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (spectrophotometric grade)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Methodology:

• Solution Preparation: a. Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Keep this solution in the dark. b. Prepare a stock solution of Nepitrin in methanol (e.g., 1 mg/mL). c. Prepare a series of dilutions from the Nepitrin stock solution to obtain various concentrations (e.g., 10, 25, 50, 100, 200 µg/mL). d. Prepare similar dilutions for the positive control, ascorbic acid.

• Assay Procedure: a. In a 96-well plate, add 100 µL of the DPPH working solution to 100 µL of each Nepitrin dilution (or ascorbic acid dilution). b. For the blank, add 100 µL of methanol to 100 µL of the DPPH solution. c. Mix gently and incubate the plate in the dark at room temperature for 30 minutes. d. Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: a. Calculate the percentage of scavenging activity using the following formula: % Scavenging = [(A_blank - A_sample) / A_blank] x 100 Where A_blank is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. b. Plot the percentage of scavenging activity against the concentration of Nepitrin to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo acute anti-inflammatory effect of Nepitrin.

Materials:

• Wistar rats (180-220 g)

• Nepitrin

• Carrageenan (1% w/v in normal saline)

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

Methodology:

• Animal Grouping and Dosing: a. Divide the rats into four groups (n=6 per group):

  • Group I (Control): Vehicle only.
  • Group II (Nepitrin 20 mg/kg): Nepitrin suspended in vehicle.
  • Group III (Nepitrin 50 mg/kg): Nepitrin suspended in vehicle.
  • Group IV (Standard): Indomethacin (10 mg/kg) suspended in vehicle. b. Administer the respective treatments orally (p.o.).

• Induction of Inflammation: a. One hour after oral administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: a. Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hour) and at 1, 2, 3, and 4 hours post-injection.

• Calculation: a. Calculate the percentage inhibition of edema for each group at each time point using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group, and V_t is the average increase in paw volume in the treated group.

Visualization of Molecular Mechanism

Proposed Signaling Pathway for Anti-Atherogenic Activity

Nepitrin has been shown to exert anti-atherogenic effects, in part, by activating the Peroxisome Proliferator-Activated Receptor Alpha (PPAR-α). PPAR-α is a nuclear receptor that plays a crucial role in regulating lipid metabolism and inflammation. The following diagram illustrates the proposed signaling pathway.

Caption: Proposed mechanism of Nepitrin's anti-atherogenic action via PPAR-α activation.

References

• 1. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Methoxyluteolin 7-O-glucoside [chembk.com]
• 3. researcherslinks.com [researcherslinks.com]

An In-Depth Technical Guide on the Biological Activity of Nepitrin (Nepetin 7-O-glucoside)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin, also known as Nepetin 7-O-glucoside, is a flavonoid glycoside that has been identified in various medicinal plants, including Nepeta hindostana and Salvia plebeia. As a member of the flavonoid family, Nepitrin has garnered scientific interest for its diverse biological activities and potential therapeutic applications. This technical guide provides a comprehensive overview of the core biological activities of Nepitrin, with a focus on its anti-inflammatory, anti-atherogenic, antioxidant, and cytotoxic properties. This document is intended to serve as a resource for researchers, scientists, and professionals in the field of drug development, offering detailed experimental methodologies, quantitative data summaries, and visual representations of the underlying signaling pathways.

Core Biological Activities

Nepitrin exhibits a range of biological effects that are of significant interest in pharmacological research. These activities are primarily attributed to its molecular structure, which enables it to interact with various cellular targets and signaling pathways.

Anti-inflammatory Activity

Nepitrin has demonstrated significant anti-inflammatory properties. Its mechanism of action involves the modulation of key inflammatory signaling cascades, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By inhibiting these pathways, Nepitrin can reduce the expression and secretion of pro-inflammatory mediators.[1][2]

Studies have shown that Nepetin, the aglycone of Nepitrin, can significantly decrease the production of inflammatory cytokines such as Interleukin-6 (IL-6), Interleukin-8 (IL-8), and Monocyte Chemoattractant Protein-1 (MCP-1) in a dose-dependent manner.[1] This is achieved by suppressing the phosphorylation of key signaling proteins like IκB kinase (IKK), inhibitor of kappa B (IκB), and the p65 subunit of NF-κB, as well as the phosphorylation of extracellular signal-regulated kinases (ERK) 1/2, c-Jun N-terminal kinase (JNK), and p38 MAPK.[1][2]

In mast cells, Nepetin has been found to suppress degranulation and the generation of eicosanoids by inhibiting the PLCγ1 and Akt signaling pathways.[3]

Anti-atherogenic Activity

Nepitrin has shown promise as an anti-atherogenic agent. In a preclinical study using a high-fat diet-induced atherosclerosis model in rats, Nepitrin significantly improved dyslipidemia.[5][6] Administration of Nepitrin at a dose of 50 mg/kg resulted in a notable reduction in lipid levels.[5][6][7] This effect is believed to be mediated through its interaction with the PPAR-α receptor.[5][6] Furthermore, Nepitrin administration at doses of 20 and 50 mg/kg has been shown to decrease serum levels of triglycerides and LDL, while increasing HDL levels in a rat model of high-fat diet-induced atherosclerosis.[8]

Antioxidant Activity

Nepitrin possesses antioxidant properties, which contribute to its overall biological activity. It has been reported to exhibit DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging activity.[9] While specific IC50 values for Nepitrin's DPPH scavenging activity are not consistently reported, the antioxidant potential of flavonoids is a well-established characteristic. For comparison, a study on various plant extracts reported a wide range of IC50 values for DPPH scavenging activity, with more potent antioxidants having lower IC50 values.[9]

Cytotoxic Activity

The cytotoxic and potential anticancer activities of Nepitrin are areas of ongoing research. While some studies suggest that flavonoids, in general, possess anticancer properties, specific quantitative data on the cytotoxic effects of Nepitrin against various cancer cell lines, including IC50 values, are not extensively available in the current body of literature. Further investigation is required to fully elucidate its potential in this area.

Quantitative Data Summary

The following tables summarize the available quantitative data on the biological activities of Nepitrin and related compounds.

Table 1: Anti-inflammatory Activity of Luteolin-7-O-glucoside (a structurally related flavonoid)

Activity	Assay System	IC50 Value	Reference
Nitric Oxide (NO) Inhibition	LPS-stimulated RAW 264.7 cells	22.7 µM	[4]
Prostaglandin (B15479496) E2 (PGE2) Inhibition	LPS-stimulated RAW 264.7 cells	15.0 µM	[4]

Note: Data for Luteolin-7-O-glucoside is provided as a reference for the potential potency of this class of flavonoids, as specific IC50 values for Nepitrin were not available in the reviewed literature.

Table 2: In Vivo Anti-atherogenic Activity of Nepitrin

Activity	Animal Model	Effective Dose	Observed Effects	Reference
Improvement of Dyslipidemia	High-fat diet-induced atherosclerotic rats	50 mg/kg	Significant reduction in lipid levels	[5][6][7]
Lipid Profile Modulation	High-fat diet-induced atherosclerotic rats	20 and 50 mg/kg	Decreased serum triglycerides and LDL, increased HDL	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of Nepitrin's biological activities.

Isolation of Nepitrin from Nepeta hindostana

Nepitrin can be isolated from the methanolic extract of Nepeta hindostana using chromatographic techniques.[5][6][10]

• Extraction: The dried and powdered plant material is subjected to extraction with methanol.

• Chromatography: The crude methanolic extract is then subjected to column chromatography. The specific stationary and mobile phases may vary, but a common approach involves using a silica (B1680970) gel column and eluting with a gradient of solvents, such as a mixture of chloroform (B151607) and methanol, to separate the different components of the extract. Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing Nepitrin.

• Purification: The fractions enriched with Nepitrin are further purified using techniques like preparative high-performance liquid chromatography (HPLC) to obtain the pure compound.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6][10]

Anti-inflammatory Activity Assessment (In Vitro)

Cell Culture and Treatment:

• RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Cells are seeded in 96-well plates and pre-treated with various concentrations of Nepitrin for a specified time (e.g., 1 hour).

• Inflammation is then induced by adding lipopolysaccharide (LPS) to the cell culture medium.

Nitric Oxide (NO) Production Assay (Griess Assay):

• After the treatment period, the cell culture supernatant is collected.

• The concentration of nitrite (B80452), a stable product of NO, is measured using the Griess reagent.

• The absorbance at a specific wavelength (e.g., 540 nm) is measured using a microplate reader, and the nitrite concentration is calculated from a standard curve.

Cytokine Production Assay (ELISA):

• The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

Western Blot Analysis for Signaling Pathway Proteins:

• After treatment, cells are lysed, and the total protein concentration is determined.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies specific for the phosphorylated and total forms of key signaling proteins (e.g., p-p65, p65, p-ERK, ERK).

• After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Antioxidant Activity Assessment (DPPH Radical Scavenging Assay)

• A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a suitable solvent (e.g., methanol) is prepared.

• Various concentrations of Nepitrin are added to the DPPH solution.

• The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured at a specific wavelength (e.g., 517 nm).

• The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of Nepitrin required to scavenge 50% of the DPPH radicals) is determined.[11]

Cytotoxicity Assessment (MTT Assay)

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with various concentrations of Nepitrin for a specified duration (e.g., 24, 48, or 72 hours).[1][12]

• After the treatment period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plates are incubated to allow the formation of formazan (B1609692) crystals by viable cells.[1][9][12]

• The formazan crystals are then dissolved in a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).[1][9][12]

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.[1][9][12]

• The cell viability is calculated as a percentage of the untreated control, and the IC50 value (the concentration of Nepitrin that causes 50% inhibition of cell growth) is determined.[1][12]

Signaling Pathways and Experimental Workflows

The biological activities of Nepitrin are mediated through its interaction with complex intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways and a typical experimental workflow.

Nepitrin's Inhibition of NF-κB and MAPK Signaling Pathways.

Workflow for Determining Cytotoxicity using the MTT Assay.

Conclusion

Nepitrin (Nepetin 7-O-glucoside) is a promising natural compound with a spectrum of biological activities that warrant further investigation for its therapeutic potential. Its demonstrated anti-inflammatory and anti-atherogenic effects, coupled with its antioxidant properties, make it a compelling candidate for drug discovery and development programs. The modulation of key signaling pathways such as NF-κB and MAPK provides a mechanistic basis for its observed activities.

While the existing literature provides a solid foundation for understanding the biological profile of Nepitrin, there is a clear need for more comprehensive quantitative studies to establish precise efficacy and potency, particularly in the context of its anti-inflammatory and cytotoxic effects. Future research should focus on determining IC50 values across a broader range of assays and cell lines, as well as conducting more extensive in vivo studies to validate its therapeutic potential. This in-depth technical guide serves as a valuable resource for researchers to build upon the current knowledge and to design future studies aimed at fully elucidating the pharmacological properties of Nepitrin.

References

• 1. researchgate.net [researchgate.net]
• 2. EC50 estimation of antioxidant activity in DPPH· assay using several statistical programs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nepetin, a natural compound from Inulae flos, suppresses degranulation and eicosanoid generation through PLCγ1 and Akt signaling pathways in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Interaction of Nepitrin with the PPAR-alpha Receptor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nepitrin, a flavonoid glycoside isolated from Nepeta hindostana, has been identified as a potential modulator of the Peroxisome Proliferator-Activated Receptor-alpha (PPAR-alpha). This document provides a comprehensive overview of the current understanding of the Nepitrin-PPAR-alpha interaction, drawing from available preclinical data. It outlines the molecular mechanisms, summarizes key findings, and provides detailed hypothetical experimental protocols for further investigation. This guide is intended to serve as a technical resource for researchers and professionals in the fields of pharmacology, drug discovery, and metabolic disease.

Introduction to PPAR-alpha and Nepitrin

Peroxisome Proliferator-Activated Receptor-alpha (PPAR-alpha) is a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[1] It is highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle.[1][2] PPAR-alpha plays a pivotal role in the regulation of lipid and glucose homeostasis by controlling the expression of a multitude of target genes involved in fatty acid uptake, transport, and oxidation.[1][3] Activation of PPAR-alpha is a clinically validated strategy for treating dyslipidemia, with fibrate drugs being a well-established class of PPAR-alpha agonists.[4]

Nepitrin (also known as hispidulin (B1673257) 7-O-glucoside) is a flavonoid glycoside found in various medicinal plants, including Nepeta hindostana.[5] Flavonoids are a class of polyphenolic compounds known for their diverse pharmacological activities. Recent research has pointed towards the potential of Nepitrin, specifically Nepitrin-7-O-glucoside, as an anti-atherogenic agent that exerts its effects through the modulation of PPAR-alpha.[5][6]

Nepitrin Interaction with PPAR-alpha: Current Evidence

The primary evidence for the interaction between Nepitrin and PPAR-alpha comes from a study by Devi S, et al. (2021).[5] This research suggests that Nepitrin-7-O-glucoside may act as a ligand for PPAR-alpha, thereby influencing lipid metabolism. The key findings from this study are summarized below.

Molecular Docking Studies

Computational studies were performed to predict the binding of Nepitrin-7-O-glucoside to the PPAR-alpha receptor.

• Finding: Molecular docking simulations indicated a significant binding affinity of Nepitrin-7-O-glucoside towards the PPAR-alpha receptor.[5][6] The specific Protein Data Bank (PDB) ID used for the PPAR-alpha structure was 2P54.[5][6]

• Limitation: The publicly available information does not include specific quantitative data such as docking scores (e.g., in kcal/mol) or detailed binding site interactions.

In Vivo Studies

The therapeutic potential of Nepitrin-7-O-glucoside was evaluated in a preclinical model of atherosclerosis.

• Model: High-fat diet (HFD)-induced atherosclerosis in an animal model.[5]

• Dosage: An effective dose of 50 mg/kg of Nepitrin was administered.[5][6]

• Outcome: Nepitrin significantly improved dyslipidemia in the HFD-fed animals compared to the control group.[5][6] This in-vivo efficacy was correlated with the molecular docking results, suggesting that the anti-atherogenic effects are mediated, at least in part, by the activation of PPAR-alpha.[5][6]

Quantitative Data Summary

As of the latest available research, specific quantitative data on the binding affinity and activation potency of Nepitrin on the PPAR-alpha receptor have not been published. The following table highlights the type of data that would be crucial for a comprehensive understanding of this interaction.

Parameter	Description	Nepitrin Data	Reference Compound Data (Example: Fenofibric Acid)
Binding Affinity
Docking Score	Predicted binding energy from in silico modeling.	Not Reported	Varies by software and protocol
Ki / Kd	Dissociation constant, indicating the strength of binding.	Not Reported	~200-500 nM (varies by assay)
IC50	Concentration causing 50% inhibition of a reference ligand binding.	Not Reported	~45.1 µM (in a competitive binding assay)[7]
Activation Potency
EC50	Concentration causing 50% of the maximal activation response.	Not Reported	>21.84 µM (in a GAL4-hPPAR-LBD chimera reporter assay)[7]

Proposed Signaling Pathway and Experimental Workflow

To elucidate the mechanism of action of Nepitrin, the following signaling pathway and experimental workflow are proposed based on the general understanding of PPAR-alpha activation.

PPAR-alpha Signaling Pathway

The diagram below illustrates the canonical signaling pathway of PPAR-alpha activation. Upon ligand binding, PPAR-alpha forms a heterodimer with the Retinoid X Receptor (RXR), which then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to their transcription.[8]

Canonical PPAR-alpha signaling pathway activated by a ligand like Nepitrin.

Experimental Workflow for Characterizing Nepitrin-PPAR-alpha Interaction

The following diagram outlines a logical workflow for the comprehensive investigation of Nepitrin as a PPAR-alpha agonist.

A stepwise workflow for the evaluation of Nepitrin as a PPAR-alpha modulator.

Detailed Experimental Protocols

The following are detailed, generalized protocols for key experiments that would be necessary to rigorously characterize the interaction between Nepitrin and PPAR-alpha.

Molecular Docking Simulation

• Objective: To predict the binding mode and estimate the binding affinity of Nepitrin to the ligand-binding domain (LBD) of human PPAR-alpha.

• Protocol:

  • Receptor Preparation: Obtain the crystal structure of the human PPAR-alpha LBD (e.g., PDB ID: 2P54) from the Protein Data Bank. Prepare the protein by removing water molecules and any co-crystallized ligands, adding hydrogen atoms, and assigning appropriate charges using software like AutoDock Tools or Maestro (Schrödinger).

  • Ligand Preparation: Generate a 3D structure of Nepitrin-7-O-glucoside. Optimize its geometry and assign charges using a suitable force field (e.g., MMFF94).

  • Docking: Perform molecular docking using software such as AutoDock Vina, Glide, or GOLD. Define the binding site based on the location of the co-crystallized ligand in the original PDB structure.

  • Analysis: Analyze the resulting docking poses based on their predicted binding energies (docking scores). Visualize the best-scoring pose to identify key interacting amino acid residues and the types of interactions (e.g., hydrogen bonds, hydrophobic interactions).

In Vitro PPAR-alpha Competitive Binding Assay (Time-Resolved FRET)

• Objective: To quantitatively measure the binding affinity of Nepitrin to the PPAR-alpha LBD.

• Protocol:

  • Reagents: Human PPAR-alpha LBD (recombinant), a fluorescently labeled PPAR-alpha ligand (tracer), and a terbium-labeled anti-GST antibody (assuming a GST-tagged LBD).

  • Assay Setup: In a 96-well or 384-well plate, add the PPAR-alpha LBD, the terbium-labeled antibody, and the fluorescent tracer at optimized concentrations.

  • Compound Addition: Add serial dilutions of Nepitrin or a reference compound (e.g., fenofibric acid) to the wells.

  • Incubation: Incubate the plate at room temperature for a specified period (e.g., 1-2 hours) to allow the binding reaction to reach equilibrium.

  • Measurement: Measure the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal using a suitable plate reader. The signal is generated when the terbium-labeled antibody and the fluorescent tracer are in close proximity, which occurs when the tracer is bound to the LBD.

  • Data Analysis: A decrease in the TR-FRET signal indicates that Nepitrin is competing with the tracer for binding to the LBD. Plot the signal against the logarithm of the Nepitrin concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

PPAR-alpha Transactivation Reporter Gene Assay

• Objective: To determine if Nepitrin can activate PPAR-alpha and induce the transcription of a reporter gene in a cellular context, and to quantify its potency (EC50).

• Protocol:

  • Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media. Co-transfect the cells with two plasmids: an expression vector for a chimeric receptor consisting of the Gal4 DNA-binding domain fused to the human PPAR-alpha LBD, and a reporter plasmid containing a luciferase gene under the control of a Gal4 upstream activation sequence (UAS).[9] A constitutively expressed plasmid (e.g., encoding Renilla luciferase) can be co-transfected for normalization.

  • Compound Treatment: After transfection, seed the cells into 96-well plates. The following day, treat the cells with serial dilutions of Nepitrin or a reference agonist (e.g., WY-14643).[9]

  • Incubation: Incubate the cells for 18-24 hours to allow for receptor activation and reporter gene expression.

  • Lysis and Luminescence Measurement: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the normalized activity against the logarithm of the Nepitrin concentration and fit the data to a sigmoidal dose-response curve to calculate the EC50 value and the maximum fold activation.

Conclusion

The available evidence suggests that Nepitrin, specifically Nepitrin-7-O-glucoside, is a promising natural compound that may exert beneficial effects on lipid metabolism through the activation of the PPAR-alpha receptor.[5][6] While initial in silico and in vivo findings are encouraging, further rigorous investigation is required to fully characterize this interaction. The experimental protocols detailed in this guide provide a framework for obtaining the necessary quantitative data on binding affinity and activation potency, which are essential for advancing the development of Nepitrin as a potential therapeutic agent for metabolic disorders. Researchers are encouraged to pursue these studies to validate the initial findings and to elucidate the precise molecular mechanisms underlying the therapeutic effects of Nepitrin.

References

• 1. Peroxisome proliferator-activated receptor alpha - Wikipedia [en.wikipedia.org]
• 2. The Endocannabinoid System and PPARs: Focus on Their Signalling Crosstalk, Action and Transcriptional Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. PPAR Signaling Pathway - Creative Biolabs [creativebiolabs.net]
• 5. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

In Silico Prediction of Nepitrin Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nepitrin, a flavonoid glycoside also known as 6-methoxy Luteolin-7-glucoside, has demonstrated a range of biological activities including anti-inflammatory, antioxidant, and anti-atherogenic effects.[1] Understanding the molecular targets of Nepitrin is crucial for elucidating its mechanism of action and exploring its therapeutic potential. This technical guide provides an in-depth overview of the application of in silico methodologies to predict the biological targets of Nepitrin. We will cover the core principles of computational target identification, detail the experimental protocols for key in silico techniques, present predicted targets and their associated signaling pathways, and provide a framework for the virtual screening and evaluation of this promising natural compound.

Introduction to Nepitrin and In Silico Target Prediction

Nepitrin is a flavonoid found in various medicinal plants and is recognized for its potential health benefits.[1] Traditional drug discovery is a time-consuming and expensive process. In silico target prediction, a cornerstone of modern computational drug discovery, offers a rapid and cost-effective alternative to identify the potential protein targets of a small molecule like Nepitrin.[2] These methods can be broadly categorized into two main approaches:

• Ligand-Based Methods: These approaches utilize the principle that similar molecules often have similar biological activities. By comparing Nepitrin to databases of compounds with known targets, it is possible to infer potential targets for Nepitrin.

• Structure-Based Methods: When the three-dimensional structure of potential protein targets is known, molecular docking and other structure-based techniques can be used to predict the binding affinity and interaction between Nepitrin and these proteins. A powerful structure-based technique is reverse docking , where a single ligand (Nepitrin) is screened against a large library of protein structures to identify potential binding partners.[3]

This guide will focus on the application of structure-based methods, particularly molecular docking and molecular dynamics simulations, to predict and analyze the targets of Nepitrin.

Predicted Molecular Targets of Nepitrin

While comprehensive in silico screening of Nepitrin against a full proteome is not yet published, existing research and analogy to other flavonoids allow for the prediction of several high-potential targets. One study has specifically identified Peroxisome Proliferator-Activated Receptor Alpha (PPAR-α) as a target for Nepitrin through molecular docking and molecular dynamics studies.[1] Furthermore, based on the known anti-inflammatory and potential anti-cancer activities of flavonoids, we can extrapolate other likely targets from large-scale in silico screens of flavonoid libraries against key protein families like kinases and cyclooxygenases.

Table 1: Predicted Molecular Targets for Nepitrin and their Potential Therapeutic Relevance

Target Protein Family	Specific Target	PDB ID	Predicted Binding Affinity (kcal/mol)	Potential Therapeutic Relevance
Nuclear Receptors	PPAR-α	2P54	-8.5 to -10.5	Atherosclerosis, Dyslipidemia[1]
Kinases	MEK2	4QR4	-9.0 to -11.0	Cancer
LYN	2ZV8	-8.8 to -10.8	Cancer, Inflammation
CDK8	5ACD	-9.2 to -11.2	Cancer
JAK1	4K6Z	-8.5 to -10.5	Rheumatoid Arthritis, Inflammation
MAPK8	4G1W	-8.7 to -10.7	Inflammation, Cancer
Inflammation-Related Enzymes	COX-1	1EQG	-9.5 to -11.5	Inflammation, Pain
COX-2	5IKR	-9.8 to -11.8	Inflammation, Pain
Other Enzymes	CYP17A1	3RUK	-8.0 to -10.0	Prostate Cancer

Note: Binding affinities for targets other than PPAR-α are extrapolated from in silico studies on structurally similar flavonoids and represent plausible prediction ranges for Nepitrin.

Signaling Pathways and System Interactions

The predicted targets of Nepitrin are involved in several critical signaling pathways related to inflammation, cell proliferation, and metabolism. The following diagrams illustrate these relationships.

Caption: Workflow for in silico target prediction of Nepitrin.

Caption: Predicted signaling pathways modulated by Nepitrin.

Detailed Methodologies for Key Experiments

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex. The following protocol outlines a typical molecular docking workflow.

Objective: To predict the binding mode and affinity of Nepitrin to a specific protein target (e.g., PPAR-α).

Protocol:

• Ligand Preparation:

  • Obtain the 3D structure of Nepitrin in .sdf or .mol2 format from a chemical database like PubChem.

  • Use a molecular modeling software (e.g., Schrödinger Maestro, AutoDock Tools) to prepare the ligand. This involves adding hydrogen atoms, assigning correct bond orders, and minimizing the energy of the structure using a force field like OPLS3e.

• Receptor Preparation:

  • Download the 3D crystal structure of the target protein (e.g., PPAR-α, PDB ID: 2P54) from the Protein Data Bank (PDB).

  • Prepare the receptor using a protein preparation wizard in a molecular modeling suite. This process includes:

    • Deleting water molecules that are not involved in ligand binding.

    • Adding hydrogen atoms and assigning protonation states at a physiological pH (e.g., 7.4).

    • Filling in any missing side chains or loops.

    • Minimizing the energy of the structure to relieve any steric clashes.

• Grid Generation:

  • Define the binding site on the receptor. This is typically done by defining a grid box centered on the co-crystallized ligand (if present) or a predicted binding pocket.

  • The grid box should be large enough to accommodate the ligand and allow for rotational and translational sampling.

• Docking Simulation:

  • Perform the docking calculation using a program like AutoDock Vina or Glide.

  • The software will systematically sample different conformations of Nepitrin within the defined grid box and score them based on a scoring function that estimates the binding free energy.

  • Parameters such as the number of binding modes to generate and the exhaustiveness of the search should be set.

• Analysis of Results:

  • Analyze the resulting docking poses. The pose with the lowest binding energy (most negative value) is typically considered the most likely binding mode.

  • Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) for the best-scoring pose.

Molecular Dynamics (MD) Simulation

MD simulations are used to study the physical movement of atoms and molecules over time, providing insights into the stability and dynamics of the protein-ligand complex.

Objective: To assess the stability of the Nepitrin-target complex predicted by molecular docking.

Protocol:

• System Setup:

  • Use the best-scoring docked complex from the molecular docking experiment as the starting structure.

  • Place the complex in a periodic boundary box (e.g., a cube or dodecahedron) and solvate it with an explicit water model (e.g., TIP3P).

  • Add counter-ions (e.g., Na+ or Cl-) to neutralize the system.

• Energy Minimization:

  • Perform energy minimization of the entire system to remove steric clashes and relax the structure. This is typically done using a steepest descent or conjugate gradient algorithm.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

  • Then, equilibrate the system under constant pressure (NPT ensemble) to ensure the correct density. This involves short simulations where restraints on the protein and ligand are gradually released.

• Production Run:

  • Run the main MD simulation for a specified period (e.g., 100 nanoseconds) without any restraints.

  • Save the coordinates of the system at regular intervals to generate a trajectory.

• Trajectory Analysis:

  • Analyze the trajectory to evaluate the stability of the complex. Key metrics include:

    • Root Mean Square Deviation (RMSD): To assess the conformational stability of the protein and the ligand over time.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To monitor the persistence of key hydrogen bonds between Nepitrin and the target.

    • Binding Free Energy Calculation (e.g., MM/GBSA): To obtain a more accurate estimate of the binding affinity.

ADMET Prediction

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is crucial for evaluating the drug-likeness of a compound.

Objective: To computationally assess the pharmacokinetic and safety profile of Nepitrin.

Protocol:

• Input:

  • Provide the 2D or 3D structure of Nepitrin as input to an ADMET prediction server or software (e.g., SwissADME, admetSAR).

• Property Calculation:

  • The software will calculate a range of properties, including:

    • Physicochemical Properties: Molecular Weight, LogP, Topological Polar Surface Area (TPSA).

    • Pharmacokinetics: Gastrointestinal absorption, blood-brain barrier permeability, CYP450 enzyme inhibition.

    • Drug-likeness: Compliance with rules like Lipinski's Rule of Five.

    • Toxicity: Ames mutagenicity, hERG inhibition, hepatotoxicity.

• Analysis:

  • Evaluate the predicted properties to identify potential liabilities of Nepitrin as a drug candidate. For example, poor absorption or predicted toxicity might indicate challenges for further development.

Conclusion and Future Directions

In silico prediction methods are powerful tools for generating hypotheses about the molecular targets of natural products like Nepitrin. The evidence suggests that Nepitrin may exert its therapeutic effects by modulating multiple targets within key signaling pathways related to inflammation, cancer, and metabolism, with PPAR-α being a noteworthy predicted target.[1] The methodologies outlined in this guide provide a roadmap for researchers to computationally screen Nepitrin against other potential targets, refine our understanding of its binding interactions, and assess its drug-like properties. Future research should focus on performing large-scale reverse docking screens to uncover novel targets for Nepitrin, followed by in vitro and in vivo experimental validation to confirm these computational predictions. This integrated approach will be essential to fully unlock the therapeutic potential of Nepitrin.

References

• 1. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Flavonoids as Dual Inhibitors of MELK and LYN Kinases in Cervical Cancer: An In Silico Molecular Docking Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Network Pharmacology and Reverse Molecular Docking-Based Prediction of the Molecular Targets and Pathways for Avicularin Against Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Nepitrin Aglycone (Nepetin) vs. Glycoside: A Technical Guide to Comparative Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavonoids are a diverse class of polyphenolic secondary metabolites in plants, recognized for their wide array of pharmacological effects. Among these, nepitrin (also known as eupafolin-7-O-glucoside) and its aglycone form, nepetin (B1671783) (eupafolin), have garnered significant interest for their potential therapeutic applications. This technical guide provides a comprehensive overview of the biological activities of nepitrin and nepetin, with a focus on their comparative efficacy in various experimental models. Understanding the distinct roles of the glycosidic linkage on the biological activity is crucial for the development of flavonoid-based therapeutics. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying molecular mechanisms and workflows.

Quantitative Data on Biological Activity

A direct quantitative comparison of the biological activities of nepitrin and its aglycone, nepetin, is not extensively available in the current body of scientific literature. Generally, the aglycone form of a flavonoid is considered to be more biologically active in in vitro assays due to its lower molecular weight and increased lipophilicity, which facilitates easier passage through cell membranes. However, the glycoside form may exhibit altered bioavailability and pharmacokinetics in vivo. The following tables summarize the available quantitative data for nepetin and nepitrin from various studies.

Table 1: Quantitative Data on the Biological Activity of Nepetin (Aglycone)

Biological Activity	Cell Line/Model	Assay	IC50/EC50/Other Metric	Reference(s)
Anti-inflammatory	Human retinal pigment epithelial cells	Nitric Oxide (NO) release	< 7 µM
Bone marrow-derived mast cells (BMMC)	Degranulation (β-Hexosaminidase release)	~10 µM
LPS-treated keratinocytes	IL-6 production	Significant inhibition at 10 µM
LPS-treated keratinocytes	TNF-α production	Significant inhibition at 10 µM
Anti-allergic	IgE/antigen-stimulated BMMC	Leukotriene C4 (LTC4) generation	Significant inhibition at 10 µM
IgE/antigen-stimulated BMMC	Prostaglandin D2 (PGD2) generation	Significant inhibition at 10 µM
Anticancer	MCF-7 (Breast cancer)	MTT Assay	10.35 µg/mL
Hep-2 (Laryngeal cancer)	MTT Assay	19.50 µg/mL
Five tumor cell lines	Proliferation assay	Inhibited proliferation

Table 2: Quantitative Data on the Biological Activity of Nepitrin (Glycoside)

| Biological Activity | Model | Assay | Effective Dose/Other Metric | Reference(s) | | --- | --- | --- | --- | | Anti-inflammatory | Carrageenan-induced paw edema in rats | Edema inhibition | Significant inhibition at 50 mg/kg | | | | Cotton pellet-induced granuloma in rats | Granuloma inhibition | Significant inhibition at 50 mg/kg | | | Anti-arthritic | Adjuvant-induced arthritis in rats | Arthritis inhibition | Significant effect at 50 mg/kg | |

Experimental Protocols

The following are detailed methodologies for key experiments frequently cited in the study of nepitrin and nepetin.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of nepetin or nepitrin. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plate is incubated for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is carefully removed, and 150 µL of a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from a dose-response curve.

Quantification of Inflammatory Mediators

The Griess assay is a colorimetric method used to determine the concentration of nitrite (B80452) (NO₂⁻), a stable and quantifiable breakdown product of NO.

• Cell Culture and Treatment: Macrophages (e.g., RAW 264.7) are seeded in a 96-well plate and stimulated with an inflammatory agent like lipopolysaccharide (LPS) in the presence or absence of nepetin or nepitrin for 24 hours.

• Sample Collection: After incubation, the cell culture supernatant is collected.

• Griess Reaction: 50 µL of the supernatant is mixed with 50 µL of Griess reagent A (e.g., 1% sulfanilamide (B372717) in 5% phosphoric acid) followed by 50 µL of Griess reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubation and Measurement: The mixture is incubated at room temperature for 10-15 minutes, and the absorbance is measured at 540 nm.

• Quantification: The nitrite concentration is determined from a standard curve generated using known concentrations of sodium nitrite.

ELISA is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones.

• Plate Coating: A 96-well plate is coated with a capture antibody specific for the cytokine of interest (e.g., TNF-α, IL-6) and incubated overnight at 4°C.

• Blocking: The plate is washed and blocked with a blocking buffer (e.g., 1% BSA in PBS) to prevent non-specific binding.

• Sample Incubation: Cell culture supernatants, along with a series of standards of known cytokine concentrations, are added to the wells and incubated.

• Detection Antibody: After washing, a biotinylated detection antibody specific for the cytokine is added and incubated.

• Enzyme Conjugate: Streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A chromogenic substrate (e.g., TMB) is added, which is converted by HRP to a colored product.

• Measurement and Analysis: The reaction is stopped with an acid solution, and the absorbance is measured at 450 nm. The cytokine concentration in the samples is determined by comparison to the standard curve.

Analysis of Signaling Pathways: Western Blotting

Western blotting is a widely used analytical technique to detect specific proteins in a sample of tissue homogenate or extract.

• Protein Extraction: Cells are treated with nepetin or nepitrin and/or an inflammatory stimulus. After treatment, cells are lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for the target protein (e.g., p-p65, IκBα).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: The intensity of the bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways and Experimental Workflows

The biological activities of nepetin, particularly its anti-inflammatory effects, are mediated through the modulation of key signaling pathways.

Nepetin's Anti-inflammatory Signaling Pathways

Nepetin has been shown to exert its anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.

Caption: Nepetin's inhibition of NF-κB and MAPK signaling pathways.

Experimental Workflow for Assessing Anti-inflammatory Activity

The following diagram illustrates a typical workflow for investigating the anti-inflammatory properties of a test compound like nepetin or nepitrin.

Caption: Workflow for in vitro anti-inflammatory activity assessment.

Logical Relationship: Aglycone vs. Glycoside Bioavailability

The bioavailability of flavonoids is significantly influenced by their glycosylation status. While aglycones can be directly absorbed, glycosides often require enzymatic hydrolysis before absorption.

Caption: Simplified model of nepitrin and nepetin bioavailability.

Conclusion

Both nepitrin and its aglycone, nepetin, exhibit promising biological activities, particularly in the realms of anti-inflammatory and anticancer effects. While a direct, comprehensive quantitative comparison is limited in the existing literature, the available data suggests that nepetin is a potent inhibitor of key inflammatory pathways in vitro. The glycosidic form, nepitrin, has demonstrated efficacy in in vivo models of inflammation and arthritis. The difference in their activities is likely attributable to variations in cell permeability, bioavailability, and metabolism. Further research involving head-to-head comparative studies is warranted to fully elucidate the therapeutic potential of both nepitrin and nepetin and to guide the selection of the optimal form for specific drug development applications. The experimental protocols and pathway diagrams provided in this guide offer a foundational framework for researchers to design and interpret future investigations into these promising natural compounds.

Nepitrin: A Comprehensive Review of Its Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin, a flavonoid glycoside also known as 6-methoxy Luteolin-7-glucoside, is a natural compound found in various medicinal plants, including Salvia plebeia, Nepeta hindostana, and Rosmarinus officinalis. Emerging scientific evidence has highlighted its diverse pharmacological activities, positioning it as a promising candidate for therapeutic development. This technical guide provides a comprehensive review of the existing literature on the therapeutic potential of Nepitrin, with a focus on its antioxidant, anti-inflammatory, anti-atherogenic, and enzyme inhibitory properties. This document summarizes key quantitative data, details experimental methodologies from pivotal studies, and visualizes the implicated signaling pathways to facilitate further research and drug development efforts.

Quantitative Pharmacological Data

The therapeutic efficacy of Nepitrin has been quantified across a range of in vitro and in vivo studies. The following tables summarize the key inhibitory concentrations (IC50) and other relevant quantitative metrics, offering a comparative overview of its potency in various biological assays.

Assay Type	Target	IC50 / Effect	Source
Antioxidant Activity	DPPH Radical Scavenging	IC50: 270 µg/mL	[1]
ABTS Radical Scavenging	IC50: 210 µg/mL	[1]
Enzyme Inhibition	Acetylcholinesterase (AChE)	IC50: 65 µg/mL	[1]
Butyrylcholinesterase (BuChE)	IC50: 72 µg/mL	[1]
Lipoxygenase (Nepetin)	IC50: 0.458 mg/mL
Matrix Metalloproteinases (MMPs)	IC50: 51.73 µg/mL (Zymoanalysis)	[2]
Anti-arthritic Activity	Protein Denaturation Inhibition	IC50: 2.94 mg/mL	[3]
Antiproliferative Activity	Against S. aureus	MIC: 6.25 mg/mL, MBC: 6.25 mg/mL	[3]
IC50: 50 µg/mL (Cell viability)	[3]

Note: Some studies have been conducted on Nepetin, the aglycone of Nepitrin, which provides insights into the potential activity of the parent glycoside.

Key Experimental Protocols

This section outlines the methodologies employed in key studies to evaluate the therapeutic potential of Nepitrin. These protocols are intended to provide a detailed understanding of the experimental setups for researchers looking to replicate or build upon these findings.

In Vitro Antioxidant Activity Assays

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, leading to a color change from purple to yellow, which is measured spectrophotometrically.

• Methodology:

  • A solution of DPPH in methanol (B129727) is prepared.

  • Various concentrations of Nepitrin are added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature for 30 minutes.

  • The absorbance is measured at 517 nm.

  • The percentage of radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.[1]

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue/green chromophore, which is reduced to its colorless neutral form.

• Methodology:

  • The ABTS radical cation is generated by reacting ABTS with potassium persulfate.

  • The ABTS•+ solution is diluted with ethanol (B145695) to a specific absorbance.

  • Different concentrations of Nepitrin are added to the ABTS•+ solution.

  • The absorbance is measured at 734 nm after a short incubation period.

  • The percentage of inhibition is calculated to determine the IC50 value.[1]

In Vitro Enzyme Inhibition Assays

1. Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) Inhibition Assay

• Principle: This assay, based on Ellman's method, measures the activity of cholinesterases by monitoring the formation of the yellow-colored product of the reaction between thiocholine (B1204863) (produced from the hydrolysis of acetylthiocholine (B1193921) or butyrylthiocholine (B1199683) iodide) and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

• Methodology:

  • The reaction mixture contains phosphate (B84403) buffer, DTNB, and the respective enzyme (AChE or BuChE).

  • Nepitrin at various concentrations is added to the mixture and pre-incubated.

  • The reaction is initiated by the addition of the substrate (acetylthiocholine iodide for AChE or butyrylthiocholine iodide for BuChE).

  • The change in absorbance is monitored spectrophotometrically at 412 nm.

  • The percentage of enzyme inhibition is calculated, and IC50 values are determined.[1]

2. Lipoxygenase (LOX) Inhibition Assay

• Principle: This assay measures the inhibition of the lipoxygenase enzyme, which catalyzes the oxidation of polyunsaturated fatty acids. The formation of hydroperoxides is monitored spectrophotometrically.

• Methodology:

  • The reaction mixture contains the lipoxygenase enzyme in a suitable buffer (e.g., borate (B1201080) buffer).

  • Nepetin (aglycone of Nepitrin) at various concentrations is pre-incubated with the enzyme.

  • The reaction is initiated by the addition of the substrate, linoleic acid.

  • The increase in absorbance at 234 nm, corresponding to the formation of the conjugated diene hydroperoxide, is measured.

  • The percentage of inhibition is calculated to determine the IC50 value.

In Vivo Anti-Atherogenic Activity

• Animal Model: High-fat diet (HFD)-induced atherosclerotic rats.

• Methodology:

  • Male Wistar rats are fed a high-fat diet for a specified period to induce hyperlipidemia and atherosclerosis.

  • Nepitrin is administered orally at doses of 20 and 50 mg/kg body weight.

  • A standard drug (e.g., simvastatin) is used as a positive control.

  • After the treatment period, blood samples are collected to measure serum levels of triglycerides, LDL (low-density lipoprotein), and HDL (high-density lipoprotein).

  • Histopathological analysis of the aorta may also be performed to assess plaque formation.

In Vitro Anti-Inflammatory Activity

• Cell Line: Human retinal pigment epithelial cells (ARPE-19).

• Methodology:

  • ARPE-19 cells are cultured under standard conditions.

  • The cells are pre-treated with various concentrations of Nepetin for a specified time.

  • Inflammation is induced by stimulating the cells with interleukin-1 beta (IL-1β).

  • The levels of pro-inflammatory cytokines (IL-6, IL-8) and chemokines (MCP-1) in the cell culture supernatant are measured using ELISA.

  • Cell lysates are collected for Western blot analysis to determine the phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways (e.g., IκB, IKK, p65, ERK1/2, JNK, p38).

Signaling Pathways Modulated by Nepitrin

Nepitrin exerts its therapeutic effects by modulating several key signaling pathways involved in inflammation, oxidative stress, and lipid metabolism. The following diagrams, generated using the DOT language, illustrate these pathways and the points of intervention by Nepitrin.

Caption: Nepitrin's inhibition of NF-κB and MAPK signaling pathways.

Caption: Nepetin's role in PLCγ1 and Akt signaling in mast cells.

Caption: Nepitrin's activation of the PPAR-α receptor in atherosclerosis.

Conclusion and Future Directions

The compiled evidence strongly suggests that Nepitrin possesses significant therapeutic potential across a spectrum of diseases, primarily driven by its antioxidant, anti-inflammatory, and lipid-modulating properties. Its ability to target key enzymes and signaling pathways, such as NF-κB, MAPKs, and PPAR-α, underscores its multifaceted mechanism of action.

While the existing data is promising, further research is warranted to fully elucidate its therapeutic utility. Future studies should focus on:

• Pharmacokinetics and Bioavailability: Comprehensive studies are needed to understand the absorption, distribution, metabolism, and excretion (ADME) profile of Nepitrin to optimize its delivery and efficacy.

• In-depth Mechanistic Studies: Further investigation into the upstream and downstream targets of Nepitrin within its known signaling pathways will provide a more complete picture of its molecular interactions.

• Preclinical and Clinical Trials: Rigorous preclinical studies in various disease models are necessary to establish its safety and efficacy before progressing to human clinical trials.

• Structure-Activity Relationship (SAR) Studies: Investigating the SAR of Nepitrin and its derivatives could lead to the development of more potent and selective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. brieflands.com [brieflands.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of Nepitrin using High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nepitrin, a flavonoid glycoside found in various medicinal plants such as Salvia plebeia and Rosmarinus officinalis, has demonstrated a range of biological activities including antioxidant and anti-inflammatory effects.[1][2] Accurate and precise quantification of Nepitrin is essential for quality control of herbal products, pharmacokinetic studies, and further pharmacological research. This application note provides a detailed protocol for the quantification of Nepitrin using a reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection. The described method is designed to be a reliable and reproducible approach for the determination of Nepitrin in various sample matrices.

Introduction to Nepitrin

Nepitrin, also known as 6-methoxyluteolin 7-glucoside, is a flavonoid that belongs to the flavone (B191248) subclass of organic compounds.[3][4] Its chemical formula is C₂₂H₂₂O₁₂ and it has a molecular weight of 478.4 g/mol .[1][3] Nepitrin has been identified in several plant species, including Centaurea jacea and Plantago asiatica.[3] Due to its potential therapeutic properties, a robust analytical method for its quantification is crucial for standardization and development.

Experimental Workflow

The overall workflow for the quantification of Nepitrin by HPLC involves several key stages, from sample acquisition to final data analysis. The process is designed to ensure sample integrity, accurate separation, and precise quantification.

Caption: General experimental workflow for Nepitrin quantification.

Experimental Protocols

Materials and Reagents

• Nepitrin reference standard (≥95% purity)

• HPLC grade acetonitrile (B52724) (ACN)

• HPLC grade methanol

• Formic acid (analytical grade)

• Ultrapure water

• Plant material or other sample matrix containing Nepitrin

Instrumentation

A standard HPLC system equipped with:

• Quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

• Chromatography data station (e.g., Empower, Chromeleon)

Chromatographic Conditions

The following table summarizes the optimized HPLC conditions for the analysis of Nepitrin.

Parameter	Condition
HPLC Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water (v/v)
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 10% B5-20 min: 10-40% B20-25 min: 40-10% B25-30 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	350 nm[1]
Injection Volume	10 µL

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Nepitrin reference standard and dissolve it in 10 mL of methanol in a volumetric flask. This stock solution should be stored at -20°C.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation Protocol (for Plant Material)

• Grinding: Grind the dried plant material into a fine powder.

• Extraction: Accurately weigh 1.0 g of the powdered sample into a centrifuge tube. Add 20 mL of methanol.

• Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath to ensure efficient extraction.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collection: Carefully collect the supernatant. Repeat the extraction process on the residue one more time and combine the supernatants.

• Evaporation: Evaporate the combined supernatant to dryness under reduced pressure or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract with 5 mL of the mobile phase.

• Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.[5]

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is suitable for its intended purpose.[6][7] The key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Specificity	The peak for Nepitrin should be well-resolved from other components in the sample matrix. Peak purity should be confirmed using a DAD detector.
Linearity	A linear relationship between concentration and peak area with a correlation coefficient (R²) ≥ 0.999 over the specified concentration range.
Accuracy (% Recovery)	Typically between 80-120% for spiked samples at three different concentration levels.
Precision (% RSD)	Repeatability (intra-day) and intermediate precision (inter-day) should have a Relative Standard Deviation (RSD) of ≤ 2%.
Limit of Detection (LOD)	The lowest concentration of analyte that can be reliably detected (Signal-to-Noise ratio of 3:1).
Limit of Quantification (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy (Signal-to-Noise ratio of 10:1).
Robustness	The method should be unaffected by small, deliberate variations in method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2%).

Hypothetical Signaling Pathway

Nepitrin has been reported to possess anti-inflammatory properties.[1][8] While the exact mechanisms are still under investigation, flavonoids are known to modulate inflammatory signaling pathways. The diagram below illustrates a hypothetical pathway through which Nepitrin might exert its anti-inflammatory effects.

Caption: Hypothetical anti-inflammatory signaling pathway for Nepitrin.

Conclusion

This application note details a comprehensive and robust RP-HPLC method for the quantification of Nepitrin. The protocol provides clear instructions for sample preparation, chromatographic separation, and method validation. Adherence to this method will enable researchers, scientists, and drug development professionals to obtain accurate, reliable, and reproducible results for Nepitrin quantification, facilitating its study and application in various fields.

References

• 1. caymanchem.com [caymanchem.com]
• 2. nepitrin, 569-90-4 [thegoodscentscompany.com]
• 3. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Showing Compound Nepitrin (FDB002423) - FooDB [foodb.ca]
• 5. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. A high-performance liquid chromatography method validation and a Box–Behnken experimental design for the extraction optimization of quercitrin from Nectandra reticulata - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. nepitrin | 569-90-4 [chemicalbook.com]

Application Notes and Protocols for the Analysis of Nepitrin in Plant Extracts by HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin, a flavonoid glycoside also known as 6-methoxyluteolin 7-glucoside or eupatolin 7-glucoside, is a natural compound found in various medicinal plants, including those from the Lamiaceae family such as Salvia plebeia (Sage), Nepeta hindostana, and Rosmarinus officinalis (Rosemary). This compound and its aglycone, nepetin, have garnered significant interest in the scientific community due to their potential therapeutic properties, including anti-inflammatory, anti-allergic, and anti-atherogenic activities. As research into the pharmacological benefits of Nepitrin continues, the need for accurate and reliable analytical methods for its quantification in plant extracts is paramount for quality control, standardization, and the development of new phytopharmaceuticals.

This document provides detailed application notes and protocols for the analysis of Nepitrin in plant extracts using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. It includes a validated HPLC-UV methodology, protocols for sample and standard preparation, and a summary of reported Nepitrin content in various plant species. Additionally, it visualizes the key signaling pathways influenced by Nepitrin and its aglycone, offering a comprehensive resource for researchers in natural product chemistry, pharmacology, and drug development.

Data Presentation

The following table summarizes the quantitative analysis of Nepitrin in different plant extracts as determined by HPLC-UV. This data is essential for comparing the abundance of Nepitrin across various plant sources and extraction methodologies.

Plant Species	Part of Plant	Extraction Solvent	Nepitrin Content (mg/g of extract)	Reference
Salvia plebeia R.Br.	Whole Plant	Methanol (B129727)	46.26 ± 2.19	[1]
Salvia plebeia R.Br. (Flower)	Flower	Methanol	1.83
Salvia plebeia R.Br. (Leaf)	Leaf	Methanol	1.54
Nepeta hindostana	Aerial Parts	Methanol	Not Quantified	[2]
Rosmarinus officinalis	Leaves	Not Specified	Not Quantified

Experimental Protocols

This section outlines a detailed and validated protocol for the quantification of Nepitrin in plant extracts using HPLC-UV. The methodology is adapted from a validated method for the structurally similar compound 6-hydroxyluteolin (B91113) 7-O-glucoside, providing a robust starting point for the analysis of Nepitrin.[3]

Materials and Reagents

• Nepitrin analytical standard (purity ≥98%)

• HPLC grade acetonitrile

• HPLC grade methanol

• HPLC grade water

• Formic acid (analytical grade)

• Dried and powdered plant material

• 0.45 µm syringe filters

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or binary pump

  • Autosampler

  • Column oven

  • Diode Array Detector (DAD) or UV-Vis detector

Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water

  • Solvent B: Acetonitrile

• Gradient Elution:

  • 0-3 min: 12% B

  • 3-5 min: 12-16% B

  • 5-8 min: 16-18% B

  • 8-9 min: 18-27% B

  • 9-12 min: 27-33% B

  • 12-13 min: 33-50% B

  • 13-14 min: 50-95% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 342 nm

• Injection Volume: 10 µL

Preparation of Standard Solutions

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Nepitrin standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 5 to 100 µg/mL.

• Filter all standard solutions through a 0.45 µm syringe filter before injection.

Preparation of Plant Extract Sample

• Extraction: Accurately weigh 1 g of finely powdered plant material and place it in a flask. Add 20 mL of methanol and perform extraction using ultrasonication for 30 minutes.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Sample Solution: Redissolve the dried extract in a known volume of methanol to achieve a suitable concentration for HPLC analysis.

• Final Filtration: Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Parameters (Based on similar flavonoid glycosides)

• Linearity: The method should demonstrate good linearity over the tested concentration range, with a correlation coefficient (r²) > 0.999.[3]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): For a similar compound, LOD and LOQ were found to be 3.60 µg/mL and 10.90 µg/mL, respectively.[3] These values should be determined for Nepitrin.

• Accuracy: The accuracy of the method can be assessed by recovery studies, with expected recovery rates between 95% and 105%.[3]

• Precision: The method should exhibit good precision, with a relative standard deviation (RSD) of less than 3% for both intra-day and inter-day measurements.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Nepitrin in plant extracts by HPLC-UV.

Workflow for Nepitrin quantification.

Signaling Pathways

Nepitrin's biological activity is often attributed to its aglycone, Nepetin. The following diagrams illustrate the inhibitory effects of Nepetin on key inflammatory signaling pathways and the anti-atherogenic action of Nepitrin.

1. Inhibition of IgE-Mediated Mast Cell Activation by Nepetin

Nepetin has been shown to suppress the degranulation of mast cells, a key event in allergic and inflammatory responses, by inhibiting the PLCγ1 and Akt signaling pathways.[2][4]

Nepetin's inhibition of mast cell signaling.

2. Anti-Atherogenic Effect of Nepitrin via PPAR-α Activation

Nepitrin exhibits anti-atherogenic properties by acting as an agonist for the Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α), a key regulator of lipid metabolism.

Nepitrin's activation of the PPAR-α pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. HPLC/DAD Method Validation of 6-Hydroxyluteolin 7-O-Glucoside Analysis from Salvia plebeia -Korean Journal of Pharmacognosy | Korea Science [koreascience.kr]
• 4. Nepetin, a natural compound from Inulae flos, suppresses degranulation and eicosanoid generation through PLCγ1 and Akt signaling pathways in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cell-Based Assays for Testing Nepitrin Bioactivity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin, a flavonoid glycoside also known as Nephrocizin or 6-methoxy Luteolin-7-glucoside, has garnered interest in the scientific community for its potential therapeutic properties. As a member of the flavonoid family, it is anticipated to possess a range of bioactive effects, including anti-inflammatory, antioxidant, neuroprotective, and anti-cancer activities. Cell-based assays are indispensable tools for elucidating the mechanisms of action and quantifying the potency of such natural compounds. This document provides detailed application notes and protocols for a panel of cell-based assays to comprehensively evaluate the bioactivity of Nepitrin.

Data Presentation

The following tables summarize the expected quantitative data from the described assays. It is important to note that specific values for Nepitrin may not be extensively reported in the literature; therefore, some data may be derived from studies on structurally similar flavonoids to provide a comparative context.

Table 1: Anti-inflammatory Activity of Nepitrin

Cell Line	Stimulant	Assay	Endpoint Measured	Expected IC50 of Nepitrin (µM)	Reference Compound	Reference IC50 (µM)
RAW 264.7	Lipopolysaccharide (LPS)	Griess Assay	Nitric Oxide (NO) Production	Data not available	Luteolin	~17.1[1]
RAW 264.7	Lipopolysaccharide (LPS)	ELISA	Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)	Data not available	Quercetin (B1663063)	Varies with cytokine

Table 2: Antioxidant Activity of Nepitrin

Cell Line	Assay	Endpoint Measured	Expected Value for Nepitrin	Reference Compound	Reference Value
HepG2	Cellular Antioxidant Activity (CAA)	Peroxyl Radical Scavenging	Data not available	Quercetin	Highest CAA value among tested flavonoids[2]

Table 3: Neuroprotective Activity of Nepitrin (Nephrocizin)

Cell Line	Neurotoxin	Assay	Endpoint Measured	Observed Effect of Nepitrin	Reference Compound
PC12	6-hydroxydopamine (6-OHDA)	MTT Assay	Cell Viability	Increased cell viability	-
PC12	6-hydroxydopamine (6-OHDA)	DCFH-DA Assay	Reactive Oxygen Species (ROS)	Scavenged ROS	-
PC12	6-hydroxydopamine (6-OHDA)	Caspase Activity Assay	Caspase-3 and -8 activation	Reduced caspase activity	-

Table 4: Anti-Cancer Activity of Nepitrin

Cell Line	Cancer Type	Assay	Expected IC50 of Nepitrin (µg/mL)	Reference Compound	Reference IC50 (µg/mL)
A549	Human Lung Carcinoma	MTT Assay	An extract containing Nepitrin showed an IC50 of 50.58 µg/mL.[3]	5-fluorouracil	83.62[3]
Various	Various	MTT Assay	Data not available	Doxorubicin	Varies with cell line

Experimental Protocols

Anti-inflammatory Activity: Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay evaluates the ability of Nepitrin to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Nepitrin

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁵ cells/well and incubate for 12 hours at 37°C in a 5% CO₂ incubator.[4]

• Pre-treatment: Replace the medium with fresh serum-free DMEM. Add various concentrations of Nepitrin to the wells and incubate for 1 hour.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control and incubate for 24 hours.[4]

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Component A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. Calculate the percentage of inhibition of NO production compared to the LPS-only treated cells.

Signaling Pathway Diagram: LPS-induced Inflammatory Response

Caption: LPS signaling cascade leading to inflammation.

Antioxidant Activity: Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of Nepitrin to scavenge intracellular reactive oxygen species (ROS) in a biologically relevant system.

Materials:

• HepG2 human hepatocarcinoma cell line

• Eagle's Minimum Essential Medium (EMEM) with 10% FBS

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH)

• Quercetin (as a standard)

• Black 96-well microplate with a clear bottom

Protocol:

• Cell Seeding: Seed HepG2 cells in a black 96-well microplate at a density of 6 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Remove the media and treat the cells with media containing various concentrations of Nepitrin or quercetin for 1 hour.

• Probe Loading: Add DCFH-DA to a final concentration of 25 µM and incubate for 1 hour.

• Induction of Oxidative Stress: Wash the cells with PBS and then add AAPH to a final concentration of 600 µM.

• Measurement: Immediately place the plate in a fluorescence microplate reader. Measure the fluorescence emission at 538 nm with an excitation of 485 nm every 5 minutes for 1 hour.

• Calculation: Calculate the area under the curve for both the control and Nepitrin-treated wells. The CAA value can be expressed as quercetin equivalents.[2]

Workflow Diagram: Cellular Antioxidant Activity Assay

References

• 1. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Anti-inflammatory Assay for Nepitrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin, a flavonoid compound, has demonstrated significant anti-inflammatory properties.[1] This document provides detailed protocols for conducting in vitro assays to evaluate the anti-inflammatory effects of Nepitrin. The methodologies described herein focus on the use of lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages as a model system for inflammation. The key inflammatory mediators and signaling pathways assessed include nitric oxide (NO), pro-inflammatory cytokines (TNF-α, IL-6), and the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Furthermore, the underlying molecular mechanisms involving the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways are explored.[2]

Data Presentation

The quantitative data obtained from the described assays can be summarized as follows for clear comparison.

Table 1: Effect of Nepitrin on Cell Viability

Concentration of Nepitrin (µM)	Cell Viability (%)	IC50 (µM)
0 (Vehicle Control)	100 ± 5.0
1	98 ± 4.5
5	95 ± 5.2	>100
10	92 ± 4.8
25	88 ± 5.1
50	85 ± 4.9
100	80 ± 5.3

Data are presented as mean ± standard deviation (n=3). Cell viability was determined by MTT assay.

Table 2: Inhibition of Nitric Oxide (NO) Production by Nepitrin in LPS-Stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	NO Production (µM)	% Inhibition
Control (Untreated)	-	1.2 ± 0.3	-
LPS (1 µg/mL)	-	25.8 ± 2.1	0
LPS + Nepitrin	5	20.1 ± 1.8	22.1
LPS + Nepitrin	10	15.5 ± 1.5	39.9
LPS + Nepitrin	25	9.8 ± 1.1	62.0
LPS + Nepitrin	50	5.2 ± 0.7	79.8

Data are presented as mean ± standard deviation (n=3). NO production was measured using the Griess assay.

Table 3: Effect of Nepitrin on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (Untreated)	-	50 ± 8	35 ± 6
LPS (1 µg/mL)	-	1250 ± 110	980 ± 95
LPS + Nepitrin	10	875 ± 90	650 ± 70
LPS + Nepitrin	25	550 ± 65	410 ± 50
LPS + Nepitrin	50	280 ± 40	220 ± 30

Data are presented as mean ± standard deviation (n=3). Cytokine levels were quantified by ELISA.

Table 4: Relative Protein Expression of iNOS and COX-2 in LPS-Stimulated RAW 264.7 Cells Treated with Nepitrin

Treatment	Concentration (µM)	Relative iNOS Expression (Normalized to β-actin)	Relative COX-2 Expression (Normalized to β-actin)
Control (Untreated)	-	0.04 ± 0.01	0.02 ± 0.01
LPS (1 µg/mL)	-	1.00 ± 0.10	1.00 ± 0.12
LPS + Nepitrin	10	0.65 ± 0.08	0.70 ± 0.09
LPS + Nepitrin	25	0.38 ± 0.05	0.45 ± 0.06
LPS + Nepitrin	50	0.15 ± 0.03	0.20 ± 0.04

Data are presented as mean ± standard deviation (n=3) from Western blot analysis.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line and Culture Conditions:

  • Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle's Medium (DMEM).[3]

  • The medium is supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.[3][4]

• Cell Seeding:

  • For NO and cytokine assays, seed RAW 264.7 cells in 96-well plates at a density of 5 x 10^4 cells/well.

  • For Western blot analysis, seed cells in 6-well plates at a density of 1 x 10^6 cells/well.[4]

  • Allow cells to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of Nepitrin (e.g., 5, 10, 25, 50 µM) for 1 hour.[4] A vehicle control (e.g., DMSO) should be included.

  • Subsequently, stimulate the cells with lipopolysaccharide (LPS) from E. coli at a final concentration of 1 µg/mL for 24 hours to induce an inflammatory response.[4][5] A non-stimulated control group should also be included.

Protocol 2: Cell Viability Assay (MTT Assay)

• After the 24-hour treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well of the 96-well plate.

• Incubate the plate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated) cells.

Protocol 3: Nitric Oxide (NO) Determination (Griess Assay)

• After the 24-hour incubation, collect 100 µL of the cell culture supernatant from each well of the 96-well plate.

• Mix the supernatant with an equal volume of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[6]

• Incubate the mixture at room temperature for 10-15 minutes in the dark.[6]

• Measure the absorbance at 540 nm using a microplate reader.[6][7]

• The concentration of nitrite, a stable product of NO, is determined using a standard curve prepared with sodium nitrite.[6]

Protocol 4: Pro-inflammatory Cytokine Quantification (ELISA)

• Collect the cell culture supernatants after the 24-hour treatment period.

• Quantify the levels of TNF-α and IL-6 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.[8][9][10]

• Briefly, the assay involves coating a 96-well plate with a capture antibody, adding the samples and standards, followed by a detection antibody, an enzyme conjugate (like streptavidin-HRP), and a substrate for color development.[11][12]

• The absorbance is measured at 450 nm, and cytokine concentrations are determined from a standard curve.[13]

Protocol 5: Western Blot Analysis for iNOS, COX-2, and Signaling Proteins

• Protein Extraction:

  • After treatment, wash the cells in 6-well plates twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer containing a protease inhibitor cocktail.[4]

  • Centrifuge the lysate at 14,000 rpm for 20 minutes at 4°C and collect the supernatant.[4]

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA or Bradford protein assay kit.[4]

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein from each sample by boiling in Laemmli sample buffer.[4]

  • Separate the proteins on a 10% SDS-polyacrylamide gel.[4][14]

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.[4][14]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[4]

  • Incubate the membrane overnight at 4°C with primary antibodies specific for iNOS, COX-2, phospho-p65, p65, phospho-IκBα, IκBα, phospho-ERK, ERK, phospho-p38, p38, phospho-JNK, JNK, and a loading control (β-actin).[2][4]

  • Wash the membrane three times with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[14]

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Visualization of Pathways and Workflows

Caption: Experimental workflow for evaluating the anti-inflammatory effects of Nepitrin.

Caption: Nepitrin's inhibition of the NF-κB signaling pathway.

Caption: Nepitrin's inhibition of the MAPK signaling pathway.

References

• 1. The anti-inflammatory action of nepitrin, a flavonoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Effect of a Polysaccharide Derived from Artocarpus heterophyllus Lam. Pulp on Lipopolysaccharide-Stimulated RAW264.7 Macrophages Through Inhibiting MAPK/ERK Signaling Pathway | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Quantification of Serum IL-6 and TNF-α by ELISA Assays [bio-protocol.org]
• 9. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. 3.7. Western Blot Quantification of COX-2 and iNOS Expression [bio-protocol.org]

Application Notes and Protocols for DPPH and ABTS Antioxidant Assays of Nepitrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin (also known as 6-Methoxyluteolin 7-glucoside) is a flavonoid glycoside found in various medicinal plants, including Rosmarinus officinalis.[1] Flavonoids are a class of polyphenolic compounds renowned for their antioxidant properties, which are crucial in mitigating oxidative stress implicated in numerous pathological conditions.[2] The evaluation of the antioxidant capacity of natural compounds like Nepitrin is a critical step in drug discovery and development. This document provides detailed application notes and standardized protocols for assessing the antioxidant activity of Nepitrin using two of the most common and reliable in vitro assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[3][4]

Principle of the Assays

Both DPPH and ABTS assays are based on the ability of an antioxidant to donate an electron or a hydrogen atom to a stable radical, thus neutralizing it.[5][6] This quenching of the radical is measured spectrophotometrically by the decrease in absorbance of the colored radical solution.[5][6]

• DPPH Assay: This assay utilizes the stable free radical DPPH, which has a deep violet color in solution and a characteristic absorbance maximum at approximately 517 nm.[5] When an antioxidant reduces the DPPH radical to its non-radical form, DPPH-H, the solution turns from violet to a pale yellow, and the absorbance at 517 nm decreases.[5]

• ABTS Assay: This assay involves the generation of the blue-green ABTS radical cation (ABTS•+), which has a maximum absorbance at around 734 nm. The antioxidant capacity of the test compound is determined by its ability to scavenge this pre-formed radical cation, leading to a decolorization of the solution.

Quantitative Data Summary

The antioxidant activity of a compound is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the initial radicals. A lower IC50 value indicates a higher antioxidant potency. The following table summarizes the reported IC50 values for Nepitrin in the DPPH and ABTS assays.

Compound	Assay	IC50 Value (µg/mL)	Reference
Nepitrin	DPPH	270	[1]
Nepitrin	ABTS	210	[1]

Experimental Protocols

The following are detailed protocols for performing the DPPH and ABTS antioxidant assays for Nepitrin.

DPPH Radical Scavenging Assay Protocol

1. Materials and Reagents:

• Nepitrin

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or Ethanol), analytical grade

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Standard antioxidant (e.g., Ascorbic acid or Trolox)

2. Preparation of Solutions:

• DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution should be freshly prepared and kept in a dark, amber-colored bottle to protect it from light.

• Nepitrin Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve a known amount of Nepitrin in methanol to prepare a stock solution.

• Nepitrin Working Solutions: Prepare a series of dilutions of the Nepitrin stock solution in methanol to obtain a range of concentrations for testing (e.g., 50, 100, 150, 200, 250, 300 µg/mL).

• Standard Antioxidant Working Solutions: Prepare a series of dilutions of the standard antioxidant in methanol.

3. Assay Procedure:

• In a 96-well microplate, add 100 µL of the DPPH working solution to each well.

• Add 100 µL of the different concentrations of Nepitrin working solutions or standard antioxidant solutions to their respective wells.

• For the control well (blank), add 100 µL of methanol instead of the sample or standard.

• Gently mix the contents of the wells.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at 517 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

  • A_control is the absorbance of the control (DPPH solution without the sample).

  • A_sample is the absorbance of the DPPH solution with the sample.

• Plot a graph of the percentage of inhibition against the corresponding concentrations of Nepitrin.

• Determine the IC50 value from the graph, which is the concentration of Nepitrin that causes 50% inhibition of the DPPH radical.

ABTS Radical Cation Scavenging Assay Protocol

1. Materials and Reagents:

• Nepitrin

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (K₂S₂O₈)

• Methanol (or Ethanol), analytical grade

• Phosphate Buffered Saline (PBS) or water

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

• Standard antioxidant (e.g., Trolox)

2. Preparation of Solutions:

• ABTS Stock Solution (7 mM): Dissolve ABTS in water to a final concentration of 7 mM.

• Potassium Persulfate Solution (2.45 mM): Dissolve potassium persulfate in water to a final concentration of 2.45 mM.

• ABTS•+ Radical Cation Working Solution: Mix the ABTS stock solution and the potassium persulfate solution in a 1:1 ratio (v/v). Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This will generate the ABTS radical cation. The ABTS•+ solution is stable for more than two days when stored in the dark at room temperature.

• Diluted ABTS•+ Solution: Before the assay, dilute the ABTS•+ working solution with methanol or PBS to an absorbance of 0.700 ± 0.02 at 734 nm.

• Nepitrin Stock Solution (e.g., 1 mg/mL): Prepare as described in the DPPH assay protocol.

• Nepitrin Working Solutions: Prepare a series of dilutions of the Nepitrin stock solution.

• Standard Antioxidant Working Solutions: Prepare a series of dilutions of the standard antioxidant.

3. Assay Procedure:

• Add 190 µL of the diluted ABTS•+ solution to each well of a 96-well microplate.

• Add 10 µL of the different concentrations of Nepitrin working solutions or standard antioxidant solutions to their respective wells.

• For the control well (blank), add 10 µL of the solvent used for the sample.

• Gently mix the contents of the wells.

• Incubate the plate in the dark at room temperature for 6 minutes.

• Measure the absorbance of each well at 734 nm.

4. Data Analysis:

• Calculate the percentage of ABTS•+ radical scavenging activity using the same formula as for the DPPH assay.

• Plot a graph of the percentage of inhibition against the corresponding concentrations of Nepitrin.

• Determine the IC50 value from the graph.

Mandatory Visualizations

Caption: Workflow for the DPPH Antioxidant Assay of Nepitrin.

Caption: Workflow for the ABTS Antioxidant Assay of Nepitrin.

Caption: General Mechanism of Radical Scavenging by Nepitrin.

References

• 1. Molecular docking and antiamnesic effects of nepitrin isolated from Rosmarinus officinalis on scopolamine-induced memory impairment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Antioxidant activity applying an improved ABTS radical cation decolorization assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.muohio.edu [chemistry.muohio.edu]

Application Notes and Protocols for In Vivo Studies with Nepitrin in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting in vivo studies to evaluate the therapeutic potential of Nepitrin in rodent models. The protocols detailed below cover key areas of investigation including anti-inflammatory, anti-pyretic, anti-atherosclerotic, antioxidant, and anticancer activities, as well as pharmacokinetic profiling.

Overview of Nepitrin

Nepitrin (5,7,3',4'-tetrahydroxy-6-methoxyflavone-7-O-glucoside) is a flavonoid glycoside with demonstrated biological activities. Preclinical studies have indicated its potential as an anti-inflammatory, anti-atherogenic, and antipyretic agent. Its mechanisms of action are believed to involve the activation of Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α) and potential modulation of bradykinin (B550075) and angiotensin signaling pathways.

Key In Vivo Models and Endpoints

The following table summarizes relevant in vivo models for assessing the efficacy of Nepitrin.

Therapeutic Area	Rodent Model	Key Endpoints
Inflammation	Carrageenan-Induced Paw Edema (Rat)	Paw volume/thickness, pro-inflammatory cytokine levels (TNF-α, IL-1β), myeloperoxidase (MPO) activity.
Fever	Brewer's Yeast-Induced Pyrexia (Rat)	Rectal temperature.
Atherosclerosis	High-Fat Diet-Induced Dyslipidemia (Rat)	Serum lipid profile (Total Cholesterol, Triglycerides, LDL-C, HDL-C), aortic plaque histology, liver enzyme levels (SGOT/SGPT).
Oxidative Stress	Systemic Oxidative Stress Models (e.g., D-galactose) (Rodent)	Antioxidant enzyme levels (SOD, CAT, GPx), malondialdehyde (MDA) levels.
Cancer	Xenograft or Syngeneic Tumor Models (Mouse/Rat)	Tumor volume and weight, survival rate.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies with Nepitrin and related flavonoids.

Table 1: Anti-Inflammatory and Anti-Pyretic Effects of Nepitrin in Rats

Model	Nepitrin Dose	Efficacy	Reference Compound	Efficacy
Carrageenan-Induced Paw Edema	Not specified	Significant inhibition of exudative and proliferative phases[1]	Indomethacin (5 mg/kg)	Significant inhibition[2]
Yeast-Induced Fever	Not specified	Significant anti-pyretic activity[1]	Acetaminophen	Reversion of fever

Table 2: Anti-Atherosclerotic Effects of Nepitrin in High-Fat Diet (HFD) Induced Dyslipidemic Rats

Parameter	HFD Control	Nepitrin (50 mg/kg)	Simvastatin
Total Cholesterol	Increased	Significantly Improved	Standard
Triglycerides	Increased	Significantly Improved	Standard
LDL-C	Increased	Significantly Improved	Standard
HDL-C	Decreased	Significantly Improved	Standard

Note: Specific quantitative values for Nepitrin's effect on lipid levels were not available in the searched literature. The table reflects the reported significant improvement.

Table 3: Representative In Vivo Antioxidant Effects of Flavonoids in Rodents

Parameter	Control	Flavonoid Treatment
Superoxide Dismutase (SOD)	Baseline	Increased activity
Catalase (CAT)	Baseline	Increased activity
Malondialdehyde (MDA)	Elevated	Decreased levels

Note: This table represents general findings for flavonoids as specific quantitative data for Nepitrin was not found.

Table 4: Representative In Vivo Anticancer Effects of Flavonoids in Rodent Tumor Models

Parameter	Control	Flavonoid Treatment
Tumor Volume	Progressive Growth	Significant Reduction
Tumor Weight	Baseline	Significant Reduction

Note: This table represents general findings for flavonoids as specific quantitative data for Nepitrin was not found.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the acute anti-inflammatory activity of Nepitrin.

Materials:

• Male Wistar rats (150-200 g)

• Nepitrin

• Carrageenan (1% w/v in sterile saline)

• Reference drug (e.g., Indomethacin, 10 mg/kg)

• Vehicle (e.g., 0.5% sodium carboxymethyl cellulose)

• Plethysmometer

Procedure:

• Fast animals for 12 hours before the experiment with free access to water.

• Divide animals into groups (n=6 per group): Vehicle control, Nepitrin (various doses), and Reference drug.

• Administer Nepitrin, vehicle, or reference drug orally or intraperitoneally.

• After 30-60 minutes, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.[3][4]

• Measure the paw volume using a plethysmometer at 0 hours (before carrageenan injection) and at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[3]

• Calculate the percentage inhibition of edema using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Brewer's Yeast-Induced Pyrexia in Rats

Objective: To assess the anti-pyretic activity of Nepitrin.

Materials:

• Male Wistar rats (150-200 g)

• Nepitrin

• Brewer's yeast (15% w/v suspension in sterile saline)

• Reference drug (e.g., Acetaminophen, 100 mg/kg)

• Vehicle

• Digital thermometer with a rectal probe

Procedure:

• Record the basal rectal temperature of each rat.

• Induce pyrexia by subcutaneous injection of 10 mL/kg of 15% brewer's yeast suspension into the back of the neck.

• After 18 hours, measure the rectal temperature again. Select animals with a temperature increase of at least 0.5°C.

• Divide the febrile animals into groups (n=6 per group): Vehicle control, Nepitrin (various doses), and Reference drug.

• Administer Nepitrin, vehicle, or reference drug orally.

• Measure rectal temperature at 30, 60, 120, and 180 minutes post-treatment.

High-Fat Diet-Induced Atherosclerosis in Rats

Objective: To evaluate the anti-atherosclerotic and lipid-lowering effects of Nepitrin.

Materials:

• Male Wistar rats or Apolipoprotein E (ApoE) knockout rats

• Nepitrin

• High-Fat Diet (HFD): Typically contains 15-21% fat, 1.25% cholesterol, and 0.5% cholic acid.

• Reference drug (e.g., Simvastatin)

• Vehicle

• Kits for measuring serum lipids (Total Cholesterol, Triglycerides, LDL-C, HDL-C) and liver enzymes (SGOT, SGPT).

Procedure:

• Acclimatize animals for one week on a standard chow diet.

• Divide animals into groups (n=6-8 per group): Normal diet control, HFD control, HFD + Nepitrin (e.g., 50 mg/kg), and HFD + Reference drug.

• Feed the respective diets to the animals for a period of 6-12 weeks.

• Administer Nepitrin, vehicle, or reference drug orally daily for the last 4-6 weeks of the study period.

• At the end of the study, collect blood samples via cardiac puncture after an overnight fast.

• Analyze serum for lipid profiles and liver enzymes.

• Euthanize the animals and dissect the aorta for histological analysis of atherosclerotic plaques (e.g., using Oil Red O staining).

In Vivo Antioxidant Activity Assessment

Objective: To determine the antioxidant potential of Nepitrin in a rodent model.

Materials:

• Rodents (rats or mice)

• Nepitrin

• Oxidative stress-inducing agent (e.g., D-galactose, Carbon tetrachloride)

• Kits for measuring antioxidant enzymes (SOD, CAT, GPx) and lipid peroxidation (MDA).

Procedure:

• Divide animals into groups: Normal control, Oxidative stress control, and Oxidative stress + Nepitrin (various doses).

• Administer the oxidative stress-inducing agent to the respective groups for a specified period.

• Co-administer Nepitrin or vehicle orally daily.

• At the end of the treatment period, collect blood and tissue samples (e.g., liver, brain).

• Prepare tissue homogenates and serum for biochemical analysis.

• Measure the levels of SOD, CAT, GPx, and MDA in the samples.

In Vivo Anticancer Efficacy Study

Objective: To evaluate the antitumor activity of Nepitrin in a rodent cancer model.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice) for xenografts, or immunocompetent mice for syngeneic models.

• Cancer cell line (e.g., human or murine)

• Nepitrin

• Reference anticancer drug

• Vehicle

• Calipers for tumor measurement

Procedure:

• Inject cancer cells subcutaneously into the flank of the mice.

• Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize mice into treatment groups: Vehicle control, Nepitrin (various doses), and Reference drug.

• Administer treatments (e.g., orally, intraperitoneally) according to a predefined schedule.

• Measure tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor body weight and general health of the animals.

• At the end of the study (or when tumors reach a predetermined size), euthanize the animals and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of Nepitrin.

Materials:

• Male Sprague-Dawley or Wistar rats with cannulated jugular veins.

• Nepitrin

• Vehicle for administration (e.g., saline, PEG400)

• Heparinized tubes for blood collection

• LC-MS/MS for bioanalysis

Procedure:

• Fast rats overnight before dosing.

• Administer a single dose of Nepitrin intravenously or orally.

• Collect blood samples (approximately 0.2-0.3 mL) at predefined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours) into heparinized tubes.

• Centrifuge the blood samples to separate plasma.

• Store plasma samples at -80°C until analysis.

• Analyze the concentration of Nepitrin and its potential metabolites in plasma using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, t1/2, and clearance using appropriate software.

Mandatory Visualizations

Signaling Pathways

Experimental Workflow

References

• 1. The anti-inflammatory action of nepitrin, a flavonoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Oral Administration of Nepitrin in Mice

These application notes provide detailed protocols for the preparation and oral administration of Nepitrin formulations to mice for pharmacokinetic, tissue distribution, and efficacy studies.

Introduction

Nepitrin (also known as 6-methoxy Luteolin-7-glucoside or Nepetin (B1671783) 7-O-glucoside) is a flavonoid glycoside found in plants such as Salvia plebeia[1]. It has demonstrated various biological activities, including antioxidant and anti-inflammatory properties[1][2][3]. This document outlines the necessary procedures for researchers and drug development professionals to formulate Nepitrin for oral administration in mice and subsequently evaluate its in vivo characteristics.

Chemical Properties of Nepitrin:

Property	Value	Source
Molecular Formula	C22H22O12	[1]
Molecular Weight	478.4 g/mol	[1]
Appearance	Off-white to light yellow solid	[2]
Solubility	Soluble in DMSO, methanol, and ethanol (B145695); slightly soluble in petroleum ether.	[1][4]

Formulation of Nepitrin for Oral Administration

Due to its limited water solubility, Nepitrin requires a suitable vehicle for effective oral delivery in mice. Below are two recommended formulation protocols to achieve a clear solution.

Table 2: Nepitrin Formulation Protocols

Protocol	Component	Percentage	Final Concentration
1	DMSO	10%	≥ 2.5 mg/mL (5.23 mM)
PEG300	40%
Tween-80	5%
Saline	45%
2	DMSO	10%	≥ 2.5 mg/mL (5.23 mM)
20% SBE-β-CD in Saline	90%

Source: MedChemExpress[2]

Protocol 2.1: Preparation of Formulation 1 (DMSO/PEG300/Tween-80)

• Weigh the required amount of Nepitrin powder.

• Dissolve the Nepitrin in DMSO. Sonication or gentle heating may be used to aid dissolution[2][3].

• Add PEG300 to the solution and mix thoroughly.

• Add Tween-80 and mix until a homogenous solution is formed.

• Finally, add saline to reach the final volume and mix well.

• The resulting solution should be clear. If precipitation occurs, the proportion of co-solvents may need to be adjusted.

Protocol 2.2: Preparation of Formulation 2 (DMSO/SBE-β-CD)

• Prepare a 20% (w/v) solution of Sulfobutylether-β-cyclodextrin (SBE-β-CD) in saline.

• Weigh the required amount of Nepitrin powder.

• Dissolve the Nepitrin in DMSO.

• Add the 20% SBE-β-CD solution to the DMSO/Nepitrin mixture to the final volume.

• Mix thoroughly until a clear solution is obtained.

Oral Administration to Mice

Oral gavage is the standard method for precise oral dosing in mice[5]. It is critical that this procedure is performed by trained personnel to minimize stress and potential injury to the animals[6].

Materials:

• Mouse scale

• Appropriately sized gavage needles (e.g., 20-22 gauge for most adult mice, with a rounded tip)[6][7]

• Syringes (sized according to the volume to be administered)

• Nepitrin formulation

• 70% ethanol for disinfection

Protocol 3.1: Oral Gavage Procedure

• Animal Handling and Restraint:

  • Weigh the mouse to accurately calculate the dosing volume. The maximum recommended volume for oral gavage in mice is 10 ml/kg[5][6][7].

  • Restrain the mouse by scruffing the skin over the shoulders to immobilize the head and prevent biting[8]. The mouse's body should be held firmly but gently.

• Gavage Needle Measurement and Insertion:

  • Measure the correct insertion depth by holding the gavage needle alongside the mouse, from the tip of the nose to the last rib or the bottom of the sternum[6][8]. Mark this length on the needle with a permanent marker.

  • Hold the mouse in a vertical position and gently tilt its head back to straighten the path to the esophagus[8].

  • Introduce the gavage needle into the diastema (the gap behind the incisors) and advance it gently along the roof of the mouth towards the esophagus[7][9]. The needle should pass smoothly without resistance. If resistance is met, withdraw and try again to avoid entry into the trachea[8].

• Substance Administration:

  • Once the needle is correctly positioned in the esophagus (at the pre-measured depth), slowly depress the syringe plunger to administer the Nepitrin formulation.

  • Administer the substance slowly to prevent regurgitation or esophageal rupture[5].

• Post-Administration Monitoring:

  • Gently remove the gavage needle along the same path of insertion.

  • Return the mouse to its cage and monitor for at least 10-15 minutes for any signs of distress, such as labored breathing or lethargy, which could indicate improper administration[6][7].

Experimental Protocols

The following are example protocols for pharmacokinetic, tissue distribution, and anti-inflammatory efficacy studies. Doses should be determined based on preliminary dose-ranging studies. Previous studies with Nepitrin in rats used doses of 20 and 50 mg/kg[1][10], and studies with other flavonoids in mice have used doses ranging from 1 to 50 mg/kg[11][12].

Protocol 4.1: Pharmacokinetic Study

This protocol aims to determine key pharmacokinetic parameters of Nepitrin in mouse plasma.

• Dosing:

  • Fast mice overnight (approximately 12 hours) with free access to water before dosing[13].

  • Administer a single oral dose of the Nepitrin formulation. For example, 10, 25, or 50 mg/kg.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points. Suggested time points: 0 (pre-dose), 15 min, 30 min, 1h, 2h, 4h, 8h, 12h, and 24h post-dose[13].

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

  • Process the blood by centrifugation to separate the plasma.

• Sample Analysis:

  • Store plasma samples at -80°C until analysis.

  • Develop and validate a suitable analytical method, such as LC-MS/MS, for the quantification of Nepitrin and its potential metabolites in plasma[14].

• Data Analysis:

  • Plot the plasma concentration of Nepitrin versus time.

  • Calculate pharmacokinetic parameters using appropriate software.

Table 3: Example Pharmacokinetic Parameters to be Determined

Parameter	Description
Cmax	Maximum observed plasma concentration
Tmax	Time to reach Cmax
AUC(0-t)	Area under the plasma concentration-time curve from time 0 to the last measurable concentration
AUC(0-inf)	Area under the plasma concentration-time curve from time 0 to infinity
t1/2	Elimination half-life
CL/F	Apparent total clearance of the drug from plasma after oral administration
Vd/F	Apparent volume of distribution

Protocol 4.2: Tissue Distribution Study

This protocol is designed to assess the distribution of Nepitrin in various organs.

• Dosing:

  • Administer a single oral dose of the Nepitrin formulation (e.g., 50 mg/kg).

• Tissue Collection:

  • At selected time points post-dose (e.g., corresponding to Tmax and a later time point), euthanize the mice.

  • Perfuse the circulatory system with saline to remove blood from the organs[13].

  • Collect relevant tissues such as the liver, kidneys, spleen, lungs, heart, and brain[14][15].

  • Rinse tissues with cold saline, blot dry, and weigh.

• Sample Processing and Analysis:

  • Homogenize the tissues in a suitable buffer.

  • Extract Nepitrin from the tissue homogenates.

  • Analyze the concentration of Nepitrin using a validated analytical method (e.g., LC-MS/MS).

Table 4: Example Tissue Distribution Data to be Collected (ng/g tissue)

Time Point	Liver	Kidney	Spleen	Lung	Heart	Brain
Tmax (e.g., 2h)
8h
24h

Protocol 4.3: Anti-Inflammatory Efficacy Study (LPS-Induced Inflammation Model)

This protocol provides a framework for evaluating the anti-inflammatory effects of Nepitrin.

• Animal Groups:

  • Group 1: Vehicle control (receives formulation vehicle only).

  • Group 2: LPS control (receives vehicle + LPS).

  • Group 3: Nepitrin (e.g., 25 mg/kg) + LPS.

  • Group 4: Nepitrin (e.g., 50 mg/kg) + LPS.

  • Group 5: Positive control (e.g., Dexamethasone) + LPS.

• Procedure:

  • Pre-treat the mice with the Nepitrin formulation or vehicle orally once daily for a set period (e.g., 3-7 days).

  • On the final day, one hour after the final oral dose, induce systemic inflammation by administering lipopolysaccharide (LPS) via intraperitoneal (i.p.) injection.

  • After a specified time (e.g., 4-6 hours after LPS injection), collect blood and/or tissues for analysis.

• Endpoint Analysis:

  • Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the plasma or tissue homogenates using ELISA.

  • Analyze the expression of inflammatory markers (e.g., COX-2, iNOS) in tissues using Western blot or qRT-PCR.

  • Perform histological analysis of tissues (e.g., liver, lung) to assess inflammatory cell infiltration.

Visualizations

Experimental Workflow

Caption: Workflow for oral administration and analysis of Nepitrin in mice.

Putative Anti-Inflammatory Signaling Pathway

The precise signaling pathways modulated by Nepitrin are still under investigation. However, based on studies of the related compound nepetin and other flavonoids, a putative anti-inflammatory mechanism involves the inhibition of key inflammatory signaling cascades such as NF-κB and PI3K/Akt[12][16].

Caption: Putative signaling pathway for Nepitrin's anti-inflammatory effects.

References

• 1. Nepitrin | CAS 569-90-4 | Cayman Chemical | Biomol.com [biomol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Nepitrin | Antioxidant | TargetMol [targetmol.com]
• 4. nepitrin | 569-90-4 [chemicalbook.com]
• 5. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
• 6. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]
• 8. research.fsu.edu [research.fsu.edu]
• 9. research-support.uq.edu.au [research-support.uq.edu.au]
• 10. caymanchem.com [caymanchem.com]
• 11. Frontiers | Effects of Flavonoid Supplementation on Nanomaterial-Induced Toxicity: A Meta-Analysis of Preclinical Animal Studies [frontiersin.org]
• 12. Oral administration of the flavonoid myricitrin prevents dextran sulfate sodium-induced experimental colitis in mice through modulation of PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Naringin in Aged Rats [frontiersin.org]
• 15. Study on pharmacokinetics and tissue distribution of single dose oral tryptanthrin in Kunming mice by validated reversed-phase high-performance liquid chromatography with ultraviolet detection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nepetin, a natural compound from Inulae flos, suppresses degranulation and eicosanoid generation through PLCγ1 and Akt signaling pathways in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of Nepitrin Analytical Standard: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of Nepitrin analytical standards, essential for accurate quantification and validation in research, quality control, and drug development. Nepitrin, a flavonoid glycoside also known as 6-methoxy Luteolin-7-glucoside or Nepetin 7-O-glucoside, has demonstrated various biological activities, including antioxidant and anti-inflammatory properties.[1] The protocols outlined below detail the necessary steps for preparing stock solutions, calibration standards, and provide critical information on solubility and storage to ensure the integrity and reliability of the standard.

Physicochemical Properties of Nepitrin

A thorough understanding of Nepitrin's properties is fundamental to its accurate handling and preparation as an analytical standard.

Property	Value	Source
Molecular Formula	C22H22O12	[2]
Molecular Weight	478.40 g/mol	[2]
Appearance	Yellow to off-white solid	[2][3]
Melting Point	252 - 256 °C	[4]
Purity	≥ 99% (recommended for analytical standards)	[3]

Solubility and Stability

Proper solvent selection and storage are critical for maintaining the stability and concentration of Nepitrin standards.

Solubility Data

Nepitrin exhibits solubility in various organic solvents. It is crucial to use high-purity, HPLC-grade solvents for the preparation of analytical standards.

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	≥ 30 mg/mL (62.71 mM)	[5] Sonication is recommended to aid dissolution.[5] Use newly opened, hygroscopic DMSO.[2]
Methanol	Soluble	[3]
Ethanol	Soluble	[3]
Petroleum Ether	Slightly soluble	[3]
Water	1 g/L (estimated)	[6]

For in vivo and in vitro studies, specific solvent systems can be employed:

• Protocol 1: A solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline can achieve a solubility of ≥ 2.5 mg/mL.[2]

• Protocol 2: A solution of 10% DMSO and 90% (20% SBE-β-CD in Saline) can also achieve a solubility of ≥ 2.5 mg/mL.[2]

Stability and Storage

Proper storage is essential to prevent degradation of the Nepitrin standard.

Form	Storage Temperature	Duration	Notes
Solid Powder	-20°C	≥ 3 years	[5] Store sealed, away from moisture and direct light.[2][5]
In Solvent	-80°C	6 months	[2]
In Solvent	-20°C	1 month	[2]

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of Nepitrin analytical standards. All operations should be performed in a calibrated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Equipment and Reagents

• Nepitrin analytical standard (≥99% purity)

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Methanol, HPLC grade

• Acetonitrile (B52724), HPLC grade

• Deionized water (18.2 MΩ·cm)

• Analytical balance (readable to 0.01 mg)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Ultrasonic bath

Preparation of Stock Standard Solution (1 mg/mL)

This primary stock solution will be used to prepare working and calibration standards.

• Weighing: Accurately weigh approximately 10 mg of Nepitrin analytical standard into a clean, dry weighing boat using an analytical balance.

• Transfer: Carefully transfer the weighed Nepitrin to a 10 mL Class A volumetric flask.

• Dissolution: Add approximately 7 mL of DMSO to the volumetric flask.

• Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer for 30 seconds and an ultrasonic bath for 5-10 minutes to ensure complete dissolution.[2][5]

• Dilution: Once the solid is completely dissolved and the solution has returned to room temperature, add DMSO to the 10 mL mark.

• Homogenization: Cap the flask and invert it at least 10 times to ensure a homogenous solution.

• Storage: Transfer the stock solution to an amber glass vial, label it clearly (including concentration, solvent, date, and initials), and store it at -80°C for up to 6 months.[2]

Preparation of Working Standard Solutions

Working standards are intermediate dilutions of the stock solution.

• 100 µg/mL Working Standard: Pipette 1 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask. Dilute to the mark with your chosen analytical solvent (e.g., a mixture of acetonitrile and water, depending on the analytical method).

• 10 µg/mL Working Standard: Pipette 1 mL of the 100 µg/mL working standard solution into a 10 mL volumetric flask. Dilute to the mark with the analytical solvent.

Preparation of Calibration Curve Standards

Calibration standards are prepared by serially diluting the working standard solutions to cover the desired concentration range for analysis (e.g., by HPLC or LC-MS).

Example Calibration Curve (0.1 - 10 µg/mL):

Standard Concentration (µg/mL)	Volume of 10 µg/mL Working Standard (mL)	Final Volume (mL)	Diluent
10	1	1	None
5	0.5	1	Analytical Solvent
2.5	0.25	1	Analytical Solvent
1	0.1	1	Analytical Solvent
0.5	0.5 (from 1 µg/mL standard)	1	Analytical Solvent
0.1	0.1 (from 1 µg/mL standard)	1	Analytical Solvent

Visualization of Protocols

Experimental Workflow

The following diagram illustrates the workflow for the preparation of Nepitrin analytical standards.

Caption: Workflow for Nepitrin Analytical Standard Preparation.

Nepitrin Signaling Pathway Context

While the direct signaling pathway of Nepitrin is a broad area of research, it is known to interact with pathways related to inflammation and metabolism. For instance, Nepitrin has been shown to exert an anti-atherogenic effect by acting on the PPAR-α receptor.[1] The diagram below provides a simplified, conceptual representation of this interaction.

Caption: Conceptual pathway of Nepitrin's anti-atherogenic effect.

Conclusion

The accurate preparation of analytical standards is paramount for reliable scientific research. This guide provides a detailed methodology for preparing Nepitrin standards, emphasizing proper handling, solubility considerations, and storage conditions. Adherence to these protocols will help ensure the integrity of the analytical data generated in studies involving Nepitrin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. nepitrin | 569-90-4 [chemicalbook.com]
• 4. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nepitrin | Antioxidant | TargetMol [targetmol.com]
• 6. Showing Compound Nepitrin (FDB002423) - FooDB [foodb.ca]

Application Notes and Protocols for Nepitrin in Atherosclerosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin (Luteolin-6-O-glucoside), specifically its glycoside form Nepitrin-7-O-glucoside isolated from the medicinal plant Nepeta hindostana, has emerged as a promising flavonoid for investigation in the field of cardiovascular research.[1][2] Preclinical studies suggest a potent anti-atherogenic effect, primarily through the modulation of lipid metabolism. These application notes provide a comprehensive overview of the current understanding of Nepitrin's role in atherosclerosis and detailed protocols for its use in established research models.

Mechanism of Action

Nepitrin-7-O-glucoside is believed to exert its anti-atherosclerotic effects by acting as an agonist for the Peroxisome Proliferator-Activated Receptor alpha (PPAR-α).[1][2] PPAR-α is a nuclear receptor that plays a critical role in the regulation of lipid metabolism and inflammation. Activation of PPAR-α can lead to a reduction in plasma triglycerides and an increase in high-density lipoprotein (HDL) cholesterol, thereby mitigating key risk factors for atherosclerosis. Molecular docking studies have indicated a significant binding affinity of Nepitrin-7-O-glucoside to the PPAR-α receptor.[1][2]

Proposed Signaling Pathway of Nepitrin

Caption: Proposed signaling pathway of Nepitrin-7-O-glucoside in atherosclerosis.

Quantitative Data Summary

The following tables summarize the reported effects of Nepitrin-7-O-glucoside in a high-fat diet (HFD)-induced atherosclerosis model in rats. The compound was administered for six weeks.[1][2]

Table 1: Effect of Nepitrin-7-O-glucoside on Serum Lipid Profile

Group	Treatment	Total Cholesterol (mg/dL)	Triglycerides (mg/dL)	LDL-C (mg/dL)	HDL-C (mg/dL)
1	Normal Control	75 ± 5	80 ± 6	30 ± 4	35 ± 3
2	HFD Control	180 ± 12	200 ± 15	120 ± 10	15 ± 2
3	Nepitrin (50 mg/kg) + HFD	110 ± 9	125 ± 10	60 ± 7	28 ± 3
4	Simvastatin (Standard) + HFD	100 ± 8	115 ± 9	55 ± 6	30 ± 3

*p < 0.05 compared to HFD Control. Data are presented as Mean ± SD (Illustrative values based on reported significant improvements).

Table 2: Effect of Nepitrin-7-O-glucoside on Liver Function Enzymes

Group	Treatment	SGOT (U/L)	SGPT (U/L)
1	Normal Control	50 ± 4	45 ± 4
2	HFD Control	110 ± 9	95 ± 8
3	Nepitrin (50 mg/kg) + HFD	65 ± 5	58 ± 5
4	Simvastatin (Standard) + HFD	60 ± 5	52 ± 4

*p < 0.05 compared to HFD Control. Data are presented as Mean ± SD (Illustrative values based on reported significant improvements).

Experimental Protocols

The following are detailed methodologies for key experiments involving Nepitrin in atherosclerosis research, based on published literature.[1][2]

High-Fat Diet (HFD)-Induced Atherosclerosis Model in Rats

This protocol describes the induction of atherosclerosis in rats using a high-fat diet and subsequent treatment with Nepitrin-7-O-glucoside.

Materials:

• Male Wistar rats (150-180g)

• Standard pellet chow

• High-fat diet (e.g., containing 20% fat, 1.5% cholesterol, and 0.5% cholic acid)

• Nepitrin-7-O-glucoside (purity >95%)

• Simvastatin (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Oral gavage needles

• Blood collection tubes (with and without anticoagulant)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Dissection tools

• Formalin (10%)

• Oil Red O stain

• Hematoxylin and Eosin (H&E) stain

Experimental Workflow:

Caption: Experimental workflow for the HFD-induced atherosclerosis model.

Procedure:

• Acclimatization: House the rats in a controlled environment (22±2°C, 12h light/dark cycle) with free access to standard chow and water for one week.

• Grouping: Randomly divide the animals into four groups:

  • Group 1: Normal Control (standard diet)

  • Group 2: HFD Control (high-fat diet)

  • Group 3: Nepitrin-treated (high-fat diet + 50 mg/kg Nepitrin-7-O-glucoside)

  • Group 4: Simvastatin-treated (high-fat diet + standard dose of Simvastatin)

• Induction and Treatment:

  • Groups 2, 3, and 4 are fed the high-fat diet for the entire duration of the study (6 weeks). Group 1 receives the standard diet.

  • Administer Nepitrin-7-O-glucoside, Simvastatin, or the vehicle daily via oral gavage.

• Sample Collection:

  • At the end of the 6-week period, fast the animals overnight.

  • Anesthetize the rats and collect blood via cardiac puncture.

  • Euthanize the animals by an approved method.

• Tissue Processing:

  • Perfuse the vascular system with saline, followed by 10% formalin.

  • Carefully dissect the aorta and heart. Fix a portion of the aorta in 10% formalin for H&E staining and embed another portion in OCT compound for Oil Red O staining.

Biochemical Analysis

Procedure:

• Separate the serum from the collected blood by centrifugation.

• Analyze the serum for total cholesterol, triglycerides, HDL-C, and LDL-C using commercially available enzymatic kits.

• Measure the serum levels of SGOT and SGPT using standard colorimetric assays.

Histopathological Analysis

Procedure:

• H&E Staining:

  • Process the formalin-fixed aortic tissue, embed in paraffin, and cut thin sections.

  • Stain the sections with Hematoxylin and Eosin to observe the general morphology, intimal thickening, and cellular infiltration.

• Oil Red O Staining:

  • Prepare frozen sections of the aorta.

  • Stain with Oil Red O to visualize lipid deposition within the atherosclerotic plaques.

  • Counterstain with hematoxylin.

  • Quantify the plaque area using imaging software.

Conclusion

Nepitrin-7-O-glucoside demonstrates significant potential as a therapeutic agent for atherosclerosis. Its mechanism of action via PPAR-α activation provides a strong rationale for its lipid-lowering and anti-inflammatory effects. The provided protocols offer a framework for researchers to further investigate the efficacy and mechanisms of Nepitrin in preclinical models of atherosclerosis. Further studies are warranted to fully elucidate its therapeutic potential and to translate these findings into clinical applications.

References

• 1. academic.oup.com [academic.oup.com]
• 2. PPARs and lipid ligands in inflammation and metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Nepitrin: A Promising Flavonoid for the Exploration of Novel Therapeutics in Cognitive Disorders

Application Notes and Protocols for Researchers

Introduction

Nepitrin, a flavonoid glycoside chemically identified as 6-methoxy luteolin-7-glucoside, is a natural compound predominantly isolated from medicinal plants such as Rosmarinus officinalis (rosemary). Emerging scientific evidence suggests that Nepitrin possesses significant neuroprotective properties, positioning it as a compelling candidate for further investigation in the context of cognitive disorders, including Alzheimer's disease. Its multifaceted mechanism of action, encompassing enzyme inhibition, antioxidant effects, and modulation of crucial neuronal signaling pathways, warrants a detailed examination for its potential therapeutic application.

These application notes provide a comprehensive overview of Nepitrin's biological activities relevant to cognitive function, supported by quantitative data and detailed experimental protocols. The information is intended to guide researchers, scientists, and drug development professionals in designing and executing studies to further elucidate and harness the therapeutic potential of Nepitrin.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for Nepitrin's bioactivity, providing a clear basis for experimental design and comparison.

Table 1: In Vitro Bioactivities of Nepitrin

Bioassay	Target/Radical	IC50 Value
Cholinesterase Inhibition	Acetylcholinesterase (AChE)	65 µg/mL[1][2]
Butyrylcholinesterase (BuChE)	72 µg/mL[1][2]
Antioxidant Activity	2,2-diphenyl-1-picrylhydrazyl (DPPH)	270 µg/mL[1][2]
2,2'-azinobis-3-ethylbenzothiazoline-6-sulfonic acid (ABTS)	210 µg/mL[1][2]

Table 2: In Vivo Efficacy of Nepitrin in a Scopolamine-Induced Amnesia Model in Mice

Animal Model	Treatment	Dosage	Route of Administration	Key Findings
Scopolamine-Induced Amnesia in Swiss Male Albino Mice	Nepitrin	50, 100, and 200 mg/kg[3]	Oral (p.o.)	Dose-dependent reversal of amnesia in Y-maze and Novel Object Recognition Test (NORT)[1][2][3]
Donepezil (Positive Control)	2 mg/kg	Not specified	Efficacy comparable to Nepitrin[1][2]

Proposed Mechanisms of Action and Signaling Pathways

Nepitrin's potential to ameliorate cognitive deficits is attributed to a combination of mechanisms, including the inhibition of key enzymes in cholinergic pathways, its antioxidant capacity, and the modulation of intracellular signaling cascades crucial for neuronal survival and plasticity.

Cholinesterase Inhibition

Nepitrin demonstrates inhibitory activity against both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE)[1][2]. By inhibiting these enzymes, Nepitrin can increase the levels of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, a well-established therapeutic strategy for managing the symptoms of Alzheimer's disease. Molecular docking studies suggest that Nepitrin occupies the same binding site on AChE as the standard drug, donepezil[1][2].

Antioxidant Activity

The compound exhibits free radical scavenging properties, as evidenced by its activity in DPPH and ABTS assays[1][2]. Oxidative stress is a significant contributor to neuronal damage in neurodegenerative diseases. By neutralizing reactive oxygen species (ROS), Nepitrin may protect neurons from oxidative damage, thereby preserving cognitive function. This antioxidant activity is likely linked to the activation of the Nrf2-ARE pathway.

Modulation of the PI3K/Akt Signaling Pathway

Studies have indicated that Nepitrin protects neuronal cells by up-regulating the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. This pathway is central to promoting cell survival, proliferation, and synaptic plasticity. Activation of Akt can lead to the phosphorylation and inactivation of Glycogen Synthase Kinase 3β (GSK-3β), a key enzyme implicated in the hyperphosphorylation of tau protein, a hallmark of Alzheimer's disease. Furthermore, the PI3K/Akt pathway can activate the transcription factor CREB (cAMP response element-binding protein), which promotes the expression of genes involved in learning, memory, and neuronal survival, such as Brain-Derived Neurotrophic Factor (BDNF). It is also plausible that this pathway contributes to the suppression of neuroinflammation by inhibiting the pro-inflammatory transcription factor NF-κB in microglia.

Caption: Proposed neuroprotective signaling pathways of Nepitrin.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of Nepitrin as a potential agent for cognitive disorders.

Protocol 1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This protocol is based on the colorimetric method developed by Ellman.

Caption: Workflow for AChE inhibition assay.

Materials:

• Acetylcholinesterase (from electric eel)

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Acetylthiocholine iodide (ATCI)

• Nepitrin

• Tris-HCl buffer (50 mM, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Nepitrin in DMSO. Further dilutions should be made in Tris-HCl buffer to achieve final concentrations ranging from 10 to 500 µg/mL.

  • Prepare AChE solution (e.g., 0.25 U/mL) in buffer.

  • Prepare DTNB solution (e.g., 2.4 mM) in buffer.

  • Prepare ATCI solution (e.g., 2.4 mM) in buffer.

• Assay:

  • In a 96-well plate, add 140 µL of buffer, 20 µL of Nepitrin solution (or buffer for control), and 20 µL of DTNB solution.

  • Add 10 µL of AChE solution to each well to initiate the pre-incubation.

  • Incubate the plate at 37°C for 15 minutes.

  • Start the enzymatic reaction by adding 10 µL of ATCI solution.

  • Immediately measure the absorbance at 412 nm kinetically for 5-10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration.

  • Determine the percentage of inhibition using the formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

  • Plot the percentage of inhibition against the logarithm of Nepitrin concentration to determine the IC50 value.

Protocol 2: In Vivo Assessment of Cognitive Enhancement using Y-Maze and Novel Object Recognition Test (NORT)

This protocol describes the use of a scopolamine-induced amnesia model in mice to evaluate the pro-cognitive effects of Nepitrin.

References

• 1. Molecular docking and antiamnesic effects of nepitrin isolated from Rosmarinus officinalis on scopolamine-induced memory impairment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve low extraction yield of Nepitrin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of Nepitrin and improving low yields.

Troubleshooting Guide

This guide addresses common issues encountered during Nepitrin extraction experiments in a question-and-answer format.

Question 1: My Nepitrin yield is significantly lower than expected. What are the most common causes?

Answer: Low extraction yield is a frequent challenge that can often be resolved by systematically evaluating your experimental parameters. The most common causes fall into several categories:

• Suboptimal Solvent System: The choice of solvent and its concentration are critical for efficiently dissolving Nepitrin.

• Inefficient Extraction Method: The technique used to extract Nepitrin from the plant matrix may not be effective.

• Inadequate Sample Preparation: The physical state of the plant material can significantly hinder solvent penetration.

• Poor Quality of Raw Material: The concentration of Nepitrin can vary based on the plant's species, origin, and harvest time.

• Degradation of Nepitrin: Nepitrin may degrade during the extraction process due to unfavorable conditions.

A logical workflow for troubleshooting this issue is presented below.

Technical Support Center: Optimizing Solvent Choice for Flavoid Glycoside Extraction

Welcome to the technical support center for flavonoid glycoside extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to solvent selection and optimization.

Troubleshooting Guide

This section addresses common problems encountered during the extraction of flavonoid glycosides, offering potential causes and solutions to enhance your experimental outcomes.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Flavonoid Glycoside Yield	Inappropriate Solvent Polarity: The solvent may be too non-polar to effectively solubilize the polar glycoside moieties.	Test a range of polar solvents and their aqueous mixtures. Ethanol (B145695) and methanol (B129727) solutions (typically 50-80%) are often effective for extracting flavonoid glycosides.[1][2][3][4] For instance, 70% ethanol is a widely recommended solvent for flavonoid extraction.[2][4]
Insufficient Extraction Time or Temperature: The conditions may not be adequate for the complete diffusion of flavonoids from the plant matrix.	Systematically optimize extraction time and temperature. Be cautious, as excessive heat can lead to the degradation of thermolabile flavonoids.[1][5]
Inadequate Solid-to-Solvent Ratio: A low solvent volume can become saturated, preventing further extraction.	Increase the solvent-to-solid ratio. Ratios between 10:1 and 50:1 (mL/g) are a good starting point.[1][6]
Large Particle Size: Insufficient surface area of the plant material can hinder solvent penetration.	Grind the plant material into a fine powder to increase the surface area available for extraction.[1]
Co-extraction of Impurities	Unselective Solvent System: The chosen solvent may have a high affinity for undesirable compounds like chlorophylls (B1240455) or lipids.	If the sample is from fresh leaves, which contain significant amounts of chlorophyll (B73375), or from seeds with high oil content, a pre-extraction (defatting) step with a non-polar solvent like hexane (B92381) is advisable.[2][7] Following this, proceed with a more polar solvent for flavonoid glycoside extraction.
Harsh Extraction Conditions: High temperatures or extreme pH levels can facilitate the extraction of unwanted substances.	Modify the solvent system to be more selective. Post-extraction cleanup steps such as solid-phase extraction (SPE) or liquid-liquid extraction can also be employed to remove interfering compounds.[1]
Degradation of Flavonoids	High Extraction Temperature: Many flavonoid glycosides are sensitive to heat and can degrade at elevated temperatures.	Employ modern, non-thermal extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE), which can be performed at lower temperatures and for shorter durations.[1][6]
Prolonged Exposure to Heat: Even at moderate temperatures, extended extraction times can cause degradation.	Carefully optimize the extraction temperature and duration to find a balance between maximizing yield and minimizing degradation.[1]
Inconsistent Results	Variability in Plant Material: The concentration of flavonoids can differ based on the plant's origin, age, and storage conditions.	Ensure consistent sourcing and handling of plant material. Whenever possible, use a homogenized batch of plant material for comparative experiments.
Solvent Purity and Composition: The water content and purity of the organic solvent can influence its polarity and extraction efficiency.	Use high-purity solvents and accurately prepare aqueous mixtures. Be aware that some organic solvents are hygroscopic and their water content can change over time.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent for flavonoid glycoside extraction?

There is no single "best" solvent, as the optimal choice depends on the specific flavonoid glycosides and the plant matrix.[1] However, a good starting point for most flavonoid glycosides is an aqueous mixture of ethanol or methanol, typically in the range of 50-80% (v/v).[1][3][4] For example, 60% alcohol is often used for flavonoid glycosides, while higher concentrations (90-95%) are better for their less polar aglycone forms.[2]

Q2: How does solvent polarity affect the extraction of flavonoid glycosides versus their aglycones?

Flavonoid glycosides are generally more polar than their corresponding aglycones due to the attached sugar moieties. Therefore, more polar solvents, such as aqueous alcohol mixtures, are more effective for extracting glycosides.[9] Conversely, less polar aglycones are more soluble in solvents like acetone (B3395972), ethyl acetate, and dichloromethane.[5][7]

Q3: Can I reuse my solvent for extraction?

While solvent recovery and reuse are economically and environmentally beneficial, it's crucial to consider potential changes in solvent composition. For instance, hygroscopic solvents like ethanol and acetone can absorb moisture, altering their polarity and potentially affecting extraction efficiency in subsequent uses.[8]

Q4: What are the advantages of using modern extraction techniques like UAE or MAE?

Ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) offer several advantages over conventional methods. These techniques can reduce extraction times and solvent consumption while often providing higher extraction yields.[6][10] They can also be operated at lower temperatures, which is beneficial for extracting thermolabile flavonoid glycosides.[1]

Q5: How can I remove chlorophyll from my extract?

Chlorophyll can be a significant impurity when extracting from fresh leaves. A common method to remove it is to perform a pre-extraction step with a non-polar solvent like hexane, which will solubilize the chlorophyll and other lipids, leaving the more polar flavonoid glycosides in the plant material for subsequent extraction with a polar solvent.[2][7]

Data on Solvent Optimization

The following tables summarize quantitative data from various studies on the optimization of solvent choice for flavonoid extraction.

Table 1: Influence of Solvent Type and Composition on Flavonoid Yield

Plant Material	Target Flavonoids	Solvent System	Key Findings
Glycyrrhiza glabra (Licorice) Roots	Glabridin and Total Flavonoids	Dichloromethane, Ethyl Acetate, Acetone, Ethanol	Dichloromethane (a non-polar solvent) yielded the highest amount of total flavonoids and glabridin, indicating that for this specific plant and target, a less polar solvent was more effective.[8]
Averrhoa bilimbi	Total Flavonoids and Phenolics	50% Aqueous Methanol	This solvent composition provided the highest antioxidant activity and flavonoid content.[11][12]
Crocus sativus L. Floral Residues	Total Flavonoids	67.7% Ethanol	Optimized conditions for maximum flavonoid extraction were determined to be an ethanol concentration of 67.7%.[13]
Herba Lobeliae Chinensis	Flavonoid Glycosides	50% Ethanol	The optimal ethanol concentration for extracting flavonoid glycosides using ultrasonic-assisted extraction was found to be 50%.[14]

Table 2: Impact of Extraction Parameters on Flavonoid Yield

Plant Material	Extraction Method	Optimized Parameter	Value
Curcuma zedoaria Leaves	Maceration	Ethanol Concentration	90%
Temperature	75°C
Time	92 minutes
Crocus sativus L. Floral Residues	Maceration	Temperature	67.6°C
Solid-to-Liquid Ratio	1:30 g/mL
Time	3 hours
Herba Lobeliae Chinensis	Ultrasonic-Assisted Extraction	Temperature	50°C
Time	35 minutes
Solid-to-Liquid Ratio	1:50 g/mL

Experimental Protocols

Protocol 1: General Procedure for Solvent Optimization for Flavonoid Glycoside Extraction

This protocol outlines a systematic approach to selecting the most effective solvent system for extracting flavonoid glycosides from a given plant matrix.

• Sample Preparation:

  • Dry the plant material to a constant weight at a moderate temperature (e.g., 40-50°C) to prevent degradation of thermolabile compounds.

  • Grind the dried material into a fine powder to increase the surface area for extraction.

• Solvent Screening:

  • Prepare a series of solvents with varying polarities. Good starting points include:

    • 100% Methanol

    • 80% Methanol in water (v/v)

    • 50% Methanol in water (v/v)

    • 100% Ethanol

    • 80% Ethanol in water (v/v)

    • 50% Ethanol in water (v/v)

    • Acetone

    • Water

  • For each solvent, perform a small-scale extraction:

    • Weigh a fixed amount of the powdered plant material (e.g., 1 gram).

    • Add a fixed volume of the solvent (e.g., 20 mL, for a 1:20 solid-to-solvent ratio).

    • Extract under consistent conditions (e.g., room temperature for 2 hours with constant agitation).

• Extraction and Analysis:

  • After the extraction period, separate the solid material from the solvent by filtration or centrifugation.

  • Analyze the flavonoid glycoside content in each extract using a suitable analytical technique, such as UV-Vis spectrophotometry (for total flavonoids) or HPLC (for specific glycosides).

• Optimization of the Best Solvent System:

  • Based on the results of the solvent screening, select the solvent system that yielded the highest concentration of flavonoid glycosides.

  • Further optimize the extraction conditions using this solvent system by systematically varying:

    • Temperature: (e.g., 30°C, 40°C, 50°C, 60°C)

    • Time: (e.g., 30 min, 60 min, 90 min, 120 min)

    • Solid-to-Solvent Ratio: (e.g., 1:10, 1:20, 1:30, 1:50)

• Data Interpretation:

  • Compare the results from the optimization experiments to determine the optimal conditions for maximizing the yield of your target flavonoid glycosides.

Visualizations

Caption: Workflow for optimizing solvent selection for flavonoid glycoside extraction.

Caption: Relationship between flavonoid polarity and optimal solvent choice.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials [mdpi.com]
• 6. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. davidpublisher.com [davidpublisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Optimization of Extraction and Purification of Flavonoids from Stigmaless Floral Residues of Crocus sativus L. and Their Stimulatory Effect on Glucose Uptake In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]

Nepitrin stability issues in cell culture media

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of Nepitrin in cell culture media. Ensuring the stability of Nepitrin throughout your experiments is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Nepitrin and what are its known biological activities?

A1: Nepitrin, also known as Nepetin or 6-methoxy Luteolin-7-glucoside, is a flavonoid glycoside found in plants like Salvia plebeia and Nepeta hindostana.[1][2] It is recognized for a variety of pharmacological effects, including anti-inflammatory, anti-allergic, and anti-atherogenic properties.[3][4][5]

Q2: What is the recommended solvent and storage condition for Nepitrin stock solutions?

A2: Nepitrin is soluble in DMSO.[1] For optimal stability, prepare high-concentration stock solutions (e.g., 10 mM) in anhydrous DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C for short-term use (up to one month) or -80°C for long-term storage.[6][7]

Q3: My Nepitrin solution is showing precipitation after dilution in cell culture media. What could be the cause and how can I prevent it?

A3: Precipitation of hydrophobic compounds like Nepitrin upon dilution in aqueous cell culture media is a common issue.[8] This can be caused by exceeding the solubility limit, temperature shock, or improper mixing.[9][10]

To prevent precipitation:

• Use pre-warmed media: Adding the compound to cold media can decrease its solubility.[8]

• Optimize dilution: Perform a stepwise serial dilution in pre-warmed (37°C) media. Adding the stock solution dropwise while gently vortexing can prevent localized high concentrations.[8][10]

• Control final DMSO concentration: Ensure the final DMSO concentration in the media is as low as possible (ideally <0.1%) to minimize solvent toxicity, but a slightly higher concentration (up to 0.5%) may be necessary to maintain solubility for some cell lines.[10][11] Always include a vehicle control with the same final DMSO concentration in your experiments.[10]

• Consider serum: The presence of serum proteins, like albumin, can sometimes help to stabilize small molecules and keep them in solution.[6][10]

Q4: How stable is Nepitrin in cell culture media at 37°C?

A4: While specific stability data for Nepitrin in various cell culture media is not extensively published, the stability of flavonoids can be influenced by factors such as media composition, pH, and light exposure.[7] O-methylation, a feature of Nepitrin, generally enhances the stability of flavonoids compared to their non-methylated counterparts.[7] However, for long-term experiments (e.g., over 24 hours), it is highly recommended to perform a stability test under your specific experimental conditions.

Troubleshooting Guide

This guide addresses common issues you might encounter when working with Nepitrin in cell culture.

Issue	Possible Cause	Suggested Solution
Precipitate observed in media after adding Nepitrin.	The concentration of Nepitrin exceeds its aqueous solubility.[8]	Decrease the final working concentration of Nepitrin. Optimize the dilution procedure using pre-warmed media and a stepwise approach.[8]
Improper mixing of the stock solution into the media.[10]	Add the Nepitrin stock solution to the media with rapid mixing to avoid localized high concentrations.[10]
Temperature shock from adding a cold stock solution to warmer media.[10]	Allow the Nepitrin stock solution to equilibrate to room temperature before adding it to pre-warmed (37°C) media.
High variability in experimental results between replicates.	Inconsistent concentration of Nepitrin due to incomplete solubilization or precipitation.	Visually inspect for any precipitate before treating cells. Prepare fresh dilutions for each experiment.
Degradation of Nepitrin over the course of the experiment.	Perform a stability study of Nepitrin in your specific cell culture medium and under your experimental conditions (see protocol below). Consider replenishing the media with freshly diluted Nepitrin for long-term experiments.
Lower than expected bioactivity of Nepitrin.	The effective concentration of Nepitrin is decreasing due to degradation.[8]	Determine the stability of Nepitrin in your cell culture system. If degradation is significant, adjust the initial concentration or the frequency of media changes.
Interaction with media components.[6]	Test the stability of Nepitrin in a simpler buffer system (e.g., PBS) and in media with and without serum to identify potential interactions.[6]

Experimental Protocols

Protocol 1: Assessment of Nepitrin Stability in Cell Culture Media

This protocol outlines a method to determine the stability of Nepitrin in your specific cell culture medium over time.

Materials:

• Nepitrin stock solution (e.g., 10 mM in DMSO)

• Cell culture medium (e.g., DMEM, RPMI-1640), with and without serum

• Sterile microcentrifuge tubes or a multi-well plate

• Incubator (37°C, 5% CO₂)

• Analytical method for quantifying Nepitrin (e.g., HPLC-UV or LC-MS/MS)

Procedure:

• Preparation of Working Solution: Dilute the Nepitrin stock solution into pre-warmed (37°C) cell culture media to your desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent and below 0.5%.[11]

• Incubation: Aliquot the Nepitrin-containing media into sterile tubes or wells. Include a control with media and DMSO only. Incubate the samples at 37°C in a 5% CO₂ incubator.

• Sample Collection: At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), collect aliquots from the incubated samples.

• Sample Processing: Immediately after collection, stop any potential degradation by adding a threefold excess of a cold organic solvent like acetonitrile (B52724) to precipitate proteins.[8] Vortex and centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[6]

• Analysis: Transfer the supernatant to appropriate vials for analysis by HPLC-UV or LC-MS/MS to determine the concentration of Nepitrin remaining.

• Data Calculation: Calculate the percentage of Nepitrin remaining at each time point relative to the concentration at time 0.

Hypothetical Stability Data of Nepitrin in DMEM at 37°C

Time (Hours)	% Nepitrin Remaining (without serum)	% Nepitrin Remaining (with 10% FBS)
0	100	100
2	95.2	98.1
4	90.5	96.5
8	82.1	92.3
24	65.4	85.7
48	48.9	75.2

Protocol 2: MTT Cell Viability Assay with Nepitrin

This protocol is a general guideline for assessing the effect of Nepitrin on cell viability using an MTT assay.[12][13][14]

Materials:

• Cells of interest

• Complete cell culture medium

• Nepitrin stock solution (in DMSO)

• 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[12][13]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to attach overnight in a 37°C, 5% CO₂ incubator.[11]

• Compound Treatment: Prepare serial dilutions of Nepitrin in complete cell culture medium. Remove the old medium from the wells and replace it with the medium containing various concentrations of Nepitrin or a vehicle control (media with DMSO).[11]

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[11]

• MTT Addition: After the incubation, add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL) and incubate for 2-4 hours at 37°C.[11][14]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.[11]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution.[13] Measure the absorbance at 570 nm using a microplate reader.[11]

Signaling Pathways and Workflows

Nepetin has been shown to modulate several key signaling pathways involved in inflammation and cell signaling.

Caption: Nepitrin's inhibitory effects on key inflammatory signaling pathways.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The anti-inflammatory action of nepitrin, a flavonoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nepetin, a natural compound from Inulae flos, suppresses degranulation and eicosanoid generation through PLCγ1 and Akt signaling pathways in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. merckmillipore.com [merckmillipore.com]

Technical Support Center: Flavonoid Degradation in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when studying the degradation pathways of flavonoids in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why are my flavonoid stock solutions degrading so quickly?

A1: Flavonoid instability in aqueous solutions is a common issue influenced by several factors. Alkaline conditions (higher pH) can significantly promote the degradation of certain flavonoids.[1] Additionally, exposure to light and elevated temperatures can break down light-sensitive and heat-labile flavonoids.[1] The presence of oxygen and metal ions can also catalyze oxidative degradation. For instance, quercetin (B1663063) is known to degrade at ambient temperatures in aqueous solutions, a process that is accelerated by heat.[2]

Q2: I am observing unexpected peaks in my chromatogram. What could they be?

A2: Unexpected peaks in your chromatogram are often degradation products of the parent flavonoid.[1] Flavonoid degradation, particularly under thermal stress, can lead to the opening of the heterocyclic C-ring, forming simpler aromatic compounds.[3][4] Common degradation products include phenolic acids such as 3,4-dihydroxybenzoic acid, 3,5-dihydroxybenzoic acid, and 2,4,6-trihydroxybenzoic acid.[2][3][5] It is also possible that these peaks are contaminants from solvents, the sample matrix, or the analytical system itself.[1]

Q3: Why is the aqueous solubility of my flavonoid so low, and how can I improve it?

A3: Many flavonoids are lipophilic and inherently have poor aqueous solubility, which can lead to precipitation in assay buffers.[1][6] The low solubility of flavonoid aglycones in water is a known challenge for medicinal applications.[7] To improve solubility, you can use a small amount of a co-solvent like DMSO (keeping it below 0.5%), or formulate the flavonoid with solubilizing agents such as cyclodextrins.[1]

Q4: How does the structure of a flavonoid affect its stability in aqueous solutions?

A4: The structure, particularly the substitution pattern of the B-ring, significantly influences stability. Hydroxylation on the B-ring tends to reduce the thermal stability of flavonols.[3] For example, myricetin (B1677590) (with three hydroxyl groups on the B-ring) is less stable than quercetin (with two), which is in turn less stable than kaempferol (B1673270) (with one).[3] Galangin, which has no hydroxyl groups on the B-ring, is the most stable among these flavonols.[3][4] Glycosylation of hydroxyl groups generally enhances stability. For instance, rutin (B1680289) (quercetin-3-rutinoside) is much more stable than its aglycone, quercetin.[3]

Q5: What are the primary pathways for flavonoid degradation in aqueous media?

A5: The primary degradation pathway involves oxidation, which can be accelerated by heat, light, and higher pH.[5][8] This process often leads to the cleavage of the central C-ring, resulting in the formation of smaller phenolic compounds.[3][4] For example, the degradation of flavonols can yield various benzoic acid and benzaldehyde (B42025) derivatives.[3] The A-ring and B-ring of the flavonoid structure are typically conserved and form these smaller aromatic molecules.[5]

Troubleshooting Guides

This section provides structured solutions to common experimental problems.

Issue 1: Inconsistent or Low Flavonoid Concentration in Solution

Possible Cause	Recommended Solution
Poor Aqueous Solubility	Increase solubility by adding a small amount of a co-solvent (e.g., DMSO <0.5%). Formulate with solubilizing agents like cyclodextrins.[1]
Precipitation Over Time	Prepare fresh solutions before each experiment. If storing, flash-freeze aliquots and store at -80°C. Avoid repeated freeze-thaw cycles.[1]
Adsorption to Surfaces	Pre-treat assay plates and containers with a blocking agent like bovine serum albumin (BSA) to saturate non-specific binding sites.[1] Use low-binding microplates if available.
Chemical Degradation	Control environmental factors. Maintain a physiological pH (~7.4) for cell-based assays.[1] Protect solutions from light by using amber vials or covering containers with foil.[1] Work at lower temperatures when possible.

Issue 2: Variable Results in Stability Assays

Possible Cause	Recommended Solution
pH Fluctuation	Ensure the buffer capacity is sufficient to maintain a stable pH throughout the experiment, especially in cell culture where metabolic activity can alter pH.[1]
Temperature Variation	Use a calibrated incubator or water bath with stable temperature control. Avoid opening the incubator door frequently.
Light Exposure	Minimize the exposure of your solutions and experimental setup to ambient light.[1] Conduct experiments under controlled, low-light conditions if the flavonoid is particularly photosensitive.
Oxygen Exposure	For highly oxygen-sensitive compounds, consider de-gassing buffers and purging vials with an inert gas (e.g., nitrogen or argon) before sealing.

Quantitative Data on Flavonoid Stability

The stability of flavonoids can vary significantly based on their structure and the experimental conditions.

Table 1: Thermal Stability of Various Flavonols in Boiling Water (100°C) T₁₀ and T₅₀ represent the time (in minutes) required for 10% and 50% degradation of the initial compound, respectively.

Flavonol	B-Ring Hydroxyls	T₁₀ (min)	T₅₀ (min)	Reference
Galangin	None	> 180	-	[3]
Rutin	3',4' (Glycoside)	135.64	-	[3]
Fisetin	3',4'	131.24	-	[3]
Quercitrin	3',4' (Glycoside)	74.08	-	[3]
Myricitrin	3',4',5' (Glycoside)	34.43	-	[3]
Quercetin	3',4'	17.57	-	[3]
Myricetin	3',4',5'	7.75	107.24	[3]

Experimental Protocols

Protocol 1: General Procedure for Thermal Degradation Study

• Solution Preparation: Prepare a stock solution of the flavonoid in a suitable solvent (e.g., methanol (B129727) or DMSO). Dilute the stock solution to the desired final concentration (e.g., 500 µM) in deionized water or a specific buffer system.

• Incubation: Transfer aliquots of the flavonoid solution into sealed vials. Place the vials in a pre-heated water bath or heating block set to the target temperature (e.g., 100°C).

• Time-Point Sampling: At predetermined time points (e.g., 0, 15, 30, 60, 120, 180 minutes), remove one vial from the heat source and immediately place it in an ice bath to quench the degradation reaction.

• Sample Preparation for Analysis: Filter the samples through a 0.22 µm syringe filter to remove any precipitates. If necessary, dilute the samples with the initial mobile phase to fall within the calibration range of the analytical instrument.

• Analytical Method: Analyze the concentration of the parent flavonoid and any degradation products using a validated High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS) method.[3]

• Data Analysis: Plot the concentration of the flavonoid against time to determine the degradation kinetics. Calculate parameters such as the degradation rate constant and half-life (T₅₀).

Protocol 2: UPLC-Q-TOF-MS/MS Analysis of Flavonoids and Degradation Products

This protocol is based on methodologies used for analyzing flavonol stability.[3]

• Chromatographic System: Waters ACQUITY UPLC system.

• Column: Waters ACQUITY UPLC BEH C18 column (2.1 × 50 mm, 1.7 µm).

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water.

  • Solvent B: Methanol.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 1 µL.

• Elution Gradient:

  • 0–2 min: 5–15% B

  • 3–4 min: 15–25% B

  • 4–5 min: 25–40% B

  • 5–6 min: 40–50% B

  • 6–7 min: 50–60% B

  • 7–8 min: 60–70% B

  • 8–13 min: 70-5% B

• Mass Spectrometry: Waters XEVO G2-XS QToF mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode depending on the target analytes.

• Data Acquisition: Perform MS and MS/MS scans to obtain mass-to-charge ratios (m/z) and fragmentation patterns for both the parent flavonoid and potential degradation products.

• Compound Identification: Identify degradation products by comparing their mass spectra and fragmentation patterns with those of known standards or by interpreting the fragmentation data.[3]

Visualizations

Caption: General degradation pathway of flavonoids in aqueous solution.

Caption: Workflow for studying flavonoid degradation kinetics.

Caption: Troubleshooting flowchart for inconsistent results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The stability and degradation products of polyhydroxy flavonols in boiling water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Chemistry and Biological Activities of Flavonoids: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Nepitrin Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on increasing the solubility of Nepitrin for successful in vitro assays. Find troubleshooting tips, frequently asked questions, detailed experimental protocols, and visual aids to overcome common challenges in your research.

Frequently Asked Questions (FAQs)

Q1: What is Nepitrin and why is its solubility a concern for in vitro studies?

Nepitrin is a flavonoid glycoside, a class of naturally occurring polyphenolic compounds.[1] Like many flavonoids, its chemical structure lends itself to low aqueous solubility, which can lead to precipitation in cell culture media. This precipitation can cause inaccurate and irreproducible results in in vitro experiments. Therefore, proper solubilization techniques are crucial for reliable experimental outcomes.

Q2: What are the recommended solvents for preparing a concentrated stock solution of Nepitrin?

Dimethyl sulfoxide (B87167) (DMSO) is the most widely recommended and effective solvent for dissolving Nepitrin to create a high-concentration stock solution for in vitro assays.[2] It is crucial to use high-purity, anhydrous DMSO, as the presence of water can negatively impact the solubility of hydrophobic compounds.

Q3: What is the maximum concentration of DMSO that is safe for most cell lines?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally at or below 0.1% (v/v). Most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant adverse effects. However, it is always best practice to perform a vehicle control experiment to determine the specific tolerance of your cell line.[3][4][5]

Q4: Can I dissolve Nepitrin directly in cell culture medium or aqueous buffers?

Directly dissolving Nepitrin in aqueous solutions like cell culture medium is not recommended due to its poor water solubility.[6] This will likely result in incomplete dissolution and precipitation, leading to inaccurate dosing in your experiments. A concentrated stock solution in an appropriate organic solvent should be prepared first.

Q5: My Nepitrin solution precipitated after being stored. What should I do?

Precipitation upon storage can occur due to temperature fluctuations or solvent evaporation. If you observe precipitation in your stock solution, gently warm the vial to 37°C and sonicate until the solid is completely redissolved. To prevent this, it is recommended to store stock solutions in small, single-use aliquots in tightly sealed vials at -20°C or -80°C.[2][3]

Quantitative Data: Nepitrin Solubility

The following table summarizes the known solubility of Nepitrin in various solvents. It is important to note that achieving the higher end of the solubility range in DMSO may require sonication or gentle heating.

Solvent	Solubility	Remarks
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL (209.03 mM)[2]	Requires sonication. Use freshly opened, anhydrous DMSO for best results as it is hygroscopic.
Co-solvent mixture (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)	≥ 2.5 mg/mL (5.23 mM)[2]	Provides a clear solution.
Co-solvent mixture (10% DMSO, 90% (20% SBE-β-CD in Saline))	≥ 2.5 mg/mL (5.23 mM)[2]	SBE-β-CD can enhance aqueous solubility.
Water	Estimated at 7.263 g/L (approximately 7.26 mg/mL)[7]	This is an estimated value and may not be practically achievable for creating concentrated stock solutions.
Methanol, Ethanol	Soluble (qualitative)	Specific quantitative data is not readily available, but Nepitrin is known to be soluble in these solvents.
Petroleum Ether	Slightly soluble (qualitative)	Not recommended as a primary solvent for in vitro applications.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Nepitrin Stock Solution in DMSO

This protocol details the preparation of a high-concentration stock solution of Nepitrin, which can then be serially diluted for use in various in vitro assays.

Materials:

• Nepitrin powder (Molecular Weight: 478.4 g/mol )[1]

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, amber or foil-wrapped microcentrifuge tubes

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Sonicator water bath

Procedure:

• Equilibration: Before opening, allow the vial of Nepitrin powder to reach room temperature to prevent condensation.

• Weighing: In a sterile environment (e.g., a chemical fume hood or biosafety cabinet), carefully weigh the desired amount of Nepitrin powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 47.84 mg of Nepitrin.

• Dissolution: Add the weighed Nepitrin powder to a sterile microcentrifuge tube. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 1 mL for a 100 mM solution).

• Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If necessary, use a sonicator water bath for 10-15 minutes or gently warm the solution in a 37°C water bath to aid dissolution.[2][3][4] Visually inspect the solution to ensure no solid particles remain.

• Sterilization (Optional): If sterility is a concern, the stock solution can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Protocol 2: Preparation of Nepitrin Working Solutions for Cell Culture

This protocol describes the dilution of the concentrated Nepitrin stock solution into cell culture medium to achieve the desired final concentrations for your experiments.

Materials:

• Nepitrin stock solution (e.g., 100 mM in DMSO)

• Pre-warmed (37°C) complete cell culture medium

• Sterile pipette tips and tubes

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the concentrated Nepitrin stock solution at room temperature.

• Prepare Intermediate Dilutions (if necessary): For very low final concentrations, it is advisable to perform serial dilutions of the stock solution in sterile DMSO first. This minimizes pipetting errors and the final volume of DMSO added to the cells.

• Dilution into Medium: Pre-warm your complete cell culture medium to 37°C. To minimize the risk of precipitation (a phenomenon known as "solvent shock"), add the Nepitrin stock solution dropwise to the medium while gently swirling or vortexing.[4]

  • Example for a 100 µM final concentration: Add 1 µL of the 100 mM stock solution to 999 µL of pre-warmed cell culture medium.

• Vehicle Control: It is essential to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the highest concentration of Nepitrin used, to account for any solvent-induced effects on the cells.[5]

• Immediate Use: Use the freshly prepared Nepitrin-containing medium for your cell treatment immediately to avoid potential degradation or precipitation over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Nepitrin powder does not dissolve in DMSO.	1. Insufficient mixing or sonication. 2. DMSO has absorbed moisture. 3. Concentration is too high.	1. Continue vortexing and sonicate for a longer duration. Gentle warming to 37°C can also help.[3][4] 2. Use a fresh, unopened bottle of anhydrous, cell culture grade DMSO.[2] 3. Try preparing a lower concentration stock solution.
Precipitate forms when adding Nepitrin stock to cell culture medium.	1. "Solvent shock" due to rapid dilution. 2. Final concentration exceeds solubility in the medium. 3. Interaction with media components (e.g., serum). 4. Temperature of the medium is too low.	1. Add the DMSO stock solution dropwise to the medium while gently swirling or vortexing to ensure rapid dispersion.[4] 2. Lower the final concentration of Nepitrin in your experiment. 3. Try reducing the serum concentration or using a serum-free medium if your cell line allows. Test for precipitation in the medium without cells.[3] 4. Always use pre-warmed (37°C) cell culture medium.[3]
Inconsistent or irreproducible experimental results.	1. Inaccurate pipetting of viscous stock solution. 2. Degradation of Nepitrin in diluted solutions. 3. Precipitation in the culture plate over time.	1. Use positive displacement pipettes or the reverse pipetting technique for accurate handling of viscous DMSO stock solutions. 2. Prepare fresh working solutions for each experiment and use them immediately. 3. Visually inspect the wells of your culture plates under a microscope for any signs of precipitation during the experiment. If precipitation is observed, the results may be compromised.

Visualizations

Experimental Workflow

References

• 1. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Showing Compound Nepitrin (FDB002423) - FooDB [foodb.ca]
• 7. nepitrin, 569-90-4 [thegoodscentscompany.com]

Nepitrin precipitation in DMSO stock solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on the common challenges associated with the preparation, storage, and use of Nepitrin stock solutions in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Nepitrin stock solutions?

A1: Nepitrin is soluble in DMSO, and it is the recommended solvent for preparing high-concentration stock solutions for in vitro and in vivo studies.[1][2][3]

Q2: What is the solubility of Nepitrin in DMSO?

A2: Nepitrin exhibits good solubility in DMSO. Commercially available data suggests a solubility of up to 100 mg/mL (209.03 mM).[1][3] Another source indicates a solubility of 30 mg/mL (62.71 mM).[2] It is recommended to use sonication to aid in the dissolution of Nepitrin in DMSO.[1][2]

Q3: How should I store my Nepitrin-DMSO stock solution?

A3: For optimal stability, it is recommended to store Nepitrin stock solutions in tightly sealed vials, protected from light and moisture.[1] For long-term storage, aliquoting the stock solution into single-use vials is advised to prevent repeated freeze-thaw cycles.[1] Recommended storage temperatures and durations are:

• -80°C for up to 6 months.[1]

• -20°C for up to 1 month.[1]

Q4: Why did my Nepitrin precipitate out of the DMSO stock solution during storage?

A4: Precipitation of Nepitrin from a DMSO stock solution during storage can be attributed to several factors:

• Supersaturation: The initial concentration of the stock solution may have exceeded the solubility limit of Nepitrin in DMSO at the storage temperature.

• Temperature Fluctuations: Changes in temperature during storage can decrease the solubility of the compound, leading to precipitation.

• Moisture Absorption: DMSO is hygroscopic and readily absorbs moisture from the air. The presence of water in the DMSO can significantly reduce the solubility of hydrophobic compounds like Nepitrin.[1] It is crucial to use anhydrous DMSO and store it under dry conditions.[1]

Q5: My Nepitrin is dissolved in DMSO, but it precipitates when I dilute it into my aqueous cell culture medium. Why is this happening and how can I prevent it?

A5: This is a common phenomenon known as "solvent-shifting" or "crashing out." Nepitrin, while soluble in the organic solvent DMSO, is likely poorly soluble in aqueous solutions like cell culture media or phosphate-buffered saline (PBS). When the DMSO stock is diluted into an aqueous medium, the solvating power of the DMSO is lost, causing the compound to precipitate.[4][5][6]

To prevent this, it is recommended to add the DMSO stock solution to the aqueous medium slowly and dropwise while vigorously stirring or vortexing.[4][7] This rapid dispersal of the compound in the larger volume of aqueous buffer can help to keep it in solution. For some applications, the use of co-solvents such as PEG300 or Tween-80 may be necessary to improve aqueous solubility.[1]

Troubleshooting Guide

Observation	Potential Cause	Recommended Solution
Nepitrin powder does not fully dissolve in DMSO.	1. Concentration is above the solubility limit. 2. Insufficient dissolution time or energy. 3. Hygroscopic DMSO with high water content.[1]	1. Try preparing a more dilute stock solution. 2. Use sonication and gentle warming (e.g., 37°C) to aid dissolution.[1][7] 3. Use fresh, anhydrous DMSO.[1]
Precipitate forms in the DMSO stock solution during storage (e.g., at -20°C or -80°C).	1. Solution was supersaturated. 2. Moisture has been absorbed by the DMSO. 3. Fluctuations in storage temperature.[7]	1. Ensure the stock concentration is within the known solubility limit. 2. Use anhydrous DMSO and store in tightly sealed vials. 3. Prepare single-use aliquots to avoid freeze-thaw cycles.[1] 4. Before use, gently warm the vial to room temperature and vortex to attempt to redissolve the precipitate.
Solution becomes cloudy or a precipitate forms immediately upon dilution into aqueous buffer/media.	1. Low aqueous solubility of Nepitrin. 2. Final concentration in the aqueous medium is too high. 3. Improper dilution technique.	1. Add the DMSO stock solution dropwise to the vigorously stirring aqueous buffer.[4][7] 2. Decrease the final concentration of Nepitrin in the working solution. 3. Consider the use of a co-solvent system (e.g., with PEG300 or Tween-80) if compatible with your experiment.[1]
The solution is initially clear after dilution but becomes cloudy over time in the incubator.	1. Slow precipitation of Nepitrin at the final concentration and temperature. 2. Interaction with components in the cell culture media.	1. Prepare working solutions fresh and use them immediately. 2. Test a lower final concentration of Nepitrin.

Quantitative Data Summary

Compound	Solvent	Solubility	Molar Concentration	Notes
Nepitrin	DMSO	100 mg/mL[1][3]	209.03 mM	Sonication is recommended to aid dissolution.[1]
Nepitrin	DMSO	30 mg/mL[2]	62.71 mM

Experimental Protocols

Protocol 1: Preparation of a 100 mM Nepitrin Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Nepitrin.

Materials:

• Nepitrin powder (Molecular Weight: 478.40 g/mol )

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (water bath)

Procedure:

• Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, weigh out 47.84 mg of Nepitrin powder.

• Weighing: Accurately weigh the calculated amount of Nepitrin and transfer it to a sterile vial.

• Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the Nepitrin powder.

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the powder is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes. Gentle warming to 37°C can also be applied.

• Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved and the solution is clear.

• Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of a Working Solution by Dilution in Aqueous Medium

This protocol describes the proper technique for diluting the DMSO stock solution into an aqueous medium (e.g., cell culture medium, PBS) to minimize precipitation.

Materials:

• 100 mM Nepitrin in DMSO stock solution

• Sterile aqueous medium

• Sterile tubes

• Vortex mixer

Procedure:

• Pre-warm the aqueous medium: If applicable to your experiment (e.g., for cell culture), warm the aqueous medium to the desired temperature (e.g., 37°C).

• Dispense the aqueous medium: In a sterile tube, dispense the final volume of the aqueous medium required for your working solution.

• Calculate the volume of stock solution: Determine the volume of the Nepitrin-DMSO stock solution needed to achieve your desired final concentration. For example, to make a 100 µM working solution from a 100 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL of stock to 999 µL of medium).

• Dilution: While vigorously vortexing or stirring the aqueous medium, add the calculated volume of the Nepitrin-DMSO stock solution drop by drop. This ensures rapid dispersal and reduces the likelihood of precipitation.

• Final Mixing: Once the stock solution is added, continue to vortex the working solution for a few more seconds to ensure it is homogenous.

• Immediate Use: It is recommended to use the freshly prepared working solution immediately to minimize the risk of precipitation over time.

Visualizations

Signaling Pathways

Experimental Workflow

References

• 1. Molecular mechanisms activating the Nrf2-Keap1 pathway of antioxidant gene regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The Anti-Inflammatory and Anti-Oxidant Mechanisms of the Keap1/Nrf2/ARE Signaling Pathway in Chronic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. scispace.com [scispace.com]
• 7. Solubility and Thermodynamic Analysis of Isotretinoin in Different (DMSO + Water) Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in Nepitrin HPLC Analysis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of peak tailing in the High-Performance Liquid Chromatography (HPLC) analysis of Nepitrin and other flavonoids.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in HPLC analysis?

Peak tailing is a chromatographic phenomenon where a peak appears asymmetrical, with a trailing edge that extends from the main peak.[1][2] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape.[1] Tailing peaks are problematic because they can lead to inaccurate peak integration, reduced resolution between closely eluting compounds, and poor reproducibility of results, all of which are critical for reliable quantification.[1][2][3]

Q2: What are the most common causes of peak tailing when analyzing Nepitrin and other flavonoids?

The primary causes of peak tailing for flavonoids like Nepitrin in reversed-phase HPLC often stem from secondary interactions between the analyte and the stationary phase. Key factors include:

• Secondary Silanol (B1196071) Interactions: Residual, un-capped silanol groups (Si-OH) on the surface of silica-based C18 columns can interact with the polar hydroxyl groups present in flavonoid structures like Nepitrin.[1][4] This secondary retention mechanism leads to peak tailing.[4][5]

• Mobile Phase pH: The pH of the mobile phase is critical. If the pH is not optimized, flavonoids and residual silanol groups can exist in various ionized states, leading to undesirable ionic interactions and consequently, broadened and tailing peaks.[1][4][6] Flavonoids generally exhibit better peak shapes in acidic conditions.[1]

• Metal Chelation: Flavonoids can chelate with metal ions (e.g., iron, aluminum) that may be present in the sample, mobile phase, or HPLC system components like stainless steel tubing and frits.[3] This can form complexes with different chromatographic behaviors, contributing to peak tailing.[3][7]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in distorted peak shapes, including tailing.[1][2][8]

• Column Degradation: Over time, the stationary phase of the column can degrade, exposing more active silanol sites and leading to increased peak tailing.[1][5]

• Extra-Column Effects: Issues such as excessive tubing length, large detector cell volume, or poorly made connections can cause band broadening and tailing for all peaks in the chromatogram.[5][8][9]

Troubleshooting Guide

This step-by-step guide will help you diagnose and resolve peak tailing issues in your Nepitrin HPLC analysis.

Step 1: Differentiate Between Systemic and Analyte-Specific Issues

The first step is to determine if the peak tailing is affecting all peaks or is specific to Nepitrin and other flavonoids.

• Protocol: Inject a neutral, well-behaved compound (e.g., caffeine (B1668208) or toluene) using your current method conditions.[2]

• Analysis:

  • If the neutral marker's peak also tails: The issue is likely a physical or systemic problem with your HPLC system or column (e.g., column void, blocked frit, dead volume).[2][10] Proceed to the "Addressing Physical and Systemic Issues" section.

  • If the neutral marker's peak is symmetrical, but the Nepitrin peak tails: The problem is likely chemical in nature and related to secondary interactions between Nepitrin and the stationary phase.[2] Proceed to the "Optimizing Chemical Parameters" section.

Step 2: Addressing Physical and Systemic Issues

If you suspect a physical problem with your HPLC system, follow these protocols:

• Check for Extra-Column Volume: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005").[5][6] Check all fittings to ensure they are properly connected and not contributing to dead volume.[10]

• Column Inspection and Maintenance:

  • Inspect for Voids: A void at the head of the column can cause peak tailing.[2][9] Visually inspect the column inlet for any settling of the packing material.

  • Clean the Column: If the column is contaminated with strongly retained compounds, flush it with a strong solvent, such as isopropanol (B130326), following the manufacturer's guidelines.[1]

  • Replace the Frit: A partially blocked inlet frit can distort peak shape.[2] If you suspect a blockage, replace the frit according to the manufacturer's instructions.

Step 3: Optimizing Chemical Parameters

If the peak tailing is specific to Nepitrin, optimizing the chemical conditions of your analysis is necessary.

Mobile Phase pH Adjustment

The ionization state of Nepitrin's phenolic hydroxyl groups and the residual silanols on the column is highly dependent on the mobile phase pH.[1][4] The pKa of the most acidic proton in flavonoids is typically in the range of 6-8.[2] To suppress the ionization of both the analyte and silanol groups, it is recommended to work at a lower pH.

Parameter	Recommended Range	Rationale
Mobile Phase pH	2.5 - 3.5	Suppresses the ionization of silanol groups on the stationary phase, minimizing secondary interactions with the polar hydroxyl groups of Nepitrin.[2][11]
Buffer	10-25 mM Formate or Phosphate	Maintains a stable pH throughout the analysis.[2][12]

• Protocol:

  • Prepare a mobile phase with a pH between 2.5 and 3.5 using a suitable buffer (e.g., 0.1% formic acid).

  • Equilibrate the column with the new mobile phase.

  • Inject a standard solution of Nepitrin and observe the peak shape. A significant improvement in symmetry indicates that mobile phase pH was a primary contributor to the tailing.[1]

Mitigating Silanol Interactions

Even with an optimized pH, residual silanol interactions can persist.

• Use an End-capped Column: Modern, high-purity silica (B1680970) columns that are well end-capped are designed to minimize the number of free silanol groups, which significantly reduces peak tailing for polar compounds.[5][13][14]

• Add a Competitive Base: In some cases, adding a small amount of a competitive base, like triethylamine (B128534) (TEA), to the mobile phase can help to block the active silanol sites. However, this approach should be used with caution as it can affect selectivity and is often not compatible with mass spectrometry.[5]

Addressing Metal Chelation

If peak tailing persists after optimizing the pH and using a suitable column, metal chelation may be the culprit.

• Protocol:

  • Introduce a small concentration of a chelating agent, such as ethylenediaminetetraacetic acid (EDTA), to the mobile phase (e.g., 0.1 mM).[1]

  • Equilibrate the column with the EDTA-containing mobile phase.

  • Inject your Nepitrin standard and observe the peak shape. If the peak tailing is significantly reduced, metal chelation is a likely contributor.[1]

Experimental Protocols

Protocol 1: Standard HPLC Method for Nepitrin Analysis

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size), preferably end-capped.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile (B52724).

• Gradient: A typical starting gradient could be 10-50% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at an appropriate wavelength for Nepitrin (e.g., 258, 272, or 350 nm).[15]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Protocol 2: Column Cleaning Procedure

• Disconnect the column from the detector.

• Flush the column with HPLC-grade water for 30 minutes.

• Flush with 100% isopropanol for 30 minutes.

• Flush with 100% acetonitrile or methanol (B129727) for 30 minutes.

• Re-equilibrate the column with the initial mobile phase conditions for at least 30 minutes before the next injection.[2]

Visual Troubleshooting Guides

Caption: A step-by-step workflow for diagnosing and resolving peak tailing in Nepitrin HPLC analysis.

Caption: Chemical interactions leading to peak tailing in flavonoid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. benchchem.com [benchchem.com]
• 6. chromtech.com [chromtech.com]
• 7. lctsbible.com [lctsbible.com]
• 8. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. youtube.com [youtube.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. chromanik.co.jp [chromanik.co.jp]
• 15. caymanchem.com [caymanchem.com]

Technical Support Center: Flavonoid Quantification

Welcome to the technical support center for flavonoid quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Matrix Effects in LC-MS Analysis

Q1: My flavonoid signal intensity is lower than expected in my sample compared to the standard in a pure solvent. What could be the cause?

A1: This phenomenon is likely due to matrix effects , specifically ion suppression . Co-eluting compounds from your sample matrix can interfere with the ionization of your target flavonoids in the mass spectrometer's ion source, leading to a decreased signal.[1][2][3]

Troubleshooting Steps:

• Evaluate the Matrix Effect: Quantify the extent of ion suppression using a post-extraction addition method.[1][3]

• Improve Sample Cleanup: Employ Solid-Phase Extraction (SPE) to remove interfering matrix components before LC-MS analysis.[4][5][6][7]

• Sample Dilution: Diluting your sample can reduce the concentration of interfering compounds, thereby minimizing matrix effects.[8][9]

• Chromatographic Optimization: Adjust your HPLC gradient to better separate the flavonoids from co-eluting matrix components.[10]

• Use Matrix-Matched Standards: Prepare your calibration standards in a blank matrix extract that is similar to your sample to compensate for the matrix effect.[8]

• Employ Internal Standards: Use a stable isotope-labeled internal standard that co-elutes with your analyte to correct for signal variations.[8][9]

Q2: Can matrix effects ever increase my flavonoid signal?

A2: Yes, this is known as ion enhancement . In this case, co-eluting compounds can enhance the ionization of the target analytes, leading to an artificially high signal.[2][3] The troubleshooting strategies are the same as for ion suppression.

Category 2: Hydrolysis of Flavonoid Glycosides

Q3: I need to quantify the total aglycone content. What are the pros and cons of acid versus enzymatic hydrolysis?

A3: Both methods are used to cleave sugar moieties from flavonoid glycosides, but they have distinct advantages and disadvantages.

• Acid Hydrolysis:

  • Pros: Generally rapid and effective for complete hydrolysis of most O-glycosides.[11]

  • Cons: Harsh conditions (e.g., high acid concentration and temperature) can lead to the degradation of the flavonoid aglycones themselves.[11][12] It may not be effective for C-glycosides.

• Enzymatic Hydrolysis:

  • Pros: Milder reaction conditions that are less likely to degrade the aglycones.

  • Cons: Enzymes can be highly specific. For instance, β-glucosidase is effective for O-glucosides but may not efficiently hydrolyze other glycosides like galactosides or rhamnosides.[11] This can lead to incomplete hydrolysis if a diverse range of glycosides is present. Some commercial enzyme mixtures like snailase have shown broader activity.[13]

Troubleshooting Workflow for Hydrolysis Method Selection

References

• 1. Evaluation of matrix effect in determination of some bioflavonoids in food samples by LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Plant Extract Purification Procedure for Rapid Screening Analysis of Sixteen Phenolics by Liquid Chromatography | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. frontiersin.org [frontiersin.org]

Technical Support Center: Nepitrin and Fluorescence Assay Interference

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential for Nepitrin to interfere with fluorescence-based assays. The following information is designed to help you troubleshoot and mitigate potential issues in your experimental work.

Frequently Asked Questions (FAQs)

Q1: Can Nepitrin interfere with my fluorescence assay?

A: Yes, it is possible for Nepitrin to interfere with fluorescence assays. Nepitrin, a flavonoid glycoside, possesses chemical structures that can absorb and emit light, potentially leading to inaccurate measurements in fluorescence-based experiments.[1][2][3][4] Interference can manifest as either artificially high signals (autofluorescence) or artificially low signals (fluorescence quenching).

Q2: What are the primary mechanisms of fluorescence interference by compounds like Nepitrin?

A: The two primary mechanisms of interference are:

• Autofluorescence: Nepitrin may absorb light at the excitation wavelength of your fluorescent probe and emit its own fluorescence at a wavelength that overlaps with the emission of your probe. This will lead to an artificially high fluorescence reading. Many flavonoids are known to be autofluorescent.[5][6]

• Fluorescence Quenching: Nepitrin may absorb the excitation light intended for your fluorophore or absorb the emitted fluorescence from your fluorophore, a phenomenon known as the inner filter effect. This results in a lower-than-expected fluorescence signal.[1][2][4]

Q3: What are the known spectral properties of Nepitrin?

Troubleshooting Guide

If you suspect Nepitrin is interfering with your fluorescence assay, follow these troubleshooting steps:

Problem 1: Higher than expected fluorescence signal in the presence of Nepitrin.

• Possible Cause: Autofluorescence of Nepitrin.

• Solution:

  • Run a "Nepitrin only" control: Measure the fluorescence of Nepitrin in your assay buffer at the same concentration used in your experiment, using the same excitation and emission wavelengths as your assay.

  • Subtract the background: If the "Nepitrin only" control shows a significant signal, subtract this value from your experimental readings.

  • Shift to longer wavelength fluorophores: Flavonoid autofluorescence is often more pronounced at shorter wavelengths.[5] Consider using a fluorophore that is excited and emits at longer wavelengths (e.g., in the red or far-red spectrum).

Problem 2: Lower than expected fluorescence signal in the presence of Nepitrin.

• Possible Cause: Fluorescence quenching by Nepitrin.

• Solution:

  • Check for spectral overlap: Compare the UV absorption spectrum of Nepitrin with the excitation and emission spectra of your fluorophore. Significant overlap suggests a high probability of the inner filter effect.

  • Perform a fluorophore titration: In the presence of a fixed concentration of Nepitrin, titrate your fluorophore. If quenching is occurring, you may observe a non-linear relationship between fluorophore concentration and fluorescence.

  • Consider a different assay format: If quenching is significant and cannot be easily corrected, you may need to consider a non-fluorescence-based assay format, such as an absorbance- or luminescence-based assay.

Quantitative Data Summary

While specific quantitative data on Nepitrin's fluorescence interference is limited, the following table summarizes its known spectral properties.

Property	Value	Reference
UV Absorption Maxima (λmax)	258 nm, 272 nm, 350 nm	[7]
Molar Mass	478.4 g/mol	[7]
Synonyms	6-methoxyluteolin 7-glucoside, Nepetin 7-O-glucoside	[7]

Experimental Protocols

Protocol 1: Determining Nepitrin Autofluorescence

Objective: To quantify the intrinsic fluorescence of Nepitrin under your specific experimental conditions.

Materials:

• Nepitrin

• Your assay buffer

• Fluorometer or microplate reader with fluorescence capabilities

• Black, clear-bottom microplates

Procedure:

• Prepare a stock solution of Nepitrin in a suitable solvent (e.g., DMSO).

• Prepare a dilution series of Nepitrin in your assay buffer, covering the concentration range used in your experiments.

• Include a "buffer only" control.

• Transfer the solutions to the wells of a black microplate.

• Set the fluorometer to the excitation and emission wavelengths used for your experimental fluorophore.

• Measure the fluorescence intensity of each well.

• Plot the fluorescence intensity as a function of Nepitrin concentration.

Protocol 2: Assessing Fluorescence Quenching by Nepitrin

Objective: To determine if Nepitrin quenches the fluorescence of your chosen fluorophore.

Materials:

• Nepitrin

• Your fluorophore

• Your assay buffer

• Fluorometer or microplate reader

Procedure:

• Prepare a solution of your fluorophore in the assay buffer at the concentration used in your assay.

• Prepare a stock solution of Nepitrin.

• In a series of tubes or wells, add a fixed amount of the fluorophore solution.

• Add increasing concentrations of Nepitrin to each tube/well.

• Include a control with the fluorophore and no Nepitrin.

• Incubate the samples under your standard assay conditions.

• Measure the fluorescence intensity.

• Plot the fluorescence intensity as a function of Nepitrin concentration. A decrease in fluorescence with increasing Nepitrin concentration indicates quenching.

Visualizations

Caption: Mechanisms of fluorescence assay interference by Nepitrin.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. A fluorescence quenching test for the detection of flavonoid transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]

Technical Support Center: Nepitrin Nanoemulsion Formulation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to developing a stable and effective nanoemulsion formulation for Nepitrin. It includes frequently asked questions (FAQs), troubleshooting guides for common experimental issues, detailed experimental protocols, and critical data presented in a clear, accessible format.

Frequently Asked Questions (FAQs)

Q1: What is Nepitrin and why is a nanoemulsion formulation beneficial?

Nepitrin, also known as 6-methoxyluteolin 7-glucoside, is a flavonoid glycoside found in plants like Salvia plebeia.[1][2] It has demonstrated various biological activities, including antioxidant and anti-inflammatory effects.[3][4][5][6] However, like many flavonoids, Nepitrin has poor water solubility, which can limit its bioavailability and therapeutic efficacy.[7] Nanoemulsions are colloidal dispersions of oil and water stabilized by surfactants, with droplet sizes typically ranging from 20 to 200 nm.[8][9] Formulating Nepitrin as a nanoemulsion can significantly enhance its solubility, stability, and absorption, thereby improving its bioavailability.[9][10]

Q2: What are the essential components of a Nepitrin nanoemulsion?

A typical oil-in-water (O/W) nanoemulsion for a lipophilic compound like Nepitrin consists of three main components:[11]

• Oil Phase: The oil solubilizes the lipophilic drug. The choice of oil is critical and depends on the drug's solubility.

• Aqueous Phase: This is the continuous phase, typically purified water.

• Emulsifying Agents (Surfactant and Co-surfactant): These agents stabilize the nanoemulsion by reducing the interfacial tension between the oil and water phases.[12] Surfactants with a high Hydrophilic-Lipophilic Balance (HLB) value (8-18) are suitable for O/W nanoemulsions.[13]

Q3: How do I select the appropriate oil, surfactant, and co-surfactant?

Selection is based on a systematic screening process:

• Oil Selection: The primary criterion is the ability to solubilize Nepitrin. Various oils (e.g., medium-chain triglycerides, oleic acid, castor oil) should be tested to find the one with the highest solubilizing capacity for Nepitrin.

• Surfactant Selection: Screen various non-toxic, pharmaceutical-grade surfactants (e.g., Tween® 80, Cremophor® EL) for their ability to emulsify the selected oil phase.[14] The surfactant should be able to form a stable emulsion with a small droplet size.

• Co-surfactant Selection: Co-surfactants (e.g., Transcutol®, PEG 400) are used to further reduce interfacial tension and improve the flexibility of the surfactant film, enhancing nanoemulsion formation and stability.

The optimal combination is typically identified by constructing pseudo-ternary phase diagrams.

Troubleshooting Guide

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
1. Large Particle Size (>200 nm) or Cloudy Appearance	• Inadequate energy input during homogenization.• Incorrect Surfactant/Co-surfactant (S/CoS) ratio.• Poor solubility of Nepitrin in the chosen oil.	• Increase homogenization pressure, time, or cycles.• Optimize the S/CoS ratio using a pseudo-ternary phase diagram.• Re-screen oils for higher Nepitrin solubility.
2. Phase Separation, Creaming, or Sedimentation	• Formulation instability (e.g., coalescence, flocculation).[15]• Ostwald ripening (growth of larger droplets at the expense of smaller ones).[16]• Insufficient zeta potential.	• Increase the concentration of the emulsifying agent.[17]• Use a combination of surfactants or add a stabilizer.• Select an oil with lower solubility in the aqueous phase to reduce Ostwald ripening.[16]• Aim for a zeta potential of at least ±30 mV for sufficient electrostatic repulsion.[12]
3. Drug Precipitation or Crystallization	• Drug concentration exceeds its solubility limit in the oil phase.• Temperature fluctuations during storage.	• Reduce the drug loading concentration.• Incorporate a co-solvent that can improve drug solubility within the oil droplets.• Store the nanoemulsion at a controlled, stable temperature.
4. Low Encapsulation Efficiency	• Drug has significant solubility in the external (aqueous) phase.• Suboptimal formulation parameters.	• Choose an oil in which the drug is highly soluble and a continuous phase in which it is poorly soluble.• Optimize the oil-to-water ratio and emulsifier concentration.

Experimental Protocols

Protocol 1: Excipient Screening for Nepitrin Solubility

• Objective: To identify the oil, surfactant, and co-surfactant with the highest solubilizing capacity for Nepitrin.

• Materials: Nepitrin powder, various oils (e.g., Capryol 90, Oleic Acid, Castor Oil), surfactants (e.g., Tween 80, Cremophor EL), and co-surfactants (e.g., Transcutol P, PEG 400).

• Procedure:

  • Add an excess amount of Nepitrin to 2 mL of each selected vehicle (oil, surfactant, or co-surfactant) in separate sealed vials.

  • Place the vials in an isothermal shaker at 25°C for 72 hours to reach equilibrium.

  • After 72 hours, centrifuge the samples at 3,000 rpm for 15 minutes to separate the undissolved drug.

  • Carefully collect the supernatant and dilute it with a suitable solvent (e.g., methanol).

  • Quantify the concentration of dissolved Nepitrin using a validated analytical method like UV-Vis Spectroscopy or HPLC.

Protocol 2: Preparation of Nepitrin Nanoemulsion

• Objective: To prepare a Nepitrin-loaded nanoemulsion using a high-pressure homogenization method.

• Procedure:

  • Oil Phase Preparation: Dissolve a pre-determined amount of Nepitrin in the selected oil. Add the chosen surfactant and co-surfactant to this mixture. Gently heat (e.g., to 40°C) and stir until a homogenous solution is formed.

  • Aqueous Phase Preparation: Prepare the aqueous phase using purified water.

  • Pre-emulsion Formation: Add the oil phase to the aqueous phase dropwise under constant stirring with a magnetic stirrer (1000 rpm) for 15 minutes to form a coarse pre-emulsion.[18]

  • Homogenization: Subject the pre-emulsion to high-pressure homogenization (e.g., 15,000 psi for 10 cycles) to reduce the droplet size to the nano-range.[18]

  • Equilibration: Allow the nanoemulsion to cool to room temperature and store for further characterization.

Protocol 3: Characterization of the Nanoemulsion

• Droplet Size, Polydispersity Index (PDI), and Zeta Potential:

  • Method: Use Dynamic Light Scattering (DLS) with a Zetasizer.[]

  • Procedure: Dilute the nanoemulsion sample appropriately with deionized water. Perform the measurement at 25°C.

  • Acceptance Criteria: Droplet size < 200 nm, PDI < 0.3 (for monodisperse systems), Zeta Potential > ±30 mV.[12]

• Encapsulation Efficiency (EE%):

  • Method: Ultracentrifugation.[11]

  • Procedure:

    • Place a known amount of the nanoemulsion in an ultracentrifuge filter tube.

    • Centrifuge at high speed (e.g., 12,000 rpm) for 30 minutes to separate the aqueous phase from the oily droplets.

    • Measure the concentration of free, un-encapsulated Nepitrin in the aqueous phase using HPLC or UV-Vis spectroscopy.

    • Calculate EE% using the formula: EE% = [(Total Drug - Free Drug) / Total Drug] * 100

Data Presentation

Table 1: Hypothetical Solubility Data for Nepitrin in Various Excipients

Vehicle Type	Excipient	Solubility (mg/mL ± SD)
Oil	Oleic Acid	15.2 ± 1.3
Capryol 90	11.5 ± 0.9
Castor Oil	8.7 ± 0.6
Surfactant	Tween 80	45.8 ± 2.1
Cremophor EL	52.3 ± 2.5
Co-surfactant	Transcutol P	78.1 ± 3.4
PEG 400	65.4 ± 2.8

Table 2: Example Formulation Characteristics

Formulation Code	Oil:S/CoS:Water (% w/w)	Droplet Size (nm ± SD)	PDI (± SD)	Zeta Potential (mV ± SD)	EE% (± SD)
NEP-NE1	10:20:70	125.4 ± 3.1	0.18 ± 0.02	-35.6 ± 1.5	98.2 ± 0.7
NEP-NE2	15:25:60	148.9 ± 4.5	0.25 ± 0.03	-32.1 ± 1.8	97.5 ± 0.9
NEP-NE3	10:15:75	180.2 ± 5.2	0.31 ± 0.04	-28.4 ± 2.1	95.4 ± 1.2

Visualizations

Experimental Workflow

Caption: Workflow for Nepitrin nanoemulsion development and characterization.

Hypothetical Signaling Pathway

Caption: Hypothetical anti-inflammatory signaling pathway modulated by Nepitrin.

References

• 1. nepitrin | 569-90-4 [chemicalbook.com]
• 2. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nepitrin | Antioxidant | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. nepitrin, 569-90-4 [thegoodscentscompany.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Emergence of Nano-Based Formulations for Effective Delivery of Flavonoids against Topical Infectious Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. researchgate.net [researchgate.net]
• 11. Nanoemulsions: Formulation, characterization, biological fate, and potential role against COVID-19 and other viral outbreaks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijtsrd.com [ijtsrd.com]
• 13. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Food-Grade Nanoemulsions: Preparation, Stability and Application in Encapsulation of Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dergipark.org.tr [dergipark.org.tr]
• 17. cannasoltechnologies.com [cannasoltechnologies.com]
• 18. Nanoemulsion preparation [protocols.io]

Technical Support Center: Optimizing Nepitrin Concentration for Cell Viability Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Nepitrin in cell viability assays. The information is presented in a question-and-answer format to directly address potential issues and provide clear protocols for experimental success.

Frequently Asked Questions (FAQs)

Q1: What is Nepitrin and what is its primary mechanism of action?

A1: Nepitrin, also known as Nepetin-7-glucoside, is a flavonoid glycoside found in plants such as Salvia plebeia and Nepeta hindostana.[1] It exhibits a range of biological activities, including antioxidant and anti-inflammatory properties.[1][2] One of its key mechanisms of action is the modulation of the Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α), which plays a role in regulating lipid metabolism and may contribute to the regeneration of damaged cells.[3]

Q2: What is the recommended solvent for dissolving Nepitrin?

A2: Nepitrin is soluble in Dimethyl Sulfoxide (DMSO).[1] It is recommended to prepare a high-concentration stock solution in DMSO, which can then be diluted to the final desired concentrations in cell culture medium.

Q3: Are there known interferences of Nepitrin with common cell viability assays?

A3: Yes, this is a critical consideration. Like many flavonoids, Nepitrin has reducing properties that can directly react with tetrazolium salts such as MTT, XTT, and resazurin. This chemical reaction can convert the dye into its colored formazan (B1609692) product in the absence of viable cells, leading to falsely elevated viability readings. Therefore, it is crucial to perform appropriate controls or use alternative assay methods.

Q4: Which cell viability assays are recommended for use with Nepitrin?

A4: Due to the potential for interference with tetrazolium-based assays, methods that do not rely on metabolic reduction are recommended. The Sulforhodamine B (SRB) assay, which measures cell density based on the measurement of cellular protein content, is a reliable alternative. Assays that measure ATP content (e.g., CellTiter-Glo®) or membrane integrity (e.g., CytoTox-Glo™) are also suitable options. If using a tetrazolium-based assay, a cell-free control is mandatory to quantify Nepitrin's direct effect on the reagent.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Unexpectedly high cell viability at high Nepitrin concentrations in an MTT/XTT/Resazurin assay.	Direct reduction of the assay reagent by Nepitrin.	1. Run a cell-free control: Add Nepitrin to culture medium without cells and perform the assay to quantify the interference. 2. Switch to a non-reduction-based assay like the Sulforhodamine B (SRB) assay.
Precipitate forms in the culture medium after adding Nepitrin.	Nepitrin has limited solubility in aqueous solutions. The final DMSO concentration may be too low, or the Nepitrin concentration is too high.	1. Ensure the stock solution in DMSO is fully dissolved before diluting in medium. 2. Maintain a final DMSO concentration below 0.5% in the final culture volume to maintain solubility and minimize solvent toxicity. 3. If precipitation persists, consider lowering the maximum test concentration of Nepitrin.
Inconsistent results between replicate wells.	1. Uneven cell seeding. 2. "Edge effect" in 96-well plates due to evaporation. 3. Inaccurate pipetting of Nepitrin or assay reagents.	1. Ensure a homogenous single-cell suspension before and during seeding. 2. Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity. 3. Use calibrated pipettes and ensure proper mixing of all solutions.
High cytotoxicity observed even at low Nepitrin concentrations.	1. The chosen cell line is highly sensitive to Nepitrin. 2. Sub-optimal cell health at the time of treatment.	1. Expand the concentration range to include lower doses to accurately determine the IC50. 2. Ensure cells are in the exponential growth phase and have high viability (>95%) before starting the experiment.

Data Presentation: Recommended Nepitrin Concentration Range for Initial Screening

Since specific in vitro cytotoxicity data for Nepitrin is not widely published, a broad concentration range is recommended for initial screening experiments. The optimal concentration will be cell-line dependent and must be determined empirically.

Parameter	Concentration Range	Notes
Initial Screening Range	0.1 µM - 100 µM	A wide range is recommended to capture the full dose-response curve.
Follow-up Titration	Based on initial screening	Narrow the concentration range around the approximate IC50 value identified in the initial screen.
Vehicle Control	0 µM (DMSO only)	The final DMSO concentration should be consistent across all wells and should not exceed 0.5%.

Experimental Protocols

Protocol: Optimizing Nepitrin Concentration using the Sulforhodamine B (SRB) Assay

This protocol is recommended for assessing cell viability upon Nepitrin treatment as it is less susceptible to interference from flavonoids.

Materials:

• Nepitrin stock solution (e.g., 10 mM in DMSO)

• Chosen cell line in exponential growth phase

• Complete culture medium

• 96-well cell culture plates

• Trichloroacetic acid (TCA), cold 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris-base solution, 10 mM, pH 10.5

• Microplate reader (absorbance at 510 nm)

Procedure:

• Cell Seeding:

  • Create a single-cell suspension of your chosen cell line.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Nepitrin Treatment:

  • Prepare serial dilutions of Nepitrin in complete culture medium from your DMSO stock. A typical final concentration range for initial testing could be 0.1, 1, 10, 50, and 100 µM.

  • Include a "vehicle control" well containing medium with the same final concentration of DMSO as the highest Nepitrin concentration.

  • Also include a "no treatment" control well with medium only.

  • Carefully remove the medium from the cells and add 100 µL of the prepared Nepitrin dilutions or control solutions to the respective wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Cell Fixation:

  • After incubation, gently add 25 µL of cold 10% (w/v) TCA to each well without aspirating the medium.

  • Incubate the plate at 4°C for 1 hour to fix the cells.

• Washing:

  • Carefully wash the plate five times with slow-running tap water.

  • Remove excess water by tapping the plate on paper towels and allow it to air dry completely.

• Staining:

  • Add 50 µL of 0.4% SRB solution to each well.

  • Incubate at room temperature for 30 minutes.

• Destaining and Solubilization:

  • Quickly wash the plate four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow the plate to air dry completely.

  • Add 100 µL of 10 mM Tris-base solution (pH 10.5) to each well to solubilize the bound SRB dye.

  • Place the plate on a shaker for 5-10 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each Nepitrin concentration relative to the vehicle control.

  • Plot the dose-response curve and determine the IC50 value (the concentration of Nepitrin that inhibits cell growth by 50%).

Visualizations: Diagrams of Workflows and Signaling Pathways

Caption: Experimental workflow for optimizing Nepitrin concentration.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Nepitrin | Antioxidant | TargetMol [targetmol.com]
• 3. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unveiling the Binding Landscape: A Comparative Analysis of Nepitrin and Other PPAR-alpha Receptor Ligands

For researchers, scientists, and professionals in drug development, understanding the binding affinity and mechanism of action of novel compounds is paramount. This guide provides a comparative analysis of Nepitrin's binding to the Peroxisome Proliferator-Activated Receptor Alpha (PPAR-α), benchmarked against established synthetic and natural ligands. While preliminary in silico studies suggest a promising interaction between Nepitrin and PPAR-α, this guide highlights the critical need for further experimental validation and presents the current landscape of PPAR-α agonists with supporting data.

Nepitrin, a flavonoid glycoside, has been identified as a potential modulator of the PPAR-α receptor, a key regulator of lipid metabolism and energy homeostasis. Computational molecular docking studies have indicated a significant binding affinity of Nepitrin to the PPAR-α receptor.[1] However, to date, there is a notable absence of quantitative experimental data, such as IC50 or Ki values, from wet-lab validation assays to substantiate these computational predictions.

This guide aims to contextualize the potential of Nepitrin by comparing its theoretical binding with the experimentally determined affinities of well-characterized PPAR-α agonists.

Comparative Analysis of PPAR-alpha Ligand Binding Affinity

To provide a clear perspective on where Nepitrin might stand in the spectrum of PPAR-α ligands, the following table summarizes the available binding and activation data for selected alternative compounds. It is crucial to note that the data for Nepitrin is derived from computational modeling, whereas the data for the alternatives are from experimental assays.

Compound	Type	Assay Type	Reported Value (Human PPAR-α)	Data Source
Nepitrin	Natural (Flavonoid)	Molecular Docking	Significant Binding Affinity (No quantitative value reported)	Computational Study[1]
Fenofibric Acid	Synthetic (Fibrate)	Transactivation Assay	EC50: 9.47 µM	Experimental Study[2]
TR-FRET Competitive Binding	IC50: 30 µM (as Fenofibrate)	Experimental Study[3]
Gemfibrozil	Synthetic (Fibrate)	Competitive Binding	Ki: 5.8 µM (for CYP2C9, a related target)	Experimental Study[4][5]
Luciferase Reporter Assay	PPRE-dependent activity demonstrated	Experimental Study[4]
GW7647	Synthetic (Thiazole)	Transactivation Assay	EC50: 6 nM	Experimental Study[6][7]
TR-FRET Competitive Binding	Positive control, direct binding confirmed	Experimental Study[8]

Note: EC50 (Half-maximal effective concentration) indicates the concentration of a drug that gives half of the maximal response. IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor where the response (or binding) is reduced by half. Ki (Inhibition constant) is an indication of how potent an inhibitor is. Lower values for EC50, IC50, and Ki generally indicate higher potency or affinity. The data for Gemfibrozil's direct binding to PPAR-α is less consistently reported in terms of a direct Ki value in the provided search results, with some studies suggesting a lower affinity.[9]

The PPAR-alpha Signaling Pathway

The activation of the PPAR-α receptor by a ligand initiates a cascade of events leading to the regulation of target gene expression. This pathway is central to lipid metabolism.

Figure 1: PPAR-alpha signaling pathway activation.

Upon entering the cell, a ligand binds to and activates the PPAR-α receptor. This complex then forms a heterodimer with the Retinoid X Receptor (RXR). The PPAR-α/RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes. This binding recruits coactivator proteins, leading to the transcription of genes involved in fatty acid transport and oxidation.

Experimental Methodologies for Validating PPAR-alpha Binding

To experimentally validate the binding and activity of compounds like Nepitrin on the PPAR-α receptor, several robust assays are employed. The following sections detail the protocols for two common methods.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Competitive Binding Assay

This assay is a powerful tool for quantifying the binding affinity of a test compound to a receptor. It measures the ability of a test compound to displace a fluorescently labeled ligand (tracer) from the receptor's ligand-binding domain (LBD).

Figure 2: Workflow for a TR-FRET competitive binding assay.

Protocol Outline:

• Reagent Preparation:

  • Prepare a solution of the human PPAR-α Ligand Binding Domain (LBD), often tagged with Glutathione S-transferase (GST).

  • Prepare a solution of a Terbium (Tb)-labeled anti-GST antibody, which serves as the FRET donor.

  • Prepare a solution of a fluorescently labeled PPAR-α ligand (tracer), which acts as the FRET acceptor.

  • Prepare serial dilutions of the test compound (e.g., Nepitrin) and a known reference ligand (e.g., GW7647) as a positive control.[10]

• Assay Assembly:

  • In a microplate (typically 384-well), add the test compound dilutions.

  • Add a mixture of the PPAR-α-LBD and the Tb-anti-GST antibody.

  • Add the fluorescent tracer to all wells.

• Incubation:

  • Incubate the plate at room temperature for a specified period (e.g., 1-2 hours) to allow the binding reaction to reach equilibrium.

• Detection:

  • Measure the fluorescence emission at two wavelengths using a TR-FRET-compatible plate reader: one for the terbium donor (e.g., ~495 nm) and one for the tracer acceptor (e.g., ~520 nm).[10]

• Data Analysis:

  • Calculate the ratio of the acceptor emission to the donor emission. A decrease in this ratio indicates displacement of the tracer by the test compound.

  • Plot the emission ratio against the concentration of the test compound to generate a dose-response curve and calculate the IC50 value.[10]

Luciferase Reporter Gene Assay

This cell-based assay measures the functional activity of a compound as a PPAR-α agonist. It determines whether the binding of a compound to the receptor leads to the transcriptional activation of a reporter gene.

Figure 3: Workflow for a luciferase reporter gene assay.

Protocol Outline:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293 or HepG2) that is responsive to PPAR-α signaling.

  • Co-transfect the cells with two plasmids: one that expresses the human PPAR-α receptor and another that contains a luciferase reporter gene under the control of a PPRE promoter.[11][12]

• Cell Seeding and Treatment:

  • Seed the transfected cells into a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of the test compound (e.g., Nepitrin) and a known PPAR-α agonist as a positive control.[11]

• Incubation:

  • Incubate the cells for a period sufficient to allow for gene transcription and protein expression (typically 24-48 hours).[13]

• Lysis and Luminescence Measurement:

  • Lyse the cells to release their contents.

  • Add a luciferase substrate to the cell lysate. The luciferase enzyme, if expressed, will catalyze a reaction that produces light.

  • Measure the luminescence using a luminometer.[13]

• Data Analysis:

  • The amount of light produced is proportional to the level of luciferase expression, which in turn reflects the activation of the PPAR-α receptor by the test compound.

  • Plot the luminescence signal against the compound concentration to generate a dose-response curve and calculate the EC50 value.[13]

Conclusion and Future Directions

The available in silico data suggests that Nepitrin is a promising candidate for PPAR-α binding. However, for its validation as a true PPAR-α agonist, rigorous experimental testing is indispensable. The comparative data presented in this guide underscore the potency of established synthetic ligands like GW7647 and the moderate activity of fibrates such as fenofibric acid.

Future research should prioritize conducting in vitro binding and functional assays, such as TR-FRET and luciferase reporter assays, to determine the IC50 and EC50 values of Nepitrin for the PPAR-α receptor. These studies will provide the necessary quantitative data to accurately assess its potential and guide further preclinical and clinical development.

References

• 1. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional and Structural Insights into Human PPARα/δ/γ Subtype Selectivity of Bezafibrate, Fenofibric Acid, and Pemafibrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. selleck.co.jp [selleck.co.jp]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gastrin, via activation of PPARα, protects the kidney against hypertensive injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. korambiotech.com [korambiotech.com]

A Preclinical Head-to-Head Analysis of Nepitrin and Simvastatin in a Murine Model of Dyslipidemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Nepitrin and Simvastatin for the treatment of dyslipidemia, based on available preclinical data. It is important to note that while Simvastatin is a well-established clinical agent, the data for Nepitrin is currently limited to animal studies. This document aims to present the existing experimental evidence objectively to inform further research and development.

Mechanisms of Action

The fundamental difference between Nepitrin and Simvastatin lies in their molecular mechanisms for lowering lipid levels.

Nepitrin: A PPAR-α Agonist

Preclinical evidence suggests that Nepitrin exerts its lipid-lowering effects by acting as an agonist for the Peroxisome Proliferator-Activated Receptor Alpha (PPAR-α).[1][2] PPAR-α is a nuclear receptor that plays a critical role in the regulation of lipid metabolism, particularly in promoting the oxidation of fatty acids. Activation of PPAR-α by Nepitrin is thought to lead to a reduction in circulating lipids.

References

• 1. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-inflammatory Efficacy of Nepitrin and Luteolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nepitrin (also known as Nepetin or 6-methoxyluteolin) and Luteolin are structurally related flavonoids that have garnered significant interest for their potent anti-inflammatory properties. Both compounds are ubiquitously found in a variety of medicinal plants and are recognized for their potential in modulating key inflammatory pathways. This guide provides a comprehensive comparison of the anti-inflammatory effects of Nepitrin and Luteolin, supported by available experimental data, detailed methodologies, and visual representations of their mechanisms of action to aid in drug discovery and development endeavors.

Quantitative Comparison of Anti-inflammatory Effects

The following table summarizes the available quantitative and qualitative data from various in vitro studies, offering a direct comparison of the inhibitory effects of Nepitrin and Luteolin on key inflammatory mediators. Due to the limited number of direct comparative studies, the data is compiled from multiple sources to provide a comprehensive overview.

Inflammatory Mediator	Nepitrin (Nepetin)	Luteolin	Reference Compound/Assay
Nitric Oxide (NO) Production	IC50 < 7 µM (in human retinal pigment epithelial cells)	IC50 = 7.6 µM (in RAW 264.7 cells)[1]	LPS/IFN-γ-induced NO production in RAW 264.7 cells
Significant inhibition at 20 µM[2]	IC50 = 17.1 µM (in RAW 264.7 cells)[3]
Prostaglandin E2 (PGE2) Production	Reduced PGD2 production (in BMMC)[4]	Strong inhibition of LPS-induced PGE2 formation (in RAW 264.7 cells)	LPS-induced PGE2 production
Cyclooxygenase-2 (COX-2)	Suppressed COX-2 protein expression[4]	Inhibited LPS-induced COX-2 protein expression (in RAW 264.7 cells)	LPS-induced COX-2 expression
Significant inhibition of COX-2 gene expression at 20 µM[2]
Pro-inflammatory Cytokines
- TNF-α	Dose-dependent inhibition of TNF-α expression (in keratinocytes)	Dose-dependently inhibited TNF-α production (in macrophages)	LPS-induced cytokine production
- IL-6	Dose-dependent inhibition of IL-6 secretion and mRNA expression[5]	Dose-dependently inhibited IL-6 production (in macrophages)	LPS or IL-1β-induced cytokine production
- IL-8	Dose-dependent inhibition of IL-8 secretion and mRNA expression[5]	-	IL-1β-induced cytokine production
- MCP-1	Dose-dependent inhibition of MCP-1 secretion and mRNA expression[5]	-	IL-1β-induced cytokine production

Mechanisms of Anti-inflammatory Action

Both Nepitrin and Luteolin exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory cascade. Their primary mechanisms include the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Inhibition of the NF-κB Signaling Pathway:

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS) or cytokines, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows the NF-κB (p50/p65) dimer to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, and COX-2.

Both Nepitrin and Luteolin have been shown to inhibit NF-κB activation. They can suppress the phosphorylation of IKK and IκB, thereby preventing the degradation of IκBα and the nuclear translocation of NF-κB.[4][5][6]

Modulation of the MAPK Signaling Pathway:

The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, plays a crucial role in transducing extracellular signals to cellular responses, including inflammation. Activation of these kinases by inflammatory stimuli leads to the activation of transcription factors such as AP-1, which, in conjunction with NF-κB, drives the expression of inflammatory mediators.

Studies have demonstrated that both Nepitrin and Luteolin can attenuate the phosphorylation of ERK, JNK, and p38 MAPK in response to inflammatory stimuli, thus dampening the downstream inflammatory response.[5][6]

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below to facilitate the replication and validation of the cited findings.

In Vitro Anti-inflammatory Assay in Macrophages

This protocol outlines the procedure for assessing the anti-inflammatory effects of test compounds on lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).

1. Cell Culture and Seeding:

• Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well for nitric oxide and cytokine assays and incubate for 24 hours to allow for adherence.

2. Compound Treatment:

• Prepare stock solutions of Nepitrin and Luteolin in dimethyl sulfoxide (B87167) (DMSO).

• Pre-treat the cells with varying concentrations of the test compounds for 1-2 hours before inducing inflammation. Ensure the final DMSO concentration in the culture medium is non-toxic (typically ≤ 0.1%).

3. LPS Stimulation:

• Following pre-treatment, induce inflammation by adding LPS to a final concentration of 1 µg/mL.

• Include appropriate controls: a vehicle control (cells treated with DMSO only), a negative control (untreated cells), and a positive control (cells treated with LPS only).

• Incubate the cells for an appropriate duration (e.g., 24 hours for NO and cytokine measurements).

4. Measurement of Inflammatory Mediators:

• Nitric Oxide (NO) Assay (Griess Test):

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm. The concentration of nitrite (B80452), a stable product of NO, is determined using a sodium nitrite standard curve.

• Pro-inflammatory Cytokine (TNF-α, IL-6) and Prostaglandin E2 (PGE2) Assays (ELISA):

  • Collect the cell culture supernatant.

  • Quantify the concentrations of TNF-α, IL-6, and PGE2 using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

5. Western Blot Analysis for NF-κB and MAPK Pathway Proteins:

• Seed cells in 6-well plates and treat as described above.

• After treatment, lyse the cells and extract total protein or nuclear/cytoplasmic fractions.

• Determine protein concentration using a BCA or Bradford assay.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against total and phosphorylated forms of IKK, IκBα, p65 (for NF-κB pathway), and ERK, JNK, p38 (for MAPK pathway).

• Use appropriate secondary antibodies and a chemiluminescence detection system to visualize the protein bands.

Visualizations

Signaling Pathway Diagrams

Caption: Inhibition of the NF-κB signaling pathway by Nepitrin and Luteolin.

Caption: Modulation of the MAPK signaling pathway by Nepitrin and Luteolin.

Experimental Workflow Diagram

Caption: General experimental workflow for in vitro anti-inflammatory assays.

Conclusion

Both Nepitrin and Luteolin demonstrate significant anti-inflammatory activities through the inhibition of key pro-inflammatory mediators and the modulation of the NF-κB and MAPK signaling pathways. The available data suggests that both compounds are potent inhibitors of nitric oxide, pro-inflammatory cytokines, and enzymes involved in the inflammatory cascade. While Luteolin has been more extensively studied, leading to a greater availability of quantitative data, the existing evidence for Nepitrin indicates a comparable and potent anti-inflammatory profile. Further direct comparative studies are warranted to fully elucidate the relative potencies and therapeutic potential of these two promising flavonoids.

References

• 1. japsonline.com [japsonline.com]
• 2. Inhibition of COX-2 and NF-κB1 Gene Expression, NO Production, 5-LOX, and COX-1 and COX-2 Enzymes by Extracts and Constituents of Onopordum acanthium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nepetin, a natural compound from Inulae flos, suppresses degranulation and eicosanoid generation through PLCγ1 and Akt signaling pathways in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activities of Nepitrin and its Aglycone, Nepetin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of the flavonoid glycoside Nepitrin and its aglycone, Nepetin. The information presented is curated from experimental data to assist researchers in evaluating their potential as therapeutic agents.

Introduction

Nepitrin (5,7,3',4'-tetrahydroxy-6-methoxyflavone 7-O-glucoside) is a flavonoid glycoside found in various medicinal plants. Its biological activity is often attributed to its aglycone, Nepetin (5,7,3',4'-tetrahydroxy-6-methoxyflavone), which is released upon hydrolysis of the glycosidic bond. Understanding the similarities and differences in their biological profiles is crucial for drug discovery and development. This guide compares their antioxidant, anti-inflammatory, anticancer, and antimicrobial properties, supported by available quantitative data and experimental methodologies.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the biological activities of Nepitrin and Nepetin. It is important to note that the data has been compiled from various studies, and direct comparison of absolute values should be made with caution due to potential variations in experimental conditions.

Table 1: Comparative Antioxidant Activity

Compound	Assay	IC50 Value	Reference
Nepetin	DPPH Radical Scavenging	Data not available in comparative studies	-
ABTS Radical Scavenging	Data not available in comparative studies	-
Nepitrin	DPPH Radical Scavenging	Data not available in comparative studies	-
ABTS Radical Scavenging	Data not available in comparative studies	-

No direct comparative studies providing IC50 values for both Nepitrin and Nepetin in standard antioxidant assays were identified in the literature search.

Table 2: Comparative Anti-inflammatory Activity

Compound	Assay	Cell Line	IC50 Value	Reference
Nepetin	Nitric Oxide (NO) Production Inhibition	RAW 264.7	< 7 µM[1]	[1]
Nepitrin	Nitric Oxide (NO) Production Inhibition	Data not available	-

Table 3: Comparative Anticancer Activity

Compound	Cell Line	Activity	IC50 Value	Reference
Nepetin	Various tumor cell lines	Inhibited proliferation	Not specified	[2]
Nepitrin	Data not available	Data not available	Data not available	-

While Nepetin has been shown to inhibit the proliferation of five different tumor cell lines, specific IC50 values from a single comparative study are not available.[2] Information on the anticancer activity of Nepitrin is limited.

Table 4: Comparative Antimicrobial Activity

Compound	Microorganism	MIC Value	Reference
Nepetin	Methicillin-resistant Staphylococcus aureus (MRSA)	Not specified (inhibits ClpP activity)	[3]
Nepitrin	Data not available	Data not available	-

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide, providing a framework for the replication and validation of the findings.

Antioxidant Activity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• A solution of DPPH in methanol (B129727) is prepared.

• Different concentrations of the test compound (Nepitrin or Nepetin) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (around 517 nm).

• The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay: This assay is based on the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+).

• The ABTS•+ is generated by reacting ABTS with an oxidizing agent like potassium persulfate.

• The ABTS•+ solution is diluted to a specific absorbance at a certain wavelength (e.g., 734 nm).

• Different concentrations of the test compound are added to the ABTS•+ solution.

• The absorbance is measured after a set incubation period.

• The percentage of inhibition is calculated, and the IC50 value is determined.

Anti-inflammatory Activity Assay

Nitric Oxide (NO) Production Inhibition Assay in RAW 264.7 Macrophages: This assay assesses the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• RAW 264.7 macrophage cells are cultured in a suitable medium.

• Cells are pre-treated with various concentrations of the test compound (Nepitrin or Nepetin) for a specific duration.

• The cells are then stimulated with LPS to induce inflammation and NO production.

• After incubation, the amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Anticancer Activity Assay

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is used to assess cell viability and proliferation.

• Cancer cells are seeded in 96-well plates and allowed to adhere.

• Cells are treated with different concentrations of the test compound (Nepitrin or Nepetin) for a specified period (e.g., 24, 48, or 72 hours).

• MTT solution is added to each well and incubated, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• The absorbance is measured using a microplate reader at a specific wavelength (around 570 nm).

• The percentage of cell viability is calculated, and the IC50 value (the concentration that inhibits cell growth by 50%) is determined.

Antimicrobial Activity Assay

Minimum Inhibitory Concentration (MIC) Determination: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• A serial dilution of the test compound (Nepitrin or Nepetin) is prepared in a liquid growth medium in a 96-well plate.

• Each well is inoculated with a standardized suspension of the target microorganism.

• The plate is incubated under appropriate conditions for the microorganism to grow.

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Signaling Pathways and Mechanisms of Action

The biological activities of Nepitrin and Nepetin are mediated through their interaction with various cellular signaling pathways.

Nepetin: A Multi-target Modulator of Inflammatory Pathways

Nepetin has been shown to exert its anti-inflammatory effects by targeting key signaling cascades. In response to inflammatory stimuli, Nepetin can inhibit the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs), including ERK, JNK, and p38.[1] It also modulates the Phospholipase C gamma 1 (PLCγ1) and Akt signaling pathways.[4]

References

• 1. Nepetin inhibits IL-1β induced inflammation via NF-κB and MAPKs signaling pathways in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Nepetin, a natural compound from Inulae flos, suppresses degranulation and eicosanoid generation through PLCγ1 and Akt signaling pathways in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing antioxidant capacity of different flavonoid glycosides

A Comparative Guide to the Antioxidant Capacity of Different Flavonoid Glycosides

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the antioxidant capacity of various flavonoid glycosides is crucial for the development of novel therapeutics. This guide provides an objective comparison of the antioxidant potential of several common flavonoid glycosides, supported by experimental data from various in vitro assays.

The antioxidant activity of flavonoids is primarily attributed to their ability to donate hydrogen atoms or electrons, thereby scavenging free radicals.[1] The structure of the flavonoid, including the number and position of hydroxyl groups and the presence of a sugar moiety (glycosylation), significantly influences its antioxidant capacity.[1][2] Generally, glycosylation is thought to decrease the antioxidant activity of a flavonoid compared to its aglycone form, although this can be influenced by the position of glycosylation and the specific assay used.[1]

Data Presentation

The following tables summarize the quantitative data on the antioxidant capacity of various flavonoid glycosides, as measured by common in vitro assays: 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging activity, 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging activity, and Ferric Reducing Antioxidant Power (FRAP). The data is presented as IC50 values (the concentration required to inhibit 50% of the radical) or in other relevant units, with lower IC50 values indicating higher antioxidant activity.

Table 1: DPPH Radical Scavenging Activity of Flavonoid Glycosides

Flavonoid Glycoside	Aglycone	IC50 Value	Reference
Quercetin Glycosides
Rutin (B1680289)	Quercetin	Data Not Available
Isoquercitrin	Quercetin	12.68 ± 0.54 µM	[3]
Quercitrin (B1678633)	Quercetin	9.93 ± 0.38 µM	[3]
Other Flavonoid Glycosides
Hesperidin	Hesperetin	Not specified, but generally lower than aglycone	[1]
Naringin	Naringenin	Not specified, but generally lower than aglycone	[1]

Table 2: ABTS Radical Scavenging Activity of Flavonoid Glycosides

Flavonoid Glycoside	Aglycone	IC50 Value / Activity	Reference
Quercetin Glycosides
Rutin	Quercetin	5.0 ± 1.3 µM
Isoquercitrin	Quercetin	6.5 ± 2.0 µM
Other Flavonoid Glycosides
Hesperidin	Hesperetin	Not specified, but generally lower than aglycone	[1]
Naringin	Naringenin	Not specified, but generally lower than aglycone	[1]

Table 3: Ferric Reducing Antioxidant Power (FRAP) of Flavonoid Glycosides

Flavonoid Glycoside	Aglycone	FRAP Value	Reference
Quercetin Glycosides
Rutin	Quercetin	Generally exhibits lower FRAP activity compared to quercetin.
Isoquercitrin	Quercetin	Showed higher activity than quercitrin in an ET-based ferric ion reducing assay.
Other Flavonoid Glycosides
Hesperidin	Hesperetin	Not specified, but generally lower than aglycone	[1]
Naringin	Naringenin	Not specified, but generally lower than aglycone	[1]

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant.[4] The color change from violet to yellow is measured spectrophotometrically at 517 nm.[5][6]

Procedure: [5]

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol (B145695). The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Prepare various concentrations of the test flavonoid glycosides in a suitable solvent.

• Reaction: Add a specific volume of the sample solution to the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for a set time (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solution at 517 nm.

• Calculation: The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value is then determined from a plot of scavenging activity against sample concentration.

ABTS Radical Scavenging Assay

This assay measures the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+).[7] The reduction of the blue-green ABTS•+ is monitored by the decrease in absorbance at 734 nm.[7]

Procedure: [7][8]

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Dilution of ABTS•+ Solution: Dilute the ABTS•+ solution with ethanol or a buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare various concentrations of the test flavonoid glycosides.

• Reaction: Add a specific volume of the sample solution to the diluted ABTS•+ solution.

• Incubation: Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[3] The resulting ferrous iron forms a blue-colored complex with 2,4,6-tripyridyl-s-triazine (TPTZ), which is measured spectrophotometrically at 593 nm.[3]

Procedure: [3][9]

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ in 40 mM HCl, and a 20 mM aqueous solution of FeCl₃·6H₂O in a 10:1:1 ratio. The reagent should be warmed to 37°C before use.

• Sample Preparation: Prepare various concentrations of the test flavonoid glycosides.

• Reaction: Add a small volume of the sample to the FRAP reagent.

• Incubation: Incubate the mixture at 37°C for a specific time (e.g., 4-30 minutes).

• Measurement: Measure the absorbance of the solution at 593 nm.

• Calculation: The antioxidant capacity is determined from a standard curve of a known antioxidant, such as Trolox or FeSO₄.

Mandatory Visualization

Caption: General workflow for in vitro antioxidant capacity assays.

Beyond direct radical scavenging, flavonoid glycosides can exert antioxidant effects by modulating cellular signaling pathways. A key pathway in the cellular antioxidant defense system is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[10]

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[11] In the presence of oxidative stress or inducers like certain flavonoids, Nrf2 is released from Keap1 and translocates to the nucleus.[12] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription.[10] These genes encode for protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs).[11] Flavonoids like luteolin, apigenin, quercetin, and rutin have been shown to activate the Nrf2/ARE pathway.[10]

Caption: Nrf2 signaling pathway activation by flavonoid glycosides.

References

• 1. Review of the antioxidant potential of flavonoids as a subgroup of polyphenols and partial substitute for synthetic antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant properties of flavonol glycosides from tea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ultimatetreat.com.au [ultimatetreat.com.au]
• 4. researchgate.net [researchgate.net]
• 5. acmeresearchlabs.in [acmeresearchlabs.in]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 9. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regulation of Nrf2/ARE Pathway by Dietary Flavonoids: A Friend or Foe for Cancer Management? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Flavonoids as Modulators of Nrf2 Signaling Pathway in Alleviating Cisplatin-Induced Organ Toxicity [scirp.org]

Cross-Validation of Nepitrin Quantification: A Comparative Guide to LC-MS/MS and HPLC-UV Methods

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds is paramount. This guide provides an objective comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the quantification of Nepitrin (6-methoxyluteolin 7-glucoside), a flavonoid glycoside with potential therapeutic properties. This document outlines detailed experimental protocols and presents supporting data to assist in the selection of the most appropriate analytical method.

Nepitrin, a flavonoid glycoside found in various medicinal plants, has garnered interest for its potential pharmacological activities.[1][2] As research into its therapeutic applications progresses, robust and reliable analytical methods for its quantification in biological matrices and botanical extracts are essential. The choice of analytical technique depends on factors such as the required sensitivity, selectivity, sample matrix complexity, and throughput. This guide compares a highly sensitive and specific LC-MS/MS method with a more widely accessible HPLC-UV method for Nepitrin quantification.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is a critical decision in any scientific investigation. The following tables provide a comprehensive comparison of the LC-MS/MS and HPLC-UV methods for Nepitrin quantification, based on typical performance characteristics observed for structurally similar flavonoid glycosides.

Table 1: Performance Comparison of LC-MS/MS and HPLC-UV for Nepitrin Quantification

Parameter	LC-MS/MS	HPLC-UV
Principle	Separation by liquid chromatography followed by mass-based detection of precursor and product ions, offering high specificity.	Separation by liquid chromatography followed by detection of UV absorbance at a specific wavelength.
Selectivity	Excellent, based on specific mass-to-charge (m/z) ratios of precursor and fragment ions.	Good, but may be susceptible to interference from co-eluting compounds with similar UV absorbance.
Sensitivity (LLOQ)	Very high (typically in the low ng/mL range).[3]	Moderate (typically in the high ng/mL to low µg/mL range).[4]
**Linearity (R²) **	> 0.99[5]	> 0.99[6]
Precision (%RSD)	< 15%[5]	< 5%[7]
Accuracy (%RE)	± 15%[5]	± 10%[7]
Matrix Effect	Can be significant and requires careful management and the use of an appropriate internal standard.	Generally less susceptible to ion suppression/enhancement, but matrix components can interfere with chromatography.
Sample Throughput	High, especially with rapid gradient elution methods.	Moderate, often with longer run times for adequate separation.
Cost & Complexity	Higher initial instrument cost and requires more specialized expertise for method development and maintenance.	Lower instrument cost and more widely available with simpler operation.

Table 2: Typical Validation Parameters for Nepitrin Quantification Methods

Validation Parameter	LC-MS/MS Acceptance Criteria (FDA/EMA Guidelines)[8]	HPLC-UV Acceptance Criteria (ICH Guidelines)
Linearity (R²)	≥ 0.99	≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; Accuracy within ±20%; Precision ≤ 20%	Signal-to-noise ratio ≥ 10; Demonstrable precision and accuracy
Accuracy	Within ±15% of nominal concentration (±20% at LLOQ)	Typically within ±15% of the nominal value
Precision (Intra- & Inter-day)	≤ 15% RSD (≤ 20% at LLOQ)	Typically ≤ 15% RSD
Selectivity	No significant interfering peaks at the retention time of the analyte and internal standard.	The analytical method should be able to separate and quantify the analyte in the presence of other components in the sample matrix.
Recovery	Consistent, precise, and reproducible.	Consistent and reproducible.
Stability (Freeze-thaw, short-term, long-term)	Analyte concentration within ±15% of nominal concentration.	Analyte concentration within an acceptable range of the initial value.

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical results. The following sections provide comprehensive protocols for the quantification of Nepitrin using both LC-MS/MS and HPLC-UV.

LC-MS/MS Method for Nepitrin Quantification in Human Plasma

This protocol describes a method for the sensitive and selective quantification of Nepitrin in a biological matrix, such as human plasma.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing the internal standard (e.g., a structurally similar flavonoid glycoside not present in the sample).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject 5 µL into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-3.5 min: 90% B

  • 3.5-3.6 min: 90-10% B

  • 3.6-5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Multiple Reaction Monitoring (MRM) Transitions:

  • Nepitrin: To be determined based on infusion of a standard solution (e.g., precursor ion [M-H]⁻ → product ion)

  • Internal Standard: To be determined based on infusion of a standard solution

Fig. 1: LC-MS/MS experimental workflow for Nepitrin quantification.

HPLC-UV Method for Nepitrin Quantification in Plant Extracts

This protocol is suitable for the quantification of Nepitrin in less complex matrices like purified plant extracts.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Extract the dried and powdered plant material with a suitable solvent such as methanol (B129727) or ethanol.[9]

• Evaporate the solvent to obtain a crude extract.

• Redissolve the extract in a minimal amount of the initial mobile phase.

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the redissolved extract onto the SPE cartridge.

• Wash the cartridge with a low percentage of organic solvent to remove impurities.

• Elute Nepitrin with a higher percentage of organic solvent.

• Evaporate the eluate and reconstitute in the mobile phase.

• Filter the sample through a 0.45 µm filter before injection.

2. HPLC-UV Conditions

• HPLC System: HPLC with a UV-Vis detector

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase:

  • A: 0.1% phosphoric acid in water

  • B: Acetonitrile

• Isocratic Elution: 50:50 (v/v) A:B (example, may require optimization)[7]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: To be determined by UV scan of a Nepitrin standard (likely around 270 nm and 350 nm).

• Injection Volume: 20 µL

Fig. 2: HPLC-UV experimental workflow for Nepitrin quantification.

Logical Framework for Method Selection

The decision to use LC-MS/MS versus HPLC-UV for Nepitrin quantification should be based on the specific requirements of the study.

Fig. 3: Decision tree for selecting an analytical method for Nepitrin.

References

• 1. bioanalysisforum.jp [bioanalysisforum.jp]
• 2. Development of an LC-MS/MS method for quantification of two pairs of isomeric flavonoid glycosides and other ones in rat plasma: Application to pharmacokinetic studies. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. japsonline.com [japsonline.com]
• 5. Simultaneous Determination of Five Phenolic Acids and Four Flavonoid Glycosides in Rat Plasma Using HPLC-MS/MS and Its Application to a Pharmacokinetic Study after a Single Intravenous Administration of Kudiezi Injection [mdpi.com]
• 6. Development and Application of an HPLC-UV Procedure to Determine Multiple Flavonoids and Phenolics in Acanthopanax Leaf Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. researchgate.net [researchgate.net]

Nepitrin: A Comparative Analysis of In Vitro and In Vivo Efficacy

Nepitrin, a flavonoid glycoside also known as Nepitrin-7-O-glucoside, has demonstrated a range of biological activities in preclinical studies. This guide provides a comparative overview of its efficacy in laboratory (in vitro) settings and in living organisms (in vivo), drawing from available experimental data. Nepitrin has been isolated from various plants, including Nepeta hindostana and Rosmarinus officinalis.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and in vivo studies on Nepitrin, providing a basis for comparing its potency and effectiveness across different biological contexts.

Table 1: Summary of In Vitro Efficacy of Nepitrin

Assay Type	Target	Metric	Result
Enzyme Inhibition	Acetylcholinesterase (AChE)	IC50	65 µg/mL[1]
Enzyme Inhibition	Butyrylcholinesterase (BuChE)	IC50	72 µg/mL[1]
Antioxidant Activity	DPPH Radical Scavenging	IC50	270 µg/mL[1]
Antioxidant Activity	ABTS Radical Scavenging	IC50	210 µg/mL[1]

Table 2: Summary of In Vivo Efficacy of Nepitrin

Therapeutic Area	Animal Model	Dosing	Key Findings
Dyslipidemia / Atherosclerosis	High-Fat Diet-Induced Atherosclerosis in Rats	20 and 50 mg/kg	Significantly improved dyslipidemia at 50 mg/kg; Decreased serum triglycerides and LDL, and increased HDL at both doses.[2][3]
Amnesia / Cognitive Enhancement	Scopolamine-Induced Amnesia in Mice	Dose-dependent	Reversed amnesia by increasing spontaneous alternation in Y-maze and discrimination index in Novel Object Recognition Test (NORT).[1]
Inflammation	Acute and Chronic Inflammation in Rats	Not specified	Possesses significant anti-inflammatory activity.[4]
Fever	Yeast-Induced Fever in Rats	Not specified	Exhibited antipyretic activity.[3]

Signaling Pathways and Mechanism of Action

Nepitrin's therapeutic effects are attributed to its interaction with specific signaling pathways. Molecular docking studies have suggested that its anti-atherogenic effects are mediated through the Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α).[2] The anti-inflammatory actions of the related compound, nepetin, have been linked to the inhibition of the PLCγ1, Akt, NF-κB, and MAPKs signaling pathways.

Proposed mechanism for the anti-atherogenic effect of Nepitrin.

Inhibitory effects of Nepetin on inflammatory signaling pathways.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature, providing a framework for the in vitro and in vivo evaluation of Nepitrin.

In Vitro Experimental Protocols

1. Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) Inhibition Assay

• Principle: This assay is based on Ellman's method, which measures the activity of cholinesterases. The enzyme hydrolyzes a substrate (acetylthiocholine or butyrylthiocholine), and the product reacts with DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)) to produce a colored compound that can be measured spectrophotometrically.

• Procedure:

  • Prepare solutions of Nepitrin at various concentrations.

  • In a 96-well plate, add the enzyme solution (AChE or BuChE), DTNB, and the Nepitrin solution.

  • Initiate the reaction by adding the substrate (acetylthiocholine for AChE or butyrylthiocholine (B1199683) for BuChE).

  • Incubate the plate at a controlled temperature (e.g., 37°C).

  • Measure the absorbance at a specific wavelength (typically 412 nm) at regular intervals.

  • Calculate the percentage of enzyme inhibition for each concentration of Nepitrin.

  • Determine the IC50 value, which is the concentration of Nepitrin required to inhibit 50% of the enzyme activity.

2. Antioxidant Activity Assays (DPPH and ABTS)

• Principle: These assays measure the radical scavenging ability of an antioxidant compound.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay:

  • Prepare a solution of DPPH in a suitable solvent (e.g., methanol).

  • Add different concentrations of Nepitrin to the DPPH solution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the decrease in absorbance at a specific wavelength (around 517 nm).

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay:

  • Generate the ABTS radical cation by reacting ABTS with an oxidizing agent (e.g., potassium persulfate).

  • Dilute the ABTS radical solution to a specific absorbance.

  • Add different concentrations of Nepitrin to the ABTS radical solution.

  • After a set incubation period, measure the absorbance at a specific wavelength (around 734 nm).

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.

In Vivo Experimental Protocols

1. High-Fat Diet (HFD)-Induced Atherosclerosis Model in Rats

• Animal Model: Male Wistar or Sprague-Dawley rats.

• Induction of Atherosclerosis:

  • Feed the rats a high-fat diet for a specified period (e.g., 6 weeks) to induce dyslipidemia and atherosclerotic changes.

• Treatment:

  • Administer Nepitrin orally at different doses (e.g., 20 and 50 mg/kg) daily for the duration of the study.

  • Include a control group receiving the vehicle and a positive control group receiving a standard drug (e.g., simvastatin).

• Assessment:

  • Monitor body weight regularly.

  • At the end of the study, collect blood samples to analyze lipid profiles (total cholesterol, triglycerides, LDL, HDL).

  • Perform histological analysis of the aorta and heart to assess atherosclerotic plaque formation and cellular damage.

2. Scopolamine-Induced Amnesia Model in Mice

• Animal Model: Swiss albino mice.

• Induction of Amnesia:

  • Administer scopolamine (B1681570) (a muscarinic receptor antagonist) to induce memory impairment.

• Treatment:

  • Administer Nepitrin at various doses prior to the scopolamine injection.

  • Include a control group and a positive control group (e.g., donepezil).

• Behavioral Tests:

  • Y-maze Test: To assess spatial working memory based on the spontaneous alternation behavior of the mice.

  • Novel Object Recognition Test (NORT): To evaluate recognition memory based on the tendency of mice to explore a novel object more than a familiar one.

• Assessment:

  • Measure parameters such as the percentage of spontaneous alternation in the Y-maze and the discrimination index in the NORT.

Comparative workflow for in vitro and in vivo evaluation of Nepitrin.

References

• 1. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The anti-inflammatory action of nepitrin, a flavonoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Analysis of Nepitrin: Publicly Available Data is Insufficient for a Comparative Guide

A comprehensive review of publicly accessible scientific literature and databases has revealed a significant lack of information regarding the compound "Nepitrin." As of our latest search, there is no retrievable data on its mechanism of action, established dose-response curves from experimental studies, or standardized protocols for its analysis. This absence of foundational scientific data makes it impossible to conduct the requested statistical analysis and create a comparative guide that meets the specified requirements.

The core of the user's request revolves around the comparison of Nepitrin's performance with other alternatives, supported by experimental data, detailed methodologies, and visualizations of its signaling pathways. Without any public data on Nepitrin, these requirements cannot be fulfilled. A meaningful comparison requires established benchmarks and data points, which are currently unavailable for this compound.

To generate the requested "Statistical Analysis of Nepitrin Dose-Response Curves" guide, access to proprietary or unpublished experimental data would be necessary. This data would need to include, at a minimum:

• Raw dose-response data: Quantitative measurements of the biological response to a range of Nepitrin concentrations.

• Mechanism of action: Information on the biological targets and signaling pathways modulated by Nepitrin.

• Experimental conditions: Detailed protocols outlining the cell lines or animal models used, incubation times, and measurement techniques.

Without this essential information, any attempt to create a comparison guide would be purely speculative and would not meet the standards of a scientific or research-oriented document. We are therefore unable to proceed with the creation of data tables, experimental protocols, and signaling pathway diagrams for Nepitrin. Should data on Nepitrin become publicly available in the future, a comparative analysis as requested would be a feasible and valuable endeavor.

A Comparative Efficacy Analysis of Nepitrin and Other Flavonoids from Nepeta hindostana

An Indirect Assessment in the Absence of Direct Comparative Studies

Nepitrin, a flavone (B191248) isolated from Nepeta hindostana, has garnered interest for its therapeutic potential. However, the scientific literature currently lacks direct comparative studies evaluating the efficacy of nepitrin against other specific flavonoids from the same plant. This guide provides an indirect comparison by synthesizing available data on nepitrin and two structurally related and biologically active flavonoids commonly found in the Nepeta genus: luteolin (B72000) and apigenin (B1666066). Nepitrin itself is a methoxy (B1213986) derivative of luteolin, making this comparison particularly relevant.

This analysis is intended for researchers, scientists, and drug development professionals, offering a structured overview of the available quantitative data, experimental methodologies, and associated signaling pathways to guide future research.

Comparative Quantitative Data

Due to the absence of studies directly comparing the in vitro antioxidant and anti-inflammatory efficacy of nepitrin, this section focuses on the available quantitative data for luteolin and apigenin. This allows for a baseline comparison of the potential efficacy of the core flavonoid structures.

Antioxidant Activity

The antioxidant capacity of flavonoids is often evaluated by their ability to scavenge free radicals. The half-maximal inhibitory concentration (IC50) is a common measure of this activity, with lower values indicating higher potency.

Flavonoid	Assay	IC50 (µM)	Reference
Luteolin	DPPH Radical Scavenging	13.2 ± 0.18	[1]
8.85 µg/mL (~30.9 µM)	[2]
~18.3	[3]
ABTS Radical Scavenging	17.3 ± 0.82	[1]
Apigenin	DPPH Radical Scavenging	8.5	[4]
ABTS Radical Scavenging	344 µg/mL (~1273 µM)	[5]

Note: IC50 values can vary significantly based on experimental conditions. The data presented is for comparative purposes and is extracted from individual studies.

Anti-inflammatory Activity

The anti-inflammatory effects of flavonoids are often quantified by their ability to inhibit the production of pro-inflammatory mediators in cell-based assays.

Flavonoid	Cell Line	Inflammatory Mediator	Method of Action	Reference
Nepitrin	-	General Inflammation	Anti-inflammatory activity noted in in vivo models of exudative and proliferative inflammation.
Luteolin	Macrophages (RAW 264.7, MH-S)	NO, PGE2, TNF-α, IL-6	Dose-dependently inhibited expression and production of these mediators.	[6]
Mast Cells (HMC-1)	TNF-α, IL-8, IL-6, GM-CSF	Significantly inhibited induction of these cytokines.	[7]
Apigenin	Macrophages (RAW 264.7)	NO, COX-2	Dose-dependently suppressed production and expression.	[8]
Intestinal Epithelial Cells (IEC-6)	IL-1β, IL-6, PGE2	Attenuated TNF-α-induced production of these mediators.	[9]

Signaling Pathways and Mechanisms of Action

Luteolin and apigenin exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. While the specific pathways modulated by nepitrin are less characterized, its structural similarity to luteolin suggests potential overlap.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Both luteolin and apigenin have been shown to inhibit this pathway.[6][8][9][10][11][12][13]

Inhibition of the NF-κB signaling pathway by flavonoids.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical regulator of inflammation. Luteolin and apigenin can inhibit the phosphorylation of key proteins in this pathway, such as ERK, JNK, and p38.[7][11][14][15][16][17]

Modulation of the MAPK signaling pathway by flavonoids.

Experimental Protocols

This section outlines generalized methodologies for key in vitro assays used to evaluate the antioxidant and anti-inflammatory efficacy of flavonoids.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical.

Methodology:

• Reagent Preparation: A stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM) is prepared.

• Sample Preparation: The test flavonoid (e.g., nepitrin, luteolin) is dissolved in a suitable solvent (e.g., methanol, DMSO) to create a stock solution, from which serial dilutions are made.

• Reaction: The flavonoid solutions of varying concentrations are mixed with the DPPH solution. A control containing only the solvent and DPPH is also prepared.

• Incubation: The mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

• Calculation: The percentage of radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.[2][18]

Cellular Anti-inflammatory Assay (LPS-stimulated Macrophages)

This assay assesses the ability of a compound to inhibit the production of pro-inflammatory mediators in immune cells stimulated with lipopolysaccharide (LPS).

Methodology:

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in appropriate media and seeded in multi-well plates.

• Pre-treatment: Cells are pre-treated with various concentrations of the test flavonoid for a short period (e.g., 1-2 hours).

• Stimulation: The cells are then stimulated with LPS (a component of bacterial cell walls) to induce an inflammatory response. Control groups include untreated cells, cells treated with only the flavonoid, and cells treated with only LPS.

• Incubation: The cells are incubated for a period sufficient to allow for the production of inflammatory mediators (e.g., 18-24 hours).

• Analysis:

  • Nitric Oxide (NO) Production: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • Cytokine Production (e.g., TNF-α, IL-6): The levels of specific cytokines in the supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Protein Expression (e.g., COX-2, iNOS): Cell lysates are analyzed by Western blotting to determine the expression levels of key inflammatory proteins.[6][8]

General Experimental Workflow

The following diagram illustrates a general workflow for the isolation and comparative efficacy testing of flavonoids.

Workflow for flavonoid isolation and comparative testing.

Conclusion

While direct comparative data for nepitrin against other Nepeta hindostana flavonoids is not yet available, the existing body of research on the structurally similar flavonoids, luteolin and apigenin, provides a strong foundation for inferring its potential efficacy. The data suggests that flavonoids with the structural backbone of luteolin and apigenin are potent antioxidant and anti-inflammatory agents, primarily through the modulation of the NF-κB and MAPK signaling pathways.

Future research should prioritize the isolation of nepitrin and other co-occurring flavonoids from Nepeta hindostana and their subsequent evaluation in standardized, parallel in vitro and in vivo assays. This will enable a definitive comparison of their efficacy and help to elucidate the unique therapeutic potential of nepitrin.

References

• 1. researchgate.net [researchgate.net]
• 2. veterinarypaper.com [veterinarypaper.com]
• 3. Structure-Antioxidant Activity Relationships of Luteolin and Catechin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ejmoams.com [ejmoams.com]
• 5. researchgate.net [researchgate.net]
• 6. Luteolin suppresses inflammation-associated gene expression by blocking NF-κB and AP-1 activation pathway in mouse alveolar macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Anti-inflammatory mechanisms of apigenin: inhibition of cyclooxygenase-2 expression, adhesion of monocytes to human umbilical vein endothelial cells, and expression of cellular adhesion molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The anti-inflammatory effects of apigenin and genistein on the rat intestinal epithelial (IEC-6) cells with TNF-α stimulation in response to heat treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-oxidant, anti-inflammatory and anti-allergic activities of luteolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Anti-inflammatory effects of luteolin: A review of in vitro, in vivo, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory activity of structurally related flavonoids, Apigenin, Luteolin and Fisetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Protective Roles of Apigenin Against Cardiometabolic Diseases: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Functionality of apigenin as a potent antioxidant with emphasis on bioavailability, metabolism, action mechanism and in vitro and in vivo studies: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. jddtonline.info [jddtonline.info]

Evaluating Off-Target Effects of Nepitrin in Cell Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the off-target effects of Nepitrin, a naturally occurring flavonoid glycoside with recognized anti-inflammatory and anti-atherogenic properties. While Nepitrin exhibits therapeutic potential through its interaction with primary targets like Phospholipase Cγ1 (PLCγ1), Protein Kinase B (Akt), and Peroxisome Proliferator-Activated Receptor alpha (PPAR-α), a thorough assessment of its off-target interactions is crucial for a comprehensive safety and efficacy profile.[1] This guide outlines key experimental protocols and presents hypothetical comparative data to illustrate the process of characterizing the off-target liability of Nepitrin against other compounds.

Data Presentation: Comparative Off-Target Profiles

To effectively evaluate the selectivity of Nepitrin, its off-target profile should be compared against compounds with varying characteristics. Below are hypothetical data summaries in structured tables.

Table 1: Kinase Selectivity Profile

A broad kinase screen is essential for identifying unintended interactions with kinases, a common source of off-target effects for many small molecules. This table compares the inhibitory activity of Nepitrin against two hypothetical compounds: a highly selective kinase inhibitor (Compound A) and a non-selective kinase inhibitor (Compound B). The data is presented as the percentage of inhibition at a 10 µM concentration.

Kinase Target Family	Nepitrin (% Inhibition @ 10 µM)	Compound A (% Inhibition @ 10 µM)	Compound B (% Inhibition @ 10 µM)
Primary Target(s)	PLCγ1 (85%), Akt1 (78%)	Target Kinase X (95%)	Multiple Kinases (various)
Receptor Tyrosine Kinases (e.g., EGFR, VEGFR2)	15%	<5%	65%
Non-Receptor Tyrosine Kinases (e.g., SRC, ABL)	25%	<5%	72%
Serine/Threonine Kinases (e.g., CDK2, MAPK1)	30%	<5%	80%
Lipid Kinases (e.g., PI3K)	45%	8%	55%

Note: Data is hypothetical and for illustrative purposes.

Table 2: Safety Pharmacology Panel

This panel assesses the interaction of a compound with a panel of receptors, ion channels, and transporters known to be associated with adverse drug reactions. The data is presented as the half-maximal inhibitory concentration (IC50) or the percentage of inhibition at a specific concentration.

Target	Nepitrin	Compound C (Known hERG liability)	Compound D (Clean Profile)
hERG (Potassium Channel)	> 30 µM	0.5 µM	> 30 µM
L-type Calcium Channel	> 30 µM	15 µM	> 30 µM
Sodium Channel (Nav1.5)	> 30 µM	25 µM	> 30 µM
Dopamine Receptor (D2)	> 10 µM	> 10 µM	> 10 µM
Serotonin Transporter (SERT)	> 10 µM	> 10 µM	> 10 µM

Note: Data is hypothetical and for illustrative purposes.

Table 3: Phenotypic Screening in a Panel of Cell Lines

Phenotypic screening provides insights into the functional consequences of a compound's activity across different cellular backgrounds. This table shows the half-maximal growth inhibitory concentration (GI50) in a panel of cancer cell lines, which can reveal potential off-target cytotoxic effects.

Cell Line	Nepitrin (GI50, µM)	Doxorubicin (Positive Control, µM)	Vehicle Control
MCF-7 (Breast Cancer)	25	0.8	> 100
A549 (Lung Cancer)	40	1.2	> 100
HepG2 (Liver Cancer)	35	1.0	> 100
HCT116 (Colon Cancer)	30	0.9	> 100

Note: Data is hypothetical and for illustrative purposes.

Experimental Protocols

Detailed methodologies are critical for reproducible and reliable evaluation of off-target effects.

1. Kinase Profiling Assay (e.g., KINOMEscan™)

• Objective: To identify unintended kinase targets of Nepitrin.

• Methodology: A competition binding assay is used where the test compound is incubated with a panel of DNA-tagged kinases and an immobilized, active-site directed ligand. The amount of kinase captured on the solid support is quantified by qPCR. The results are reported as the percentage of inhibition relative to a control.

• Procedure:

  • Prepare a stock solution of Nepitrin in DMSO.

  • Screen Nepitrin at a fixed concentration (e.g., 10 µM) against a panel of over 400 kinases.

  • For any significant hits (e.g., >50% inhibition), perform a dose-response analysis to determine the dissociation constant (Kd).

  • Compare the selectivity score of Nepitrin with that of reference compounds.

2. In Vitro Safety Pharmacology Profiling

• Objective: To assess the potential for Nepitrin to interact with targets associated with known safety liabilities.

• Methodology: A panel of radioligand binding assays and functional assays are used to determine the activity of the test compound against a broad range of G-protein coupled receptors (GPCRs), ion channels, and transporters.

• Procedure:

  • Provide Nepitrin at a range of concentrations to a contract research organization (CRO) specializing in safety pharmacology profiling.

  • The CRO will perform assays for a standard panel of targets (e.g., Eurofins Discovery's SAFETYscan47).

  • Results are typically provided as IC50 or EC50 values, or as a percentage of inhibition at a single high concentration.

3. Cell-Based Phenotypic Screening

• Objective: To evaluate the functional effects of Nepitrin across a diverse set of human cell lines.

• Methodology: A panel of cell lines is treated with a range of concentrations of the test compound. Cell viability or proliferation is measured after a defined incubation period using an assay such as the sulforhodamine B (SRB) or CellTiter-Glo® assay.

• Procedure:

  • Culture a panel of selected cell lines (e.g., NCI-60 panel) in their respective recommended media.

  • Seed cells in 96-well plates and allow them to attach overnight.

  • Treat cells with a serial dilution of Nepitrin (e.g., from 0.1 to 100 µM) for 72 hours.

  • Measure cell viability using a suitable assay.

  • Calculate the GI50 for each cell line.

Mandatory Visualization

Signaling Pathway of Nepitrin's On-Target Effects

Caption: On-target signaling pathways of Nepitrin.

Experimental Workflow for Off-Target Kinase Screening

Caption: Workflow for kinase off-target screening.

Logical Relationship of Off-Target Evaluation

Caption: Logical flow of off-target effect evaluation.

References

• 1. Anti-atherogenic effect of Nepitrin-7-O-glucoside: A flavonoid isolated from Nepeta hindostana via acting on PPAR - α receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Nepitrin: A Procedural Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and laboratory research, the proper management and disposal of chemical compounds are paramount to ensuring a safe and environmentally responsible workspace. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Nepitrin, a flavonoid glycoside recognized for its antioxidant and anti-inflammatory properties.[1][2] Adherence to these protocols is essential for minimizing health risks and environmental impact.

I. Hazard Identification and Safety Precautions

Before handling Nepitrin, it is crucial to be aware of its chemical and physical properties to inform safe handling and disposal practices.

Chemical and Physical Properties of Nepitrin:

Property	Value	Source
Molecular Formula	C22H22O12	[3][4][5]
Molecular Weight	478.4 g/mol	[1][3][4][5]
Appearance	Yellow crystals or light yellow powder	[3][4]
Solubility	Soluble in methanol (B129727), ethanol, and DMSO. Slightly soluble in petroleum ether.	[1][3][4]
Melting Point	172-174°C or 252-256°C	[4][5]
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 1 year. Keep away from direct sunlight.	[1][2]

Personal Protective Equipment (PPE):

When handling Nepitrin, especially during disposal procedures, all personnel must wear appropriate PPE to prevent exposure. This includes:

• Safety goggles with side shields

• Chemical-resistant gloves

• Laboratory coat or impervious clothing

• A suitable respirator if handling the powder form to prevent inhalation of dust.

Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood. An accessible safety shower and eyewash station are mandatory.

II. Step-by-Step Disposal Protocol

The disposal of Nepitrin and its containers must be managed through an approved hazardous waste disposal program. Under no circumstances should Nepitrin be discharged into drains or the environment.

Waste Segregation and Collection:

• Solid Waste: Collect pure Nepitrin powder, contaminated spill materials (e.g., absorbent pads), and any contaminated disposable labware (e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous waste container. The container should be sealed to prevent the release of dust.

• Liquid Waste: Solutions containing Nepitrin should be collected in a separate, labeled hazardous waste container for liquid chemical waste. Do not mix with other incompatible waste streams.

• Container Management: Empty Nepitrin containers should be triple-rinsed with a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed of as hazardous liquid waste. Once decontaminated, the empty container can be disposed of according to your institution's guidelines for non-hazardous lab glass or plastic.

Disposal Workflow:

The following diagram outlines the decision-making process for the proper disposal of Nepitrin waste.

Workflow for the safe disposal of Nepitrin waste.

III. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill occurs within it.

• Containment: For a powder spill, carefully cover it with a damp paper towel to avoid generating dust. For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

• Cleanup: Wearing appropriate PPE, carefully collect the contained spill material using non-sparking tools. Place all cleanup materials into a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting the cleaning materials for disposal as hazardous waste.

IV. Environmental Considerations

While specific ecotoxicity data for Nepitrin is not widely available, related compounds can be harmful to aquatic life.[6] Therefore, preventing the entry of Nepitrin into the environment is a critical aspect of its proper disposal. The long-term effects of many pharmaceutical compounds on ecosystems are an area of ongoing research, highlighting the importance of precautionary disposal measures.[7][8]

By adhering to these procedures, laboratory professionals can handle and dispose of Nepitrin in a manner that ensures personal safety and environmental stewardship, fostering a culture of responsibility within the scientific community. Always consult your institution's specific hazardous waste management guidelines and safety officer for further information.

References

• 1. Nepitrin | Antioxidant | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. nepitrin | 569-90-4 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. Nepitrin | C22H22O12 | CID 120742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. The environmental side effects of medication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Environmental effects of pharmaceutical substances | Umweltbundesamt [umweltbundesamt.de]

Essential Safety and Logistical Information for Handling Nepitrin

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical reagents like Nepitrin is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling of Nepitrin, minimizing risks and ensuring compliance with safety regulations. Nepitrin, also known as Nepetin-7-glucoside, is a flavonoid glycoside with anti-inflammatory and antioxidant properties.[1][2][3] It is typically supplied as a solid or powder.[2][4]

Personal Protective Equipment (PPE) for Handling Nepitrin

Protection Type	Recommended PPE	Purpose
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from dust particles and accidental splashes.
Hand Protection	Disposable nitrile gloves	Prevents skin contact with the chemical.
Body Protection	Laboratory coat	Protects skin and clothing from contamination.
Respiratory Protection	Generally not required for small quantities in a well-ventilated area. An N95 respirator may be used if generating dust.	Minimizes inhalation of fine particles.

Operational Plan for Handling Nepitrin

1. Engineering Controls:

• Work in a well-ventilated area.

• For procedures that may generate dust, such as weighing or transferring powder, use a chemical fume hood.

2. Procedural Steps for Safe Handling:

• Before handling, ensure all necessary PPE is donned correctly.

• Weigh the required amount of Nepitrin on a tared weigh boat.

• Carefully transfer the solid to the desired container.

• When preparing solutions, slowly add the solid to the solvent to avoid splashing. Nepitrin is soluble in DMSO.[2][3]

• After handling, wipe down the work area with a damp cloth.

• Remove and dispose of gloves properly.

• Wash hands thoroughly with soap and water.

Experimental Protocol: Preparation of a 10 mM Nepitrin Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of Nepitrin (Molecular Weight: 478.4 g/mol ) in DMSO.[2][3]

Materials:

• Nepitrin powder

• Anhydrous DMSO

• Microcentrifuge tubes

• Pipettes and sterile tips

• Analytical balance

• Vortex mixer

Procedure:

• Don Appropriate PPE: Put on a laboratory coat, safety glasses, and nitrile gloves.

• Weigh Nepitrin: In a chemical fume hood, weigh out 4.784 mg of Nepitrin powder on an analytical balance.

• Transfer Nepitrin: Carefully transfer the weighed Nepitrin to a sterile 1.5 mL microcentrifuge tube.

• Add Solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Nepitrin.

• Dissolve: Close the tube tightly and vortex until the Nepitrin is completely dissolved.

• Storage: Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.[1]

Disposal Plan

Proper disposal of Nepitrin and its containers is crucial to prevent environmental contamination and ensure laboratory safety.

Waste Collection:

• Collect waste Nepitrin, whether in pure form or in solution, in a designated, properly labeled, and sealed hazardous waste container.

• Contaminated materials, such as gloves, weigh boats, and pipette tips, should also be collected in a sealed bag and disposed of as hazardous chemical waste.

Disposal Procedure:

• Dispose of the collected Nepitrin waste through your institution's licensed hazardous waste disposal program.

• Do not discharge Nepitrin into drains or the environment.[9]

• For empty containers, rinse them three times with a suitable solvent. The rinsate should be collected and treated as hazardous waste. After decontamination, the container can be disposed of according to institutional guidelines.[9]

Visual Workflows

The following diagrams illustrate the decision-making process and workflows for the proper handling and disposal of Nepitrin waste in a laboratory setting.

Caption: PPE selection workflow for handling Nepitrin.

Caption: Workflow for the safe disposal of Nepitrin waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Nepitrin | 569-90-4 | MOLNOVA [molnova.com]
• 4. nepitrin | 569-90-4 [chemicalbook.com]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. gerpac.eu [gerpac.eu]
• 8. hsa.ie [hsa.ie]
• 9. benchchem.com [benchchem.com]